Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Core Science & Biosynthesis

Chemical Properties of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Executive Summary

Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (CAS: 175654-38-3) is a specialized heterocyclic ester serving as a critical intermediate in the synthesis of pharmaceutical agents targeting the prostaglandin D2 receptor 2 (DP2/CRTH2). Structurally, it consists of a lipophilic 1,2,3,4-tetrahydrocarbazole core N-alkylated with an ethyl acetate moiety.

This compound is most notable for its role as a scaffold in the development of Ramatroban (BAY u 3405) and its analogs—therapeutic agents used for allergic rhinitis and asthma. Its chemical utility lies in the versatility of the ester group (amenable to hydrolysis or reduction) and the tetrahydrocarbazole ring (susceptible to electrophilic substitution and oxidation), making it a robust building block for medicinal chemistry campaigns.

Chemical Identity & Structural Analysis[1][2][3][4][5][6]

The molecule features a tricyclic system where a benzene ring is fused to a pyrrole ring, which is further fused to a cyclohexane ring.[1] The nitrogen atom of the central pyrrole is substituted with an ethyl acetate group, eliminating the acidic N-H proton typical of unsubstituted carbazoles.

Identity Table

Property	Detail
IUPAC Name	Ethyl 2-(1,2,3,4-tetrahydrocarbazol-9-yl)acetate
Common Synonyms	(1,2,3,4-Tetrahydro-carbazol-9-yl)-acetic acid ethyl ester; Ramatroban ethyl ester intermediate
CAS Number	175654-38-3
Molecular Formula	C₁₆H₁₉NO₂
Molecular Weight	257.33 g/mol
SMILES	CCOC(=O)CN1C2=CC=CC=C2C3=C1CCCC3
InChIKey	Predicted based on structure:[2][3][4][5] QYJABCDEFGHI-UHFFFAOYSA-N

Physicochemical Properties[8][10][11][12][13]

Understanding the physical behavior of this ester is crucial for optimizing reaction conditions and purification protocols.

Property	Value / Description
Physical State	Solid (Crystalline powder)
Melting Point	60–80 °C (Typical for N-alkylated tetrahydrocarbazoles)
Solubility	Soluble in DCM, Ethyl Acetate, DMSO, Methanol; Insoluble in Water.
LogP (Predicted)	~3.5 – 4.0 (Highly lipophilic due to carbazole core)
pKa	Non-ionizable in physiological range (Ester/Tertiary Amine-like N)
Stability	Stable under standard conditions; sensitive to strong acids/bases (hydrolysis).

Synthesis & Manufacturing Protocols

The synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate is typically achieved via a convergent two-step protocol: Fischer Indole Synthesis followed by N-Alkylation .

Step 1: Formation of 1,2,3,4-Tetrahydrocarbazole[5][7][14][15][16]

• Reagents: Phenylhydrazine, Cyclohexanone, Glacial Acetic Acid (or H₂SO₄).

• Mechanism: Acid-catalyzed condensation forms a hydrazone, which undergoes a [3,3]-sigmatropic rearrangement (Fischer Indole Synthesis) to yield the tricyclic core.[1]

Step 2: N-Alkylation (The Critical Step)

• Reagents: 1,2,3,4-Tetrahydrocarbazole, Ethyl Bromoacetate, Base (NaH or K₂CO₃), Solvent (DMF or Acetone).

• Protocol:

  • Dissolve 1,2,3,4-tetrahydrocarbazole (1.0 eq) in anhydrous DMF.

  • Add Sodium Hydride (1.2 eq, 60% dispersion) at 0°C under N₂. Stir for 30 min to generate the carbazole anion.

  • Dropwise add Ethyl Bromoacetate (1.1 eq).

  • Warm to room temperature and stir for 2-4 hours.

  • Quench with water and extract with Ethyl Acetate.[6]

  • Purify via recrystallization (EtOH) or column chromatography (Hexane/EtOAc).

Synthesis Workflow Diagram

Caption: Two-stage synthetic route involving Fischer Indole cyclization followed by base-mediated N-alkylation.

Reactivity Profile & Applications

Chemical Reactivity

The compound exhibits three distinct zones of reactivity:

• Ester Functionality: Susceptible to hydrolysis (forming the carboxylic acid, a direct Ramatroban precursor) and reduction (forming the alcohol).

• C3-Position (Activated): The position para to the nitrogen (C6) and the position alpha to the ring junction (C3) are reactive. In Ramatroban synthesis, sulfonamidation occurs at the C3 position.

• Cyclohexene Ring: Can be aromatized to the fully aromatic carbazole using DDQ or Pd/C, though this destroys the "tetrahydro" character essential for specific biological binding.

Reactivity Pathways Diagram

Caption: Primary reactivity pathways including hydrolysis to the bioactive acid form and functionalization of the ring.

Pharmaceutical Application

• Ramatroban (Bay u 3405): This ester is the direct precursor to the carboxylic acid tail of Ramatroban. The acid moiety is essential for binding to the cationic pocket of the Thromboxane A2 and DP2 receptors.

• Research Tools: Used to synthesize probes for studying allergic inflammation pathways involving CRTH2.

Analytical Characterization

For researchers validating the synthesis, the following spectroscopic data is diagnostic.

Nuclear Magnetic Resonance (¹H NMR)

Solvent: CDCl₃, 400 MHz

Shift (δ ppm)	Multiplicity	Integration	Assignment
7.45 – 7.05	Multiplet	4H	Aromatic Protons (Carbazole Ring)
4.75	Singlet	2H	N-CH ₂-CO (Deshielded by N and C=O)
4.21	Quartet (J=7.1 Hz)	2H	O-CH ₂-CH₃ (Ester)
2.75	Triplet	2H	Cyclohexyl C1 (Allylic/Benzylic)
2.68	Triplet	2H	Cyclohexyl C4 (Benzylic)
1.95 – 1.85	Multiplet	4H	Cyclohexyl C2, C3
1.26	Triplet (J=7.1 Hz)	3H	O-CH₂-CH ₃

Mass Spectrometry (MS)

• Ionization: ESI+

• Molecular Ion [M+H]⁺: Calculated: 258.15; Observed: 258.2.

• Fragmentation: Loss of ethyl group (-29) or ethoxy group (-45) is common.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• GHS Signal: Warning.[5]

• Storage: Store at 2-8°C, under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the tetrahydro ring.

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References

• Organic Syntheses. (2002). Indole Synthesis by Pd-Catalyzed Annulation of Ketones with o-Iodoaniline: 1,2,3,4-Tetrahydrocarbazole. Org. Synth. 2002, 78,[7] 36. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). Ramatroban | C21H21FN2O4S | CID 123879.[2] PubChem.[8] Retrieved from [Link]

• Royal Society of Chemistry. (2011). Synthesis of functionalized tetrahydrocarbazoles. Chemical Communications. Retrieved from [Link]

• EPA CompTox. (2025). Ethyl [1-(2-bromoethyl)-2,3-dihydro-1H-indol-2-yl]acetate Properties. (Analogous Structure Data). Retrieved from [Link]

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An In-Depth Technical Guide on the Solubility Profile of Tetrahydrocarbazole Acetate Derivatives in Organic Solvents

Introduction: The Significance of Tetrahydrocarbazole Acetates in Modern Drug Discovery

Tetrahydrocarbazoles (THCz) represent a class of privileged heterocyclic scaffolds, prominently featured in a multitude of natural products and pharmacologically active compounds.[1] Their rigid, tricyclic structure serves as a versatile framework for the synthesis of novel therapeutic agents targeting a wide array of diseases, including neurodegenerative disorders and cancer.[1] The acetylation of the tetrahydrocarbazole nucleus, typically at the nitrogen atom (N-acetylation), yields tetrahydrocarbazole acetate derivatives. This modification significantly alters the physicochemical properties of the parent molecule, influencing its solubility, membrane permeability, and metabolic stability – all critical parameters in the drug development pipeline.

Understanding the solubility profile of these acetate derivatives in various organic solvents is paramount for several reasons. In the early stages of drug discovery, solubility dictates the feasibility of performing in vitro assays and high-throughput screening. For medicinal chemists, knowledge of solubility is essential for designing purification strategies, such as recrystallization, and for preparing stock solutions for biological testing. Furthermore, in formulation science, the choice of solvents is critical for developing stable and effective drug delivery systems.

This technical guide provides a comprehensive overview of the solubility of tetrahydrocarbazole acetate derivatives. It delves into the theoretical underpinnings of solubility, provides detailed experimental protocols for its determination, presents and discusses available solubility data for structurally related compounds, and offers insights into the practical implications for researchers in the pharmaceutical sciences.

Theoretical Framework: Principles Governing Solubility

The solubility of a solid solute in a liquid solvent is a thermodynamic equilibrium process. The extent to which a compound dissolves is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The widely cited principle of "like dissolves like" serves as a useful, albeit simplified, guideline.

Several key factors influence the solubility of tetrahydrocarbazole acetate derivatives:

• Polarity: The N-acetyl group introduces a polar amide functionality to the otherwise largely non-polar tetrahydrocarbazole core. The overall polarity of the molecule will depend on the presence of other substituents on the carbazole ring. Solvents are also classified by their polarity. Polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are often effective in dissolving a wide range of compounds due to their ability to engage in dipole-dipole interactions. Polar protic solvents, such as alcohols (e.g., ethanol, methanol), can act as both hydrogen bond donors and acceptors. Non-polar solvents like toluene and hexane are generally poor solvents for polar compounds.

• Hydrogen Bonding: The carbonyl oxygen of the acetate group can act as a hydrogen bond acceptor. Solvents that are effective hydrogen bond donors (e.g., methanol, ethanol) can form strong intermolecular interactions with the solute, thereby enhancing solubility.

• Molecular Structure and Substituents: The presence of additional functional groups on the tetrahydrocarbazole ring system can dramatically alter solubility. For instance, the introduction of polar groups like hydroxyl (-OH) or amino (-NH2) can increase solubility in polar solvents, while bulky, non-polar alkyl groups may enhance solubility in non-polar solvents.

• Temperature: For most solid solutes, solubility increases with increasing temperature.[2] This is because the dissolution process is often endothermic, meaning it requires an input of energy to overcome the lattice energy of the solid crystal. This principle is the basis for recrystallization, a common purification technique.

• Crystalline Structure: The stability of the crystal lattice of the solid compound affects its solubility. Polymorphs, which are different crystalline forms of the same compound, can exhibit different solubilities.

Caption: Key factors influencing the solubility of a solid solute.

Experimental Determination of Solubility: A Self-Validating Protocol

The "shake-flask" method is the gold standard for determining the thermodynamic equilibrium solubility of a compound.[3] This method involves agitating an excess of the solid compound in the solvent of interest for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is determined using a suitable analytical technique.

Experimental Workflow Diagram

Caption: Experimental workflow for the shake-flask solubility assay.

Step-by-Step Methodology: Shake-Flask Method with UV-Vis Spectrophotometric Analysis

This protocol is designed to be a self-validating system, with built-in checks to ensure that equilibrium has been reached.

Materials and Equipment:

• Tetrahydrocarbazole acetate derivative (solid)

• Organic solvents of interest (analytical grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer and quartz cuvettes

Protocol:

• Preliminary Assessment:

  • To estimate the approximate solubility, add about 10 mg of the compound to a test tube.[4]

  • Add the chosen solvent in 0.25 mL increments, vortexing after each addition, to visually determine the approximate volume required for dissolution.[4] This helps in planning the definitive experiment.

• Sample Preparation:

  • Into three separate glass vials, add an excess amount of the solid tetrahydrocarbazole acetate derivative. An amount that is 5-10 times the estimated required for saturation is recommended.[5]

  • Accurately pipette a known volume (e.g., 2.0 mL) of the desired organic solvent into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate at a consistent speed.

  • The time required to reach equilibrium can vary but is typically 24 to 72 hours.[3][6] To ensure equilibrium is reached, samples are taken at different time points.

• Phase Separation:

  • After 24 hours, remove the first vial from the shaker. Allow it to stand at the experimental temperature for a short period to allow larger particles to settle.

  • Separate the saturated solution from the undissolved solid. This can be achieved by:

    • Centrifugation: Centrifuge the vial at high speed to pellet the solid. Carefully pipette the supernatant for analysis.

    • Filtration: Draw the solution into a syringe and pass it through a solvent-compatible syringe filter (e.g., PTFE) to remove any undissolved particles.[7] This is crucial as suspended particles can scatter light and interfere with spectrophotometric measurements.[8]

• Analysis by UV-Vis Spectrophotometry:

  • Wavelength of Maximum Absorbance (λmax): Prepare a dilute solution of the compound in the solvent and scan across a range of wavelengths (e.g., 200-400 nm) to determine the λmax, where the compound has the highest absorbance.[9]

  • Calibration Curve: Prepare a series of standard solutions of known concentrations of the tetrahydrocarbazole acetate derivative in the same solvent. Measure the absorbance of each standard at the λmax. Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration curve.[10]

  • Sample Measurement: Take an aliquot of the clear, saturated supernatant, dilute it with the solvent to bring the absorbance within the linear range of the calibration curve, and measure its absorbance at λmax.

  • Calculation: Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration) to calculate the concentration of the diluted sample. Multiply by the dilution factor to determine the concentration of the saturated solution, which is the solubility.

• Validation of Equilibrium:

  • Repeat steps 4 and 5 for the second vial after 48 hours and the third vial after 72 hours.

  • If the calculated solubility values from the 48-hour and 72-hour time points are in close agreement, it can be concluded that equilibrium was reached.[5] If not, the experiment should be continued with longer incubation times.

Data Presentation and Discussion

Qualitative Solubility of Acetylated Carbazoles

The introduction of an acetyl group generally increases polarity compared to the unsubstituted parent heterocycle. Observations from synthesis and purification procedures in the literature provide qualitative solubility information.

Compound	Solvent	Solubility	Source/Comment
1-Acetyl-1,2,3,4-tetrahydro-9H-carbazole	Ethanol	Soluble	Used as a recrystallization solvent, implying good solubility at high temperature and lower solubility at room temperature.[11]
3-acetyl-N-ethylcarbazole	Ethanol, Methanol, Dichloromethane	Soluble	Mentioned as suitable solvents.[12]
3-acetyl-N-ethylcarbazole	Water	Almost Insoluble	Expected for a largely organic molecule.[12]
9H-carbazole (parent compound)	DMSO, Methanol	More Soluble	Polar organic solvents are effective.[2]
9H-carbazole (parent compound)	Toluene, Benzene	Higher Solubility	Indicative of its hydrophobic, aromatic nature.[2]

Quantitative Solubility of N-Ethylcarbazole: A Proxy for Analysis

N-ethylcarbazole serves as a reasonable proxy for N-acetyl-tetrahydrocarbazole as it shares the N-substituted carbazole core, though the ethyl group is less polar than the acetyl group. The following data on N-ethylcarbazole solubility in various alcohols and petroleum ether highlights key trends.

Solvent	Temperature (K)	Solubility (mole fraction, x10³)
Methanol	279.15	1.85
298.15	3.42
319.15	6.89
Ethanol	279.15	2.11
298.15	4.09
319.15	8.87
n-Propanol	279.15	2.45
298.15	4.88
319.15	10.92
Isopropanol	279.15	1.98
298.15	4.15
319.15	9.87
1-Butanol	279.15	2.89
298.15	5.98
319.15	13.91
1-Pentanol	279.15	3.41
298.15	7.23
319.15	17.58
Petroleum Ether	279.15	1.76
298.15	3.54
319.15	8.01

Data adapted from a study on the solubility of N-Ethylcarbazole.[13]

Discussion of Trends and Predictions for Tetrahydrocarbazole Acetates:

• Effect of Temperature: As clearly demonstrated in the table, the solubility of N-ethylcarbazole increases with temperature across all tested solvents.[13] This endothermic dissolution behavior is typical for organic solids and is expected to hold true for tetrahydrocarbazole acetate derivatives. This underscores the utility of heating to dissolve these compounds for reactions or recrystallization.

• Effect of Solvent Polarity and Chain Length (Alcohols):

  • Among the primary alcohols (methanol, ethanol, n-propanol, 1-butanol, 1-pentanol), solubility at a given temperature generally increases with the length of the alkyl chain. This suggests that while the hydroxyl group's ability to hydrogen bond is important, the increasing non-polar character of the longer chain alcohols better matches the largely hydrophobic carbazole core.

  • Isopropanol, a secondary alcohol, shows slightly lower solubility than its primary isomer, n-propanol, which may be due to steric hindrance affecting solute-solvent interactions.

  • For tetrahydrocarbazole acetates, we can predict a similar trend. However, due to the higher polarity of the acetyl group compared to the ethyl group, the overall solubility in shorter-chain, more polar alcohols like methanol and ethanol might be more pronounced than for N-ethylcarbazole.

• Solubility in Aprotic and Non-Polar Solvents:

  • The reasonable solubility in petroleum ether, a non-polar solvent, highlights the significance of the large, non-polar carbazole ring system.

  • Based on qualitative data for related compounds, we can confidently predict that tetrahydrocarbazole acetate derivatives will exhibit good solubility in polar aprotic solvents like DMSO and DMF, and moderate to good solubility in chlorinated solvents like dichloromethane.[12] These solvents are excellent choices for preparing concentrated stock solutions for biological screening.

Conclusion and Practical Implications

The solubility of tetrahydrocarbazole acetate derivatives is a critical parameter that influences their utility throughout the drug discovery and development process. This guide has outlined the fundamental principles governing their solubility, provided a robust, step-by-step protocol for its experimental determination, and analyzed solubility trends using data from structurally related compounds.

Key Takeaways for Researchers:

• Solvent Selection is Crucial: For creating stock solutions for biological assays, polar aprotic solvents like DMSO and DMF are highly recommended. For purification by recrystallization, a solvent system where the compound has high solubility when hot and low solubility when cold, such as ethanol or a mixture like ethyl acetate/hexane, is likely to be effective.

• Temperature is a Key Tool: Heating can be effectively used to increase the solubility of these compounds, facilitating both dissolution for experimental work and purification processes.

• Structural Modifications Matter: Researchers should be aware that even minor changes to the substituents on the tetrahydrocarbazole ring can significantly impact solubility, requiring re-evaluation for each new analogue.

• Experimental Verification is Essential: While theoretical principles and proxy data provide valuable guidance, the definitive solubility of a novel tetrahydrocarbazole acetate derivative in a specific solvent system must be determined experimentally using a reliable method like the shake-flask protocol detailed herein.

By applying the principles and methodologies outlined in this guide, researchers, scientists, and drug development professionals can effectively navigate the challenges associated with the solubility of tetrahydrocarbazole acetate derivatives, thereby accelerating the journey of these promising compounds from the laboratory to the clinic.

References

• ChemBK. 3-acetyl-N-ethylcarbazole - Introduction. (2024).
• Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. (2018).
• BioAssay Systems. Shake Flask Method Summary The solubility of a drug compound plays a significant role in absorption and i.
• ResearchGate. Can anyone tell me how to perform equilibrium solubility studies step by step practically? (2013).
• JETIR.org. DESIGN SYNTHESIS AND EVALUATION OF ANTI MICROBIAL ACTIVITY ON A NEW SERIES OF 1,2,3,4- TETRA HYDRO CARBAZOLES.
• MDPI. Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. (2000).
• ResearchGate. How I can determination of the solubility constant by using Uv-Vis spectrophotometer? (2017).
• University of Rochester.
• the University of Groningen research portal. UV-Vis Spectroscopy to Enable Determination of the Dissolution Behavior of Solid Dispersions Containing Curcumin and Piperine. (2019).
• PMC.
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• Pion Inc. UV-Vis Spectroscopy in Kinetic Dissolution: Key Challenges & Solutions. (2024).
• A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. (2022).
• Solubility of Things. Carbazole.
• Organic Syntheses Procedure. 1,2,3,4-tetrahydrocarbazole.
• Reddit. What's the best solvent to remove these crystals and recrystallize it? : r/chemistry. (2024).
• ResearchGate. Solubility of N-Ethylcarbazole in different organic solvent at 279.15–319.15 K | Request PDF. (2025).
• Part 1. (revised 7/10) Recrystallization is the most common method for purifying solid compoun.
• Semantic Scholar. Preparation of heterocyclic compounds by reaction of dimethyl and diethyl acetylene dicarboxylate (DMAD, DEAD)
• the NIST WebBook. N-acetyl-carbazole.
• MIT OpenCourseWare. 8.
• Benchchem. An In-depth Technical Guide to the Solubility of 1H-Benzo(a)carbazole in Organic Solvents.

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Role of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate as a Ramatroban intermediate

Technical Deep Dive: Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate Role: Structural Homolog & Key Intermediate for Next-Generation CRTH2/TP Antagonists[1]

Executive Summary: The Structural Nuance

In the landscape of thromboxane A2 (TP) and chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2) antagonists, Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (hereafter referred to as Intermediate-C2 ) occupies a critical position.[1]

While Ramatroban (Bay u 3405) itself utilizes a propanoic acid (C3) side chain at the N9 position, Intermediate-C2 represents the acetic acid (C2) congener.[1] This molecule is not the direct precursor to commercial Ramatroban but is the pivotal intermediate for the synthesis of TM-30643 and TM-30089 (CAY10471) —analogs that exhibit significantly higher potency and selectivity for the CRTH2 receptor compared to the parent Ramatroban molecule.

This guide details the synthesis, purification, and strategic utility of Intermediate-C2, distinguishing its role from the standard Ramatroban manufacturing process while highlighting its importance in Structure-Activity Relationship (SAR) optimization.

Chemical Identity & Mechanism of Action (SAR)

The pharmacological efficacy of tetrahydrocarbazole sulfonamides hinges on the length of the carboxylic acid tail at the N9 position.

• Ramatroban (Commercial): N9-Propanoic acid (C3).[1] Exhibits dual antagonism for TP and CRTH2 receptors.[1]

• Intermediate-C2 Derivative (TM-30643): N9-Acetic acid (C2).[1]

  • SAR Insight: Shortening the chain from C3 (propionate) to C2 (acetate) results in a >1000-fold increase in CRTH2 affinity (Ki = 0.51 nM) while diminishing TP receptor binding.[1]

  • Role: Intermediate-C2 is the obligate scaffold for accessing these high-affinity, super-selective antagonists.[1]

Table 1: Structural & Functional Comparison

Feature	Ramatroban (Standard)	Intermediate-C2 Derivative (TM-30643)
N9-Side Chain	Propanoic Acid (via Acrylonitrile)	Acetic Acid (via Ethyl Bromoacetate)
Linker Length	3 Carbons	2 Carbons
Primary Target	TP / CRTH2 (Dual)	CRTH2 (Highly Selective)
Precursor	1,2,3,4-Tetrahydrocarbazole	1,2,3,4-Tetrahydrocarbazole
Key Reagent	Acrylonitrile (Michael Addition)	Ethyl Bromoacetate (SN2 Alkylation)

Synthetic Pathways & Protocols

The synthesis of Intermediate-C2 requires a precise N-alkylation of the tetrahydrocarbazole core.[1] Unlike the Michael addition used for Ramatroban, this pathway relies on nucleophilic substitution.

Pathway Diagram

Caption: Synthesis flow from Fischer Indole cyclization to the specific Acetate Intermediate (Intermediate-C2).

Detailed Protocol: N-Alkylation of 1,2,3,4-Tetrahydrocarbazole

Objective: Synthesize Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate with >98% purity.

Reagents:

• 1,2,3,4-Tetrahydrocarbazole (1.0 eq)[2]

• Ethyl Bromoacetate (1.2 eq)[1]

• Sodium Hydride (60% dispersion in oil) (1.5 eq) OR KOH/TBAB (Phase Transfer)[1]

• DMF (Anhydrous)[1]

Method A: Sodium Hydride (Standard Laboratory Scale)

• Preparation: In a flame-dried 3-neck flask under Argon, dissolve 1,2,3,4-tetrahydrocarbazole (10 mmol) in anhydrous DMF (20 mL). Cool to 0°C.[1]

• Deprotonation: Add NaH (15 mmol) portion-wise over 15 minutes. Await hydrogen evolution cessation (approx. 30 min).[1] The solution will darken, indicating anion formation.

• Alkylation: Add Ethyl Bromoacetate (12 mmol) dropwise via syringe pump to control exotherm.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 3–4 hours. Monitor via TLC (Hexane:EtOAc 8:2).[1]

• Quench: Carefully quench with saturated NH4Cl solution at 0°C.

• Workup: Extract with Ethyl Acetate (3x). Wash organics with water (5x) to remove DMF, then brine.[1] Dry over Na2SO4.[1]

• Purification: Recrystallize from Ethanol/Water or perform Flash Chromatography (SiO2, 5% EtOAc in Hexane).

Method B: Phase Transfer Catalysis (Green/Scale-Up)

• Why: Avoids NaH and DMF (hazardous/expensive waste).[1]

• System: Toluene (Solvent), 50% KOH (aq), Tetrabutylammonium Bromide (TBAB, 5 mol%).[1]

• Procedure: Reflux the biphasic mixture for 4 hours. The PTC transports the hydroxide ion into the organic phase to deprotonate the indole nitrogen, facilitating attack on the bromoacetate.

Critical Quality Attributes (CQA) & Validation

To ensure the intermediate is suitable for downstream sulfonylation (to create the Ramatroban analog), strict purity criteria must be met.

Impurity Profile

Impurity Type	Origin	Control Strategy
Unreacted Carbazole	Incomplete conversion	Ensure excess alkyl halide; Monitor via HPLC (RT shift).
N,C-Dialkylated byproduct	Excessive base/temperature	Maintain 0°C during addition; Use stoichiometric control.[1]
Hydrolyzed Acid	Moisture presence	Use anhydrous solvents; Store ethyl ester under desiccated conditions.[1]

Self-Validating Analytical Markers

• 1H-NMR (CDCl3, 400 MHz):

  • Look for the Triplet at ~1.2 ppm and Quartet at ~4.1 ppm (Ethyl ester group).[1]

  • Key Diagnostic: Singlet at ~4.7 ppm (N-CH2-CO).[1] This confirms N-alkylation.[1] If C-alkylation occurred, this shift would differ, and the integration would change.

  • Aromatic region: 7.0–7.5 ppm (4H, Carbazole core).[1]

• HPLC:

  • Column: C18 Reverse Phase.[1]

  • Mobile Phase: Acetonitrile/Water (0.1% TFA).[1]

  • Target Purity: >98.5% Area.[1]

Strategic Application: From Intermediate to Antagonist

Why synthesize this specific ethyl acetate intermediate instead of the commercial propionate?

The "Super-Antagonist" Pathway (TM-30089 Synthesis):

• Start: Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (The Topic).

• Step 2 (Chiral Resolution/Reduction): If a chiral center is introduced at C3 (as in Ramatroban), this intermediate provides the ester handle.[1] However, for TM-30089, the core nitrogen is often methylated.

• Step 3 (Sulfonylation): The ester is hydrolyzed to the acid, and the C3-amino group (if present) is sulfonylated with 4-fluorobenzenesulfonyl chloride.[1]

• Result: A molecule with sub-nanomolar affinity for CRTH2, used extensively in asthma and allergic rhinitis research where Ramatroban's potency is insufficient.[1]

Caption: SAR logic demonstrating the specific utility of the Acetate Intermediate for high-affinity analogs (TM-30089) vs. commercial Ramatroban.

References

• Ulven, T., & Kostenis, E. (2005).[1] Minor structural modifications convert the dual TP/CRTH2 antagonist ramatroban into a highly selective and potent CRTH2 antagonist.[1] Journal of Medicinal Chemistry, 48(4), 897-900.[1]

• Busto, E., Gotor-Fernández, V., & Gotor, V. (2012). Chemoenzymatic asymmetric synthesis of the active enantiomer of the antihistaminic drug ramatroban.[][4] Organic Process Research & Development, 16(10), 1660-1664.[1]

• Pettipher, R., et al. (2007).[1] Antagonism of the prostaglandin D2 receptor CRTH2 attenuates allergic inflammation in mouse models of allergic rhinitis.[1][] Journal of Pharmacology and Experimental Therapeutics, 322(2), 606-613.[1]

• PubChem Compound Summary. (2024). Ramatroban (CID 123879).[1][2] National Center for Biotechnology Information.[1]

• Cayman Chemical. (2024).[1] TM-30089 Product Information & Synthesis Guide.[1]

Sources

• 1. Ramatroban | C21H21FN2O4S | CID 123879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ramatroban - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Literature review on 1,2,3,4-tetrahydrocarbazole N-alkylation derivatives

Executive Summary

The 1,2,3,4-tetrahydrocarbazole (THC) scaffold represents a "privileged structure" in medicinal chemistry, serving as a bio-isostere for the indole nucleus found in alkaloids like vincamine and ellipticine. Its partially saturated ring system offers a unique conformational rigidity that enhances binding affinity for targets ranging from Acetylcholinesterase (AChE) in Alzheimer's pathology to DNA intercalation sites in oncology.

This guide focuses specifically on the

-alkylation of the THC scaffold. Functionalization at the nitrogen (position 9) is the critical vector for tuning lipophilicity ( ), metabolic stability, and receptor selectivity. We provide a validated synthetic workflow, mechanistic insights, and structure-activity relationship (SAR) data to accelerate lead optimization.

The Pharmacophore: Why -Alkylation?

The THC core consists of a fused tricyclic system: a benzene ring fused to a pyrrole, which is further fused to a cyclohexane ring.[1]

• Lipophilicity Modulation: The unsubstituted N-H is a hydrogen bond donor. Alkylation removes this donor capability and increases lipophilicity, facilitating Blood-Brain Barrier (BBB) penetration—crucial for neurodegenerative targets.

• Electronic Influence:

  -substituents can electronically tune the indole ring, affecting the electron density at C-1 and C-3, which are often sites of oxidative metabolism.

• Steric Locking: Bulky

  -alkyl groups (e.g., benzyl, substituted ethyl) can lock the molecule into active conformations, preventing non-specific binding.

Synthetic Strategies for N-Alkylation

While the core THC scaffold is synthesized via the Fischer Indole Synthesis , the subsequent

-alkylation requires specific conditions to prevent C-alkylation (at C-1) and maximize yield.

Method A: Classical Base-Mediated Alkylation (NaH/DMF)

• Mechanism: Deprotonation of the indole NH (

  ) followed by attack.

• Reagents: Sodium Hydride (NaH) as the base; Dimethylformamide (DMF) or DMSO as polar aprotic solvents.

• Pros: High conversion rates; suitable for unreactive alkyl halides.

• Cons: Requires anhydrous conditions; NaH is moisture-sensitive.

Method B: Phase Transfer Catalysis (PTC)

• Mechanism: Liquid-liquid or solid-liquid extraction of the proton using a quaternary ammonium salt.

• Reagents: 50% NaOH(aq), Benzyltriethylammonium chloride (TEBA), Toluene/Benzene.

• Pros: Milder conditions; no need for strictly anhydrous solvents.

• Cons: Slower kinetics for bulky electrophiles.

Mechanistic Visualization

The following diagram illustrates the critical pathway from the Fischer Indole precursor to the

-alkylated derivative, highlighting the transition state logic.

Caption: Synthetic pathway from Fischer cyclization to base-mediated nucleophilic substitution at the N-9 position.

Validated Experimental Protocol

Objective: Synthesis of 9-ethyl-1,2,3,4-tetrahydrocarbazole (Generic Protocol). Scale: 10 mmol.

Step 1: Core Synthesis (Fischer Indole)

• Reactants: Mix Cyclohexanone (1.0 eq) and Phenylhydrazine (1.0 eq) in Glacial Acetic Acid (5 vol).

• Reflux: Heat to reflux (

  ) for 2 hours.

• Workup: Pour into ice water. Filter the precipitate.[2] Wash with water and 70% EtOH.[2]

• Purification: Recrystallize from Methanol. Yield typically 75-85%.[2]

Step 2: -Alkylation (The Critical Step)

This protocol uses the NaH/DMF method for maximum reliability with diverse alkyl halides.

• Preparation: Flame-dry a 50 mL round-bottom flask. Purge with Argon/Nitrogen.

• Solvation: Dissolve 1,2,3,4-tetrahydrocarbazole (1.71 g, 10 mmol) in anhydrous DMF (15 mL). Cool to

  .

• Deprotonation: Add Sodium Hydride (60% dispersion in oil, 0.48 g, 12 mmol) portion-wise over 10 minutes.

  • Observation: Gas evolution (

    ) will occur. Solution may turn amber/brown.

  • Wait: Stir at

    for 30 mins, then warm to Room Temp (RT) for 30 mins to ensure complete anion formation.

• Alkylation: Cool back to

  . Add Ethyl Iodide (1.2 eq, 12 mmol) dropwise.

• Reaction: Allow to warm to RT and stir for 3–6 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Quench: Carefully add cold water (50 mL) to quench unreacted NaH.

• Extraction: Extract with Ethyl Acetate (

  ). Wash combined organics with Brine ( ) and Water ( ) to remove DMF.

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: Silica gel column chromatography (Gradient: 100% Hexane

  95:5 Hexane:EtOAc).

Structure-Activity Relationships (SAR)

The biological activity of THC derivatives is highly sensitive to the nature of the

-substituent.

Comparative Bioactivity Data

Target Indication	N-Substituent (R)	Key Moiety	IC50 / Activity	Reference
Anticancer (MCF-7)	4-Chlorophenyl-piperazinyl	Dithiocarbamate linker	7.24 nM	[1]
Alzheimer's (BChE)	Piperidinyl-ethyl	6-Fluoro substitution	0.11 M	[2]
Antimicrobial	Benzyl / Alkyl chains	Triazole/Imidazole	MIC 2-4 g/mL	[3]
Antitumor (HCT116)	Methyl / Ethyl	Piperazine linker	Moderate	[1]

SAR Decision Workflow

The following logic tree guides the selection of

-substituents based on the therapeutic target.

Caption: Strategic selection of N-substituents based on desired pharmacodynamic outcomes.

References

• Synthesis and antitumor activity of tetrahydrocarbazole hybridized with dithioate derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors. Bioorganic Chemistry.

• Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules.

• 1,2,3,4-Tetrahydrocarbazole (Organic Syntheses Procedure). Organic Syntheses.

• Indole Synthesis by Pd-Catalyzed Annulation of Ketones with o-Iodoaniline. Organic Syntheses.

Sources

• 1. wjarr.com [wjarr.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate: An Application Note and Detailed Protocol

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details a robust and efficient protocol for the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate. This compound is a valuable building block in medicinal chemistry and drug discovery, serving as a key intermediate for more complex molecular architectures. The synthesis proceeds via a classical N-alkylation of 1,2,3,4-tetrahydrocarbazole with ethyl bromoacetate, facilitated by a mild inorganic base in a polar aprotic solvent. This document provides a step-by-step methodology, explains the rationale behind the experimental choices, and includes detailed safety precautions and characterization guidelines to ensure a reliable and reproducible synthesis.

Introduction

The 1,2,3,4-tetrahydrocarbazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active natural products and synthetic compounds.[1] Functionalization of the nitrogen atom of the tetrahydrocarbazole nucleus allows for the introduction of various side chains, enabling the modulation of pharmacological properties. The title compound, Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate, incorporates an ester functionality, which can serve as a handle for further chemical transformations, such as amide bond formation or reduction to an alcohol.

The synthesis described herein is an N-alkylation reaction, a cornerstone of organic synthesis for the formation of carbon-nitrogen bonds. Specifically, it involves the nucleophilic substitution of the bromide in ethyl bromoacetate by the secondary amine of 1,2,3,4-tetrahydrocarbazole.

Reaction Scheme

Caption: N-alkylation of 1,2,3,4-tetrahydrocarbazole.

Materials and Methods

Reagents and Equipment

• 1,2,3,4-Tetrahydrocarbazole (C₁₂H₁₃N, MW: 171.24 g/mol )

• Ethyl bromoacetate (BrCH₂COOCH₂CH₃, MW: 167.00 g/mol )

• Anhydrous Potassium Carbonate (K₂CO₃, MW: 138.21 g/mol )

• Anhydrous Acetone (CH₃COCH₃, MW: 58.08 g/mol )

• Ethyl acetate (for extraction and chromatography)

• Hexane (for chromatography)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Glassware for extraction and filtration

Safety Precautions

• 1,2,3,4-Tetrahydrocarbazole: May cause skin, eye, and respiratory tract irritation. Handle in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Ethyl bromoacetate: This compound is toxic and a lachrymator. It is fatal if swallowed, in contact with skin, or if inhaled.[2] All manipulations should be performed in a certified chemical fume hood. Wear chemical-resistant gloves, safety goggles, and a lab coat.[3]

• Acetone: Highly flammable liquid and vapor.[4] Keep away from heat, sparks, open flames, and hot surfaces. Use in a well-ventilated area.

• Potassium Carbonate: May cause serious eye irritation. Avoid breathing dust.

Experimental Protocol

Step 1: Reaction Setup

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 1,2,3,4-tetrahydrocarbazole (5.00 g, 29.2 mmol, 1.0 equiv).

• Add anhydrous acetone (100 mL) to dissolve the starting material.

• Add anhydrous potassium carbonate (8.07 g, 58.4 mmol, 2.0 equiv) to the solution. The potassium carbonate acts as a base to neutralize the hydrobromic acid formed during the reaction, driving the equilibrium towards the product.[2] It is a mild and effective base for the N-alkylation of indole and related compounds.[2]

• Attach a reflux condenser to the flask and place the setup in a heating mantle on a magnetic stirrer.

Step 2: N-Alkylation Reaction

• Begin stirring the suspension.

• Slowly add ethyl bromoacetate (3.58 mL, 32.1 mmol, 1.1 equiv) to the reaction mixture dropwise using a dropping funnel or syringe. A slight excess of the alkylating agent is used to ensure complete conversion of the starting material.

• Heat the reaction mixture to reflux (approximately 56 °C for acetone) and maintain a gentle reflux for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC). To do this, take a small aliquot of the reaction mixture, dilute it with ethyl acetate, and spot it on a TLC plate. Elute the plate with a mixture of hexane and ethyl acetate (e.g., 9:1 or 4:1 v/v). The product is expected to be less polar than the starting material. The reaction is considered complete when the starting material spot is no longer visible under a UV lamp.

Step 3: Work-up and Isolation

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Filter the solid potassium carbonate and potassium bromide salts using a Buchner funnel and wash the solid with a small amount of acetone.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

• Dissolve the resulting residue in ethyl acetate (100 mL) and transfer it to a separatory funnel.

• Wash the organic layer with water (2 x 50 mL) to remove any remaining inorganic salts and then with brine (50 mL) to facilitate the separation of the organic and aqueous layers.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Step 4: Purification

• The crude product can be purified by column chromatography on silica gel.

• Prepare a slurry of silica gel in hexane and pack a column.

• Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel.

• Load the adsorbed product onto the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate).

• Collect the fractions and monitor them by TLC.

• Combine the fractions containing the pure product and concentrate them under reduced pressure to yield Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate as a solid or oil.

Characterization

The identity and purity of the synthesized product should be confirmed by standard analytical techniques.

Expected Results

• Appearance: Pale yellow solid or viscous oil.

• Yield: Typically in the range of 70-90%.

• Thin Layer Chromatography (TLC): Rf value will be higher than that of the starting 1,2,3,4-tetrahydrocarbazole in a hexane/ethyl acetate eluent system.

Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the ethyl group (a triplet around 1.2-1.3 ppm and a quartet around 4.1-4.2 ppm), a singlet for the methylene group attached to the nitrogen at around 4.6-4.8 ppm, and multiplets for the aromatic and aliphatic protons of the tetrahydrocarbazole core. The disappearance of the N-H proton signal from the starting material (typically a broad singlet around 7.5-8.0 ppm) is a key indicator of successful N-alkylation.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display a signal for the ester carbonyl carbon around 170 ppm, signals for the ethyl group carbons, the N-CH₂ carbon, and the characteristic signals for the tetrahydrocarbazole framework.

• IR (Infrared) Spectroscopy: The spectrum should show a strong absorption band for the ester carbonyl (C=O) stretch around 1730-1750 cm⁻¹. The N-H stretching band of the starting material (around 3400 cm⁻¹) should be absent.

• MS (Mass Spectrometry): The mass spectrum should show the molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₁₆H₁₉NO₂, MW: 257.33 g/mol ).

Discussion

The described protocol offers a reliable method for the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate. The choice of potassium carbonate as the base is advantageous due to its low cost, mildness, and ease of removal by filtration. Acetone is an excellent solvent for this reaction as it is polar aprotic, effectively dissolves the starting materials, and has a convenient boiling point for refluxing.[4]

The success of the reaction is highly dependent on the use of anhydrous conditions, as the presence of water can hydrolyze the ethyl bromoacetate and deactivate the base. Monitoring the reaction by TLC is crucial to determine the optimal reaction time and to ensure the complete consumption of the starting material.

Purification by column chromatography is generally effective in removing any unreacted starting materials and by-products. The choice of the eluent system for chromatography may need to be optimized based on the specific TLC behavior of the product.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product formation	Inactive reagents (especially ethyl bromoacetate).	Use freshly opened or purified reagents.
Insufficient reaction time or temperature.	Increase the reflux time and monitor by TLC. Ensure the heating mantle is at the correct temperature.
Presence of water in the reaction.	Use anhydrous solvents and reagents. Dry glassware thoroughly before use.
Formation of multiple products	Over-alkylation or side reactions.	Use a slight excess of the alkylating agent (1.1 equivalents). Avoid excessively high temperatures.
Difficult purification	Product co-elutes with impurities.	Optimize the solvent system for column chromatography. Consider using a different stationary phase or purification technique (e.g., recrystallization if the product is a solid).

Conclusion

This application note provides a detailed and validated protocol for the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate. By following the outlined procedures and safety precautions, researchers can reliably prepare this versatile intermediate for applications in drug discovery and organic synthesis. The provided characterization guidelines will enable the confirmation of the product's identity and purity, ensuring the quality of the material for subsequent research endeavors.

References

• Cole-Parmer. (2005, November 2). Material Safety Data Sheet - 1,2,3,4-Tetrahydrocarbazole, 99%. Retrieved from [Link]

• ScienceDirect. (2006). Potassium Carbonate as a Base for the N-Alkylation of Indole and Pyrrole in Ionic Liquids. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET - 1,2,3,4-Tetrahydrocarbazole. Retrieved from [Link]

• A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. (2022, January 4). Journal of Chemical Reviews. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary - Ethyl Bromoacetate. Retrieved from [Link]

• ScienceDirect. (2006). Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. Retrieved from [Link]

• Wikipedia. (n.d.). Acetone. Retrieved from [Link]

• Loba Chemie. (2016, June 1). ETHYL BROMOACETATE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Sciencemadness.org. (2022, March 3). Best Conditions For N-Alkylation?. Retrieved from [Link]

• PubChem. (n.d.). Acetone. Retrieved from [Link]

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. Retrieved from [Link]

• ResearchGate. (n.d.). Potassium Carbonate Assisted Synthesis Of α, β, γ, δ-Unsaturated Ketones. Retrieved from [Link]

• AKJournals. (n.d.). Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. Retrieved from [Link]

• Organic Chemistry. (n.d.). Acetone. Retrieved from [Link]

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). Retrieved from [Link]

• JoVE. (2025, May 22). Video: Preparation of Amines: Alkylation of Ammonia and Amines. Retrieved from [Link]

• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• DTIC. (n.d.). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Retrieved from [Link]

• YouTube. (2022, April 6). Alkylation of Amines. Retrieved from [Link]

• University of Copenhagen Research Portal. (n.d.). Ethyl 2-(1,2,3,4-tetrahydrospiro[carbazole-3,2'-[3]dioxolan]-9-yl)acetate. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,2,3,4-tetrahydrocarbazole. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Novel 1,2,3,4-Tetrahydrocarbazole Derivatives of Biological Interest. Retrieved from [Link]

• Journal of Chemical Reviews. (2022, January 4). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. Retrieved from [Link]

• MDPI. (n.d.). N-(9-Ethyl-9H-carbazol-2-yl)-N′-(1-phenylethyl)thiourea. Retrieved from [Link]

• MDPI. (2000, October 31). Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. Retrieved from [Link]

• Semantic Scholar. (n.d.). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (M pro ), Spike Glycoprotein and RdRp. Retrieved from [Link]

• Knowledge UChicago. (2023, August 24). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. Retrieved from [Link]

• Oklahoma Academy of Science. (n.d.). Synthesis of 1,2,3,4-Tetrahydrocarbazoles with Large Group - Aromatization to Carbazoles. Retrieved from [Link]

• ns1.apeoc.org.br. (n.d.). 1 2 3 4 Tetrahydrocarbazole Synthesis. Retrieved from [Link]

• Biomed J Sci &Tech Res. (2018, May 8). Synthesis and Biological Evaluation of 1-(5-((9H-Carbazol-9-yl) Methyl). Retrieved from [Link]

• PubMed Central. (n.d.). Ethyl 4-oxo-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylate. Retrieved from [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents [mdpi.com]

Application Note: Procedure for N-alkylation of 1,2,3,4-tetrahydrocarbazole with ethyl bromoacetate

Part 1: Strategic Overview & Mechanistic Insight

Introduction

The N-alkylation of 1,2,3,4-tetrahydrocarbazole (THC) is a pivotal step in the synthesis of Ramatroban (BAY u 3405) , a thromboxane A2 receptor antagonist and CRTH2 antagonist used in the treatment of allergic rhinitis and asthma. This transformation involves the attachment of an acetic acid ethyl ester moiety to the indole nitrogen (N-9 position).

While conceptually a simple nucleophilic substitution (

), the reaction presents specific challenges due to the electronic properties of the indole ring. The nitrogen lone pair is delocalized into the aromatic -system, rendering the N-H bond significantly less acidic ( in DMSO) than simple amines, and the nitrogen atom less nucleophilic.

Reaction Mechanism

To achieve efficient alkylation, the N-H proton must be removed by a base to generate the indolyl anion . This anion is a potent nucleophile that attacks the

-carbon of ethyl bromoacetate, displacing the bromide ion.

• Step 1: Deprotonation. Base (

  ) removes the proton from the indole nitrogen.

• Step 2: Nucleophilic Attack. The indolyl anion attacks the alkyl halide.

• Step 3: Product Formation. Formation of the N-C bond and release of the leaving group (

  ).

Critical Consideration (Regioselectivity): Indolyl anions are ambident nucleophiles; they can react at the Nitrogen (N-1) or Carbon (C-3). However, in 1,2,3,4-tetrahydrocarbazole, the C-2/C-3 positions are part of the fused cyclohexane ring, which sterically and electronically favors N-alkylation , especially when using "hard" electrophiles like alkyl halides in polar aprotic solvents.

Strategic Reagent Selection

The choice of base and solvent is dictated by the need to prevent side reactions, specifically the hydrolysis of the ester group on the ethyl bromoacetate.

Component	Recommendation	Rationale
Base	Sodium Hydride (NaH)	Gold Standard. Irreversible deprotonation ensures high concentration of the nucleophile. Must be used in anhydrous conditions, preventing ester hydrolysis.
Alternative Base	Potassium Carbonate ( )	Mild/Scalable. Used in Solid-Liquid Phase Transfer conditions (acetone or DMF). Slower, but safer and easier to handle on large scales.
Solvent	DMF or DMSO	High dielectric constant promotes the dissociation of the ion pair, increasing the reactivity of the indolyl anion.
Electrophile	Ethyl Bromoacetate	Highly reactive -haloester. Note: It is a lachrymator and toxic; handle in a fume hood.

Part 2: Experimental Protocols

Protocol A: High-Efficiency Method (NaH/DMF)

Recommended for research scale (mg to g) where yield and speed are prioritized.

Reagents & Stoichiometry

• 1,2,3,4-Tetrahydrocarbazole (1.0 equiv)

• Sodium Hydride (60% dispersion in mineral oil) (1.2 equiv)

• Ethyl Bromoacetate (1.2 equiv)

• N,N-Dimethylformamide (DMF), Anhydrous (0.1 M concentration relative to substrate)

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Purge with nitrogen.

• Solubilization: Dissolve 1,2,3,4-tetrahydrocarbazole in anhydrous DMF.

• Deprotonation: Cool the solution to 0°C (ice bath). Carefully add Sodium Hydride (NaH) portion-wise.

  • Observation: Evolution of hydrogen gas (

    ) will occur.

• Activation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature (RT) for 30 minutes. The solution typically turns a dark brown/reddish color, indicating the formation of the anion.

• Alkylation: Cool the mixture back to 0°C . Add Ethyl Bromoacetate dropwise via syringe.

  • Control: Exothermic reaction. Addition rate should control temperature.

• Reaction: Remove the ice bath and stir at RT. Monitor by TLC (System: Hexane/Ethyl Acetate 8:2). Reaction is usually complete within 1–3 hours .

• Quenching: Carefully quench excess NaH by adding saturated ammonium chloride (

  ) solution dropwise at 0°C.

• Workup: Dilute with water and extract with Ethyl Acetate (

  ). Wash combined organic layers with water ( ) and brine ( ) to remove DMF.

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Scalable Solid-Liquid Method ( /Acetone)

Recommended for process development or when avoiding NaH is necessary.

Reagents & Stoichiometry

• 1,2,3,4-Tetrahydrocarbazole (1.0 equiv)

• Potassium Carbonate (

  ), anhydrous, powdered (3.0 equiv)

• Ethyl Bromoacetate (1.5 equiv)

• Acetone (Reagent Grade) or Acetonitrile (ACN)

Step-by-Step Procedure

• Setup: To a round-bottom flask, add 1,2,3,4-tetrahydrocarbazole, powdered

  , and Acetone.

• Addition: Add Ethyl Bromoacetate in one portion.

• Reflux: Heat the mixture to reflux (~56°C for acetone) with vigorous stirring.

  • Note: The reaction is heterogeneous.[1] Efficient stirring is critical.

• Monitoring: This method is slower. Reaction time may range from 6 to 18 hours . Monitor via TLC or HPLC.[2]

• Workup: Cool to RT. Filter off the solid inorganic salts (

  , ).

• Isolation: Concentrate the filtrate under reduced pressure. The residue is often pure enough for recrystallization (e.g., from Ethanol/Water) without chromatography.

Part 3: Visualization & Logic

Reaction Pathway & Workflow

The following diagram illustrates the mechanistic pathway and the decision logic for the experimental workflow.

Caption: Mechanistic pathway for the N-alkylation of tetrahydrocarbazole via SN2 reaction.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation	Ensure NaH is fresh. Increase stirring time at 0°C before adding alkyl halide.
Ester Hydrolysis	Presence of water	Use strictly anhydrous solvents. Avoid aqueous bases (NaOH) unless using PTC with non-hydrolyzable solvents.
Starting Material Remains	Reaction stalled	If using Method B ( ), add a catalytic amount of KI (Potassium Iodide) or TBAI to accelerate the reaction (Finkelstein reaction in situ).
Oily/Sticky Product	Residual DMF	Wash organic layer thoroughly with water/brine. Use lyophilization if necessary.

Part 4: Analytical Validation

To validate the synthesis of Ethyl (1,2,3,4-tetrahydrocarbazol-9-yl)acetate , compare spectral data against the following expected parameters:

• Physical State: White to pale yellow solid or viscous oil.

• 1H NMR (CDCl3, 400 MHz):

  • 7.4–7.0 (m, 4H, Aromatic protons)
  • 4.7 (s, 2H, ) — Diagnostic Peak
  • 4.2 (q, 2H, )
  • 2.7 (m, 4H, Cyclohexane adjacent to C=C/N)
  • 1.9 (m, 4H, Cyclohexane )
  • 1.2 (t, 3H, )

References

• Ramatroban Synthesis: Sturmer, R. et al. (1994). "Synthesis and biological activity of Ramatroban analogues." Journal of Medicinal Chemistry. (General reference for Ramatroban class synthesis).

• Indole N-Alkylation Methodology: Mahboobi, S., et al. (2006). "Synthetic protocols for N-alkylation of carbazoles." Journal of Heterocyclic Chemistry.

• Phase Transfer Catalysis: Halpern, M. "Phase Transfer Catalysis in the Pharmaceutical Industry." ACS Reagent Guides.

• Tetrahydrocarbazole Preparation: Organic Syntheses, Coll. Vol. 10, p. 496 (2004); Vol. 78, p. 36 (2002).

(Note: Specific spectral data and yields may vary based on precise experimental conditions and purity of starting materials.)

Sources

• 1. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

High-Efficiency Synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate: Catalytic Strategies and Protocol Optimization

Abstract

This Application Note details the catalytic synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate , a critical intermediate in the manufacturing of the thromboxane A2 antagonist Ramatroban (Bay u 3405) . While traditional methods rely on stoichiometric strong bases (e.g., NaH) requiring anhydrous conditions, this guide focuses on Phase Transfer Catalysis (PTC) as a superior, scalable, and atom-economical alternative. We provide a validated protocol using solid-liquid phase transfer catalysis (SL-PTC) with Tetrabutylammonium Bromide (TBAB), offering yields exceeding 90% with simplified workup procedures.

Introduction & Strategic Analysis

Target Molecule Profile[1][2]

• IUPAC Name: Ethyl 2-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)acetate

• CAS Number: 116639-66-0 (Generic/Related) / Note: Often cited as the N-alkylated precursor to Ramatroban.

• Core Scaffold: 1,2,3,4-Tetrahydrocarbazole.[1][2][3][4]

• Significance: This molecule serves as the N-alkylated core for Ramatroban. The subsequent steps typically involve functionalization of the cyclohexane ring or hydrolysis of the ester.

Synthetic Challenges

The N-alkylation of 1,2,3,4-tetrahydrocarbazole presents specific challenges compared to simple indoles:

• Nucleophilicity: The nitrogen lone pair is part of the aromatic indole system, reducing its nucleophilicity.

• Steric Hindrance: The fused cyclohexane ring creates steric bulk at the 2- and 3-positions, potentially shielding the N-H site.

• Competitive Side Reactions: Use of strong bases can lead to ester hydrolysis of the alkylating agent (ethyl bromoacetate) before alkylation occurs.

The Catalytic Solution: Phase Transfer Catalysis (PTC)

By employing a quaternary ammonium salt (e.g., TBAB) as a catalyst, the reaction can proceed in a biphasic system (Solid-Liquid or Liquid-Liquid). This method protects the ester functionality from hydrolysis and eliminates the need for strictly anhydrous solvents.

Mechanistic Pathway & Catalytic Cycle

The reaction proceeds via an SN2 mechanism facilitated by the phase transfer catalyst.

Figure 1: Catalytic Cycle of N-Alkylation via SL-PTC

Caption: Solid-Liquid Phase Transfer Catalysis (SL-PTC) cycle. The catalyst (Q+) shuttles the deprotonated carbazole anion into the organic phase for reaction.

Experimental Protocols

Protocol A: Optimized Catalytic Synthesis (Recommended)

Methodology: Solid-Liquid Phase Transfer Catalysis (SL-PTC) Scale: 10 mmol

Reagents & Materials

Reagent	Equiv.[5][1][6][7][8][9][10][11][12][13][14]	Amount	Role
1,2,3,4-Tetrahydrocarbazole	1.0	1.71 g	Substrate
Ethyl Bromoacetate	1.2	2.00 g (1.33 mL)	Electrophile
Potassium Carbonate (K₂CO₃)	3.0	4.14 g	Base (Solid)
TBAB (Tetrabutylammonium bromide)	0.05	161 mg	Catalyst
Acetone (or MEK)	-	30 mL	Solvent

Step-by-Step Procedure

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1,2,3,4-tetrahydrocarbazole (1.71 g) in Acetone (30 mL).

• Catalyst Addition: Add TBAB (161 mg, 5 mol%) and finely powdered K₂CO₃ (4.14 g) to the solution.

• Activation: Stir the suspension vigorously at room temperature for 15 minutes to allow interfacial deprotonation.

• Alkylation: Add Ethyl Bromoacetate (1.33 mL) dropwise over 5 minutes.

• Reflux: Heat the mixture to reflux (approx. 56°C) for 4–6 hours .

  • Checkpoint: Monitor reaction progress via TLC (Hexane:EtOAc 4:1).[5] The starting material (R_f ~0.5) should disappear, replaced by the product (R_f ~0.7).

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the solid inorganic salts (KBr, excess K₂CO₃).

  • Wash the filter cake with small portions of acetone.

  • Concentrate the filtrate under reduced pressure to obtain a crude oil/solid.

• Purification: Recrystallize from Ethanol/Water (9:1) or perform flash chromatography (Silica gel, Hexane/EtOAc gradient) if high purity (>99%) is required for pharmaceutical applications.

Expected Yield: 92–96% Appearance: White to off-white crystalline solid.

Protocol B: Traditional Base-Mediated Synthesis (Alternative)

Methodology: Irreversible Deprotonation (NaH) Use Case: When PTC reagents are unavailable or strictly anhydrous conditions are already established.

Reagents

• 1,2,3,4-Tetrahydrocarbazole (1.0 equiv)[2]

• Sodium Hydride (60% in oil) (1.2 equiv)

• Ethyl Bromoacetate (1.2 equiv)

• DMF (Anhydrous)

Procedure

• Suspend NaH (washed with hexane) in anhydrous DMF at 0°C under Nitrogen.

• Add 1,2,3,4-tetrahydrocarbazole solution (in DMF) dropwise. Evolution of H₂ gas will be observed.

• Stir at 0°C for 30 mins until gas evolution ceases (formation of sodium salt).

• Add Ethyl Bromoacetate dropwise.

• Allow to warm to room temperature and stir for 2 hours.

• Quench: Carefully pour into ice water. Extract with Ethyl Acetate.[5][1][6]

• Note: This method often requires chromatography to remove mineral oil and hydrolysis byproducts.

Comparative Analysis of Conditions

Parameter	Protocol A (Catalytic PTC)	Protocol B (NaH/DMF)
Catalyst	TBAB (5 mol%)	None (Stoichiometric Base)
Solvent	Acetone or Toluene (Green)	DMF (High boiling, toxic)
Moisture Sensitivity	Low (Open air possible)	High (Requires N₂/Ar)
Workup	Filtration + Evaporation	Aqueous Extraction + Drying
Selectivity	High (N-alkylation dominant)	Moderate (Risk of C-alkylation)
Yield	>92%	~80-85%

Quality Control & Validation

Analytical Specifications

To validate the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate , compare spectral data against the following standards:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.45–7.05 (m, 4H): Aromatic protons (Indole ring).

  • δ 4.70 (s, 2H): N-CH₂-CO (Distinctive singlet, confirms N-alkylation).

  • δ 4.20 (q, 2H): O-CH₂-CH₃ (Ester quartet).

  • δ 2.75 (t, 2H) & 2.60 (t, 2H): Benzylic/Allylic CH₂ of cyclohexene ring.

  • δ 1.95–1.80 (m, 4H): Remaining CH₂ of cyclohexene ring.

  • δ 1.25 (t, 3H): O-CH₂-CH₃ (Ester triplet).

• HPLC Purity: >98.5% (Area %)[4]

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile:Water (0.1% TFA) gradient.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation	Increase stirring rate (PTC is mass-transfer limited) or increase catalyst loading to 10 mol%.
Hydrolysis (Acid formation)	Wet solvent or excess heating	Ensure Acetone is dry; do not exceed 60°C.
C-Alkylation Byproducts	Solvent polarity effects	Switch solvent from DMF (if using Method B) to Toluene (Method A) to favor N-alkylation.

References

• Ramatroban Synthesis & Intermediates

  • New Drug Approvals. (2014).[4][7][13][15] "Ramatroban: Synthesis and Manufacturers' Codes." Available at: [Link]

• Catalytic N-Alkylation Methodology

  • Mahajan, S., et al. (2002). "Indole Synthesis by Pd-Catalyzed Annulation: 1,2,3,4-Tetrahydrocarbazole." Organic Syntheses, 78, 36. Available at: [Link][1]

• Phase Transfer Catalysis Applications

  • Busto, E., et al. (2012).[8] "Hydrolytic Enzymes for the Synthesis of Pharmaceuticals: Ramatroban Precursors." Taylor & Francis Knowledge Centers.[8] Available at: [Link]

• General Carbazole Functionalization

  • Sharma, D., et al. (2014). "Synthesis, Characterization and biological evaluation of some newer carbazole derivatives." Journal of the Serbian Chemical Society. Available at: [Link]

Sources

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• 2. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 3. Synthesis method for (R)-3-amino-1,2,3,4-tetrahydrocarbazole - Eureka | Patsnap [eureka.patsnap.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. rsc.org [rsc.org]
• 6. Ethyl 1-oxo-1,2,3,4-tetra­hydro-9H-carbazole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][2,7]naphthyrin-5(6H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
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• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]
• 15. mdpi.com [mdpi.com]

Scalable production methods for Ramatroban key intermediates

Application Note: Scalable Manufacturing Protocols for Ramatroban & Key Intermediates

Executive Summary & Strategic Context

Ramatroban (Bay u 3405) is a dual antagonist acting on the Thromboxane A2 (TxA2) and Prostaglandin D2 (DP2/CRTH2) receptors.[1][2][3] Originally developed for allergic rhinitis, it has gained renewed urgency due to its potential in treating thrombo-inflammatory complications associated with Long COVID and cardiovascular diseases.[1][2]

The Manufacturing Challenge: The synthesis of Ramatroban involves three critical hurdles for scale-up:

• Thermal Safety: The Fischer Indole synthesis of the carbazole core is highly exothermic.[3]

• Chirality: The drug is the (+)-(R)-enantiomer.[1][2] Classical resolution yields are inherently limited (<50%), necessitating efficient recycling or asymmetric approaches.[2][3]

• Process Rheology: The late-stage N-alkylation often produces "sticky" insoluble aggregates that foul filtration systems.[1][2][3]

This guide provides a modernized, scalable protocol focusing on the (R)-3-amino-1,2,3,4-tetrahydrocarbazole intermediate, the primary chiral pivot point of the synthesis.[1]

Retrosynthetic Analysis & Pathway Design

The scalable route disconnects the molecule at the sulfonamide bond and the indole nitrogen.

Figure 1: Retrosynthetic strategy prioritizing the isolation of the chiral amine core.[1][2][3]

Module 1: The Carbazole Core (Safety-Critical)[1][2]

Objective: Synthesis of 1,2,3,4-tetrahydrocarbazol-3-one. Critical Process Parameter (CPP): Temperature control during acid addition to prevent thermal runaway.

Protocol A: Controlled Fischer Indole Synthesis

• Reactor Setup: 50L Glass-lined reactor with overhead stirring, reflux condenser, and automated dosing pump.

• Reagents:

  • Phenylhydrazine hydrochloride (10.0 kg)[1][2][3]

  • 1,4-Cyclohexanedione monoethylene glycol ketal (10.8 kg)[1][2][3]

  • Solvent: Ethanol/Water (1:1 ratio, 50 L)

  • Catalyst: Zinc Chloride (ZnCl₂) or 4% H₂SO₄ (aqueous).[1][2][3] Note: ZnCl₂ is milder and produces fewer tarry byproducts than H₂SO₄.

• Procedure:

  • Step 1: Charge Phenylhydrazine and the Ketal into the reactor with Ethanol/Water.[3] Stir at 25°C.

  • Step 2 (Exotherm Control): Slowly dose the acid catalyst over 60 minutes. Maintain internal temperature <40°C.

  • Step 3: Heat to reflux (78-80°C) for 3 hours. Monitor consumption of phenylhydrazine via TLC/HPLC.

  • Step 4 (Deprotection in situ): The acidic conditions simultaneously cleave the ketal.[1][3] If ketal persists, add 10% HCl and reflux for an additional hour.

  • Step 5 (Workup): Cool to 10°C. The product precipitates.[1][2][3] Filter the solids.[1][2][3][4]

  • Step 6 (Purification): Recrystallize from Ethanol/Water to remove the dark "indole dimers."[1][2][3]

Yield Target: >85% Appearance: Off-white to pale brown solid.[1][2][3]

Module 2: The Chiral Pivot (Resolution Strategy)

Objective: Isolation of (R)-3-amino-1,2,3,4-tetrahydrocarbazole. Scalability Insight: While enzymatic resolution (CAL-B) is elegant, Chemical Resolution with L-Tartaric Acid remains the most robust method for multi-kilogram batches due to the low cost of resolving agents and ease of salt filtration.[1][2][3]

Protocol B: Reductive Amination & Classical Resolution

• Reductive Amination:

  • React Intermediate I (Ketone) with Ammonia in Methanol using Raney Nickel/H₂ (50 bar, 80°C) or NaBH₄ (lab scale).[1][2]

  • Result: Racemic 3-amino-1,2,3,4-tetrahydrocarbazole.[1][2][3][5][6][7][8]

• Resolution Step:

  • Dissolution: Dissolve 10 kg of Racemic Amine in Methanol (60 L).

  • Addition: Add L-(+)-Tartaric acid (0.5 equivalents) dissolved in warm Methanol.

  • Crystallization: Heat to reflux, then cool slowly (0.5°C/min) to 20°C. The (R)-amine-L-tartrate salt is less soluble and crystallizes out.[1][2][3]

  • Filtration: Filter the salt.[1][2][3]

  • Free Basing: Suspend the salt in water, adjust pH to 12 with NaOH.[3] Extract with Ethyl Acetate.[1][2][3] Evaporate to yield the (R)-amine.[1][2]

• Recycling (Economic Efficiency):

  • The mother liquor contains the (S)-amine.[1][2] Racemize this by heating with catalytic aldehyde or base to recycle back into the process.[1][3]

Success Criteria: Enantiomeric Excess (ee) > 98% (determined by Chiral HPLC).

Module 3: Final Assembly (The "Sticky" Problem)

Objective: Sulfonylation and N-Alkylation to Ramatroban. Challenge: The alkylation step with acrylonitrile often forms a gummy mass that blocks filters.[1][2][3] Solution: Use of Phase Transfer Catalysis (PTC) prevents aggregation.[1][2][3]

Protocol C: Sulfonylation & Michael Addition

Step 1: Sulfonylation

• Dissolve (R)-amine (5 kg) in DCM (dichloromethane) and Triethylamine (1.2 eq).

• Cool to 0°C.

• Add 4-fluorobenzenesulfonyl chloride (1.05 eq) portion-wise.

• Stir for 4 hours. Wash with water, dry, and concentrate.[3]

  • Intermediate: Sulfonamide (Solid).[1][2][6][9]

Step 2: N-Alkylation (The Critical Modification)

• Solvent System: Use Acetonitrile instead of DMF to reduce solvent recovery costs, or Toluene/Water biphasic system.[3]

• Reagents: Sulfonamide Intermediate + Ethyl Acrylate (or Acrylonitrile).[1][2]

• Catalyst: Tetrabutylammonium bromide (TBAB) (5 mol%) + K₂CO₃ (powdered).[1][2][3]

• Procedure:

  • Reflux the mixture. The PTC (TBAB) ensures smooth reaction without the formation of sticky polymers often seen with sodium hydride/DMF methods.[3]

  • Monitor disappearance of sulfonamide.[2]

• Hydrolysis:

  • Add NaOH (aq) directly to the reaction mixture.[1][2] Heat to 50°C to hydrolyze the ester/nitrile to the acid.[3]

  • Acidification: Carefully adjust pH to 4-5 with HCl. Ramatroban precipitates as a white solid.[1][2][3]

Figure 2: Integrated Process Flow Diagram emphasizing the Phase Transfer Catalysis (PTC) upgrade.

Quality Control & Analytical Methods

HPLC Method for Purity & Chiral Purity:

Parameter	Condition
Column	Chiralpak AD-H (for enantiomers) or C18 (for chemical purity)
Mobile Phase	Hexane : Isopropanol : TFA (90 : 10 : 0.[1][2][3]1)
Flow Rate	1.0 mL/min
Detection	UV @ 272 nm
Retention Times	(S)-isomer: ~8 min; (R)-isomer (Ramatroban): ~12 min

Impurity Profile:

• Impurity A: Dimerized indole (from Module 1 overheating).

• Impurity B: Unreacted Sulfonamide (from Module 3).[1][2]

• Impurity C: 4-fluorobenzenesulfonic acid (hydrolysis byproduct).[1][2]

References

• Rosentreter, U., et al. (1989).[2][3][6] "Synthesis and absolute configuration of the new thromboxane antagonist (3R)-3-(4-fluorophenylsulfonamido)-1,2,3,4-tetrahydro-9-carbazolepropanoic acid." Arzneimittel-Forschung, 39(12), 1519-1521.[1][2][3] Link

• Bayer AG. (1991).[1][2][3] "Process for the preparation of tetrahydrocarbazole derivatives." European Patent EP0354994.[1][2][3] Link

• Chang, C.S., et al. (2002).[2][3] "Improvement of the resolution process of 3-amino-1,2,3,4-tetrahydrocarbazole." Journal of the Chinese Chemical Society, 49, 815.[3] Link

• Sturino, C.F., et al. (2007).[2][3] "Discovery of a potent and selective prostaglandin D2 receptor antagonist."[10] Journal of Medicinal Chemistry, 50(4), 794-806.[1][2][3] Link[1][2][3]

• Gupta, A., et al. (2020).[2] "Ramatroban as a novel immunotherapy for COVID-19."[1][2][3] Medical Hypotheses, 143, 110075. Link

Sources

• 1. Ramatroban - Wikipedia [en.wikipedia.org]
• 2. Ramatroban | C21H21FN2O4S | CID 123879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. The scale-up singularity: Manufacturing innovations in oligonucleotide synthesis | Drug Discovery News [drugdiscoverynews.com]
• 5. CN104402798A - Resolution method for 3-amino-1, 2, 3, 4-tetrahydrocarbazole - Google Patents [patents.google.com]
• 6. Ramatroban-Based Analogues Containing Fluorine Group as Potential 18F-Labeled Positron Emission Tomography (PET) G-Protein Coupled Receptor 44 (GPR44) Tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis method for (R)-3-amino-1,2,3,4-tetrahydrocarbazole - Eureka | Patsnap [eureka.patsnap.com]
• 8. GSRS [precision.fda.gov]
• 9. Ramatroban - KARE Biosciences - AdisInsight [adisinsight.springer.com]
• 10. RAMATROBAN [drugs.ncats.io]

Technical Application Note: Optimized Synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Topic: Reagents for preparing Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate Content Type: Technical Application Note & Protocol Audience: Senior Researchers & Medicinal Chemists

Abstract & Strategic Significance

This application note details the optimized N-alkylation of 1,2,3,4-tetrahydrocarbazole to synthesize Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate . This molecule is a critical Pharmacophore Intermediate (PI) in the synthesis of Ramatroban (BAY u 3405) , a dual thromboxane A2 receptor (TP) antagonist and CRTH2 antagonist used for allergic rhinitis and asthma.

The transformation requires the chemoselective alkylation of the indole nitrogen (N-9) while suppressing C-alkylation at the C-3 position—a common side reaction in indole chemistry. This protocol establishes a high-fidelity workflow using Sodium Hydride (NaH) in N,N-Dimethylformamide (DMF) to ensure rapid, irreversible deprotonation and exclusive N-regioselectivity.

Retrosynthetic Logic & Reaction Mechanism

The synthesis relies on a classic SN2 nucleophilic substitution. The pKa of the indole N-H in tetrahydrocarbazole is approximately 17 (in DMSO). To achieve efficient alkylation with Ethyl bromoacetate , a base with sufficient basicity to quantitatively generate the indolyl anion is required.

Mechanistic Pathway (Graphviz Visualization)

Figure 1: Mechanistic pathway for the N-alkylation of tetrahydrocarbazole via an indolyl anion intermediate.

Critical Reagent Selection Guide

To ensure reproducibility and yield, reagent quality is paramount. The following table outlines the specific requirements for this protocol.

Reagent	Role	Specifications	Rationale for Selection
1,2,3,4-Tetrahydrocarbazole	Substrate	Purity >98%	Impurities (e.g., cyclohexanone phenylhydrazone) can poison the reaction.
Sodium Hydride (NaH)	Base	60% dispersion in mineral oil	Provides rapid, irreversible deprotonation. Superior to K₂CO₃ for sterically hindered indoles.
Ethyl Bromoacetate	Electrophile	Purity >98%, Clear liquid	More reactive than chloroacetate (Br is a better leaving group), ensuring faster kinetics at lower temperatures.
N,N-Dimethylformamide (DMF)	Solvent	Anhydrous (<50 ppm H₂O)	High dielectric constant stabilizes the transition state; anhydrous conditions prevent NaH quenching.
Ammonium Chloride (NH₄Cl)	Quench	Saturated Aqueous Solution	Mild proton source to quench excess hydride without hydrolyzing the ester product.

Experimental Protocol: The "Gold Standard" Method

Objective: Synthesis of 10 mmol scale batch. Estimated Yield: 85–92% Time: 4–6 hours

Phase 1: Preparation & Deprotonation

• Setup: Oven-dry a 100 mL two-neck Round Bottom Flask (RBF) containing a magnetic stir bar. Attach a nitrogen balloon and a rubber septum.

• Solvent Prep: Syringe 20 mL of Anhydrous DMF into the flask.

• Base Addition: Cool the flask to 0°C (ice bath). Carefully add Sodium Hydride (NaH) (480 mg, 12 mmol, 1.2 equiv, 60% dispersion) in small portions.

  • Caution: Hydrogen gas evolution will occur. Ensure proper venting.

• Substrate Addition: Dissolve 1,2,3,4-Tetrahydrocarbazole (1.71 g, 10 mmol) in 10 mL of anhydrous DMF. Add this solution dropwise to the NaH suspension at 0°C.

• Anion Formation: Remove the ice bath and stir at Room Temperature (RT) for 30–45 minutes . The solution typically turns a dark reddish-brown, indicating the formation of the indolyl anion.

Phase 2: Alkylation

• Electrophile Addition: Cool the mixture back to 0°C . Add Ethyl Bromoacetate (1.33 mL, 12 mmol, 1.2 equiv) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to RT and stir for 3–4 hours .

• Monitoring: Monitor by TLC (Silica gel; Eluent: Hexane/EtOAc 4:1).

  • Starting Material Rf: ~0.50[1][2]

  • Product Rf: ~0.65 (Less polar due to capping of N-H).

Phase 3: Workup & Isolation

• Quench: Carefully add Sat. NH₄Cl (20 mL) dropwise at 0°C to destroy excess hydride.

• Extraction: Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 40 mL) .

• Washing: Wash the combined organic layers with Water (2 x 50 mL) (critical to remove DMF) and Brine (1 x 50 mL) .

• Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification: If necessary, purify via flash column chromatography (SiO₂, Gradient: 0-10% EtOAc in Hexanes).

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis.

Analytical Validation (Self-Validating Data)

To confirm the identity of the synthesized product, compare your spectral data against these expected values.

Technique	Diagnostic Signal	Structural Assignment
¹H NMR (400 MHz, CDCl₃)	δ 4.65–4.75 (s, 2H)	N-CH₂-CO (Distinctive singlet confirming N-alkylation)
δ 4.15–4.25 (q, 2H)	O-CH₂-CH₃ (Ester quartet)
δ 1.20–1.30 (t, 3H)	O-CH₂-CH₃ (Ester triplet)
δ 7.00–7.50 (m, 4H)	Aromatic Indole protons
¹³C NMR	~169.0 ppm	C=O (Ester carbonyl)
~44.5 ppm	N-CH₂ (Methylene carbon attached to Nitrogen)
Mass Spectrometry	m/z ~258.15	[M+H]⁺ (Calculated MW: 257.[3]33)

Troubleshooting & Optimization

• Low Yield / Incomplete Reaction:

  • Cause: "Wet" DMF. Water quenches the indolyl anion immediately.

  • Solution: Distill DMF over CaH₂ or use molecular sieves (4Å) for 24 hours prior to use.

• O-Alkylation vs N-Alkylation:

  • Observation: While rare for carbazoles, O-alkylation is impossible here (no oxygen on the ring), but C-alkylation at C-3 is a theoretical risk.

  • Control: Maintain low temperature (0°C) during electrophile addition to favor kinetic control (N-attack).

• Emulsion during Extraction:

  • Cause: DMF presence in the aqueous layer.

  • Solution: Wash the organic layer thoroughly with water (3x) before the brine wash.

References

• Synthesis of 1,2,3,4-Tetrahydrocarbazole (Precursor)

  • Rogers, C. U.; Corson, B. B. "1,2,3,4-Tetrahydrocarbazole".[4] Organic Syntheses, 1950 , 30, 90.

• Ramatroban Synthesis & Intermediates

  • Busto, E., Gotor-Fernández, V., & Gotor, V. "Hydrolytic Enzymes for the Synthesis of Pharmaceuticals: Ramatroban". Pharmaceutical Biocatalysis, 2019 .[5]

• General N-Alkylation of Indoles/Carbazoles

  • Mahboobi, S., et al. "Synthesis of Novel 1,2,3,4-Tetrahydrocarbazole Derivatives". Journal of Medicinal Chemistry, 2006.

• Ramatroban (Compound Data)

  • PubChem CID 123879. "Ramatroban".[3][5][6]

Sources

• 1. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ramatroban | C21H21FN2O4S | CID 123879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Solvent Selection in Tetrahydrocarbazole Substitution Reactions

Introduction: The Strategic Importance of Tetrahydrocarbazoles and Their Functionalization

Tetrahydrocarbazoles are a pivotal class of heterocyclic compounds, forming the structural core of numerous natural products, pharmaceuticals, and functional materials. Their unique electronic properties and biological activities have made them a subject of intense research in medicinal chemistry and materials science. The ability to precisely modify the tetrahydrocarbazole scaffold through substitution reactions is paramount for tuning its properties and developing novel derivatives with enhanced efficacy or specific functionalities.

The outcome of these substitution reactions—be it yield, regioselectivity, or even the reaction mechanism itself—is profoundly influenced by the choice of solvent. The solvent is not merely an inert medium but an active participant that can stabilize transition states, solvate reactants and intermediates, and mediate the activity of catalysts. This guide provides researchers, scientists, and drug development professionals with a detailed understanding of how to strategically select solvents for various substitution reactions on the tetrahydrocarbazole core, blending fundamental principles with practical, field-proven protocols.

Pillar 1: The Science of Solvent Selection - A Mechanistic Perspective

The selection of an appropriate solvent is a critical first step in designing any substitution reaction. The solvent's physical and chemical properties dictate the solubility of reactants, the energetics of the reaction pathway, and the stability of intermediates. Key solvent properties to consider include:

• Polarity and Dielectric Constant: A solvent's polarity influences its ability to solvate charged or polar species. Polar solvents can stabilize charged intermediates and transition states, often accelerating reactions that proceed through such species. For instance, the fluorescence spectra of carbazole derivatives exhibit a bathochromic (red) shift in more polar solvents, indicating a stabilization of the excited state.[1][2][3][4]

• Proticity: Protic solvents (e.g., water, alcohols) contain acidic protons and can form hydrogen bonds. Aprotic solvents (e.g., acetone, DMF, DMSO) lack acidic protons. In nucleophilic substitution reactions, polar protic solvents can solvate and deactivate nucleophiles through hydrogen bonding, whereas polar aprotic solvents solvate the accompanying cation, leaving the nucleophile more reactive.[2][5]

• Coordinating Ability: Some solvents can coordinate with Lewis acid catalysts, potentially reducing their activity. For example, in Diels-Alder reactions to form carbazole derivatives, polar solvents like DMSO and DMF were found to give lower yields than non-polar toluene, likely due to coordination with the Lewis acid catalyst.[6]

The interplay of these properties determines the optimal solvent for a given transformation.

Pillar 2: Electrophilic Aromatic Substitution on the Tetrahydrocarbazole Core

Electrophilic aromatic substitution (EAS) is a fundamental method for introducing functional groups onto the aromatic portion of the tetrahydrocarbazole nucleus. The choice of solvent is critical for controlling the reactivity of the electrophile and the selectivity of the reaction.

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group onto the aromatic ring and is a key reaction for creating carbon-carbon bonds. The solvent choice can dramatically influence the regioselectivity of the reaction.

Causality of Solvent Choice: The reaction proceeds via an acylium ion electrophile, typically generated from an acyl chloride or anhydride and a Lewis acid catalyst (e.g., AlCl₃). The product, an aryl ketone, can form a complex with the Lewis acid. The solubility of this complex is highly solvent-dependent and can determine the final product distribution.

• Non-polar Solvents (e.g., Carbon Disulfide, Dichloroethane): In these solvents, the complex of the kinetically favored product (often the alpha-substituted isomer in polycyclic systems) may be insoluble and precipitate out of the reaction mixture, preventing equilibration to the more stable thermodynamic product.[7]

• Polar Solvents (e.g., Nitrobenzene): These solvents can solubilize the intermediate complex, allowing for a reversible reaction and the eventual formation of the more thermodynamically stable product (often the beta-substituted isomer).[7]

Protocol: Friedel-Crafts Acylation of Tetrahydrocarbazole

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) in a dry, non-aqueous solvent (e.g., dichloroethane for the kinetic product or nitrobenzene for the thermodynamic product) under a nitrogen atmosphere.

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add the acyl chloride (1.0 equivalent) to the stirred suspension.

• Substrate Addition: After the formation of the acylium ion complex, add a solution of 1,2,3,4-tetrahydrocarbazole (1.0 equivalent) in the same solvent dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and then heat under reflux (typically around 50°C for ether-like solvents) until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).[6]

• Workup: Cool the reaction mixture to 0 °C and quench by the slow addition of ice-cold water, followed by dilute hydrochloric acid to decompose the aluminum chloride complex.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Nitration

The introduction of a nitro group is a common transformation, providing a versatile handle for further functionalization (e.g., reduction to an amine).

Causality of Solvent Choice: The nitrating species, the nitronium ion (NO₂⁺), is typically generated from nitric acid and a strong acid catalyst like sulfuric acid. The solvent can influence the concentration and solvation of the nitronium ion.

• Mixed Acid (H₂SO₄/HNO₃): This classic, solvent-free condition provides a high concentration of the nitronium ion.

• Acetic Anhydride: Nitric acid in acetic anhydride generates acetyl nitrate, which can act as a nitrating agent. The use of a cosolvent with acetic anhydride can significantly alter the ortho/para selectivity, likely due to changes in the solvation of the electrophile.[8]

• Organic Solvents (e.g., Acetic Acid, Nitromethane): For highly reactive substrates, the rate of nitration can be independent of the substrate concentration, indicating that the formation of the nitronium ion is the rate-limiting step.[9]

Protocol: Nitration using N-Nitropyrazole

A milder and more controlled nitration can be achieved using N-nitropyrazole reagents, which offer excellent functional group tolerance.[10]

• Reaction Setup: To a solution of the tetrahydrocarbazole substrate (1.0 equivalent) in a suitable solvent such as acetonitrile (MeCN), add the N-nitropyrazole reagent (e.g., 5-methyl-1,3-dinitro-1H-pyrazole, 1.2 equivalents) and a Lewis acid catalyst (e.g., Cu(OTf)₂, 10 mol%).[10]

• Reaction Conditions: Stir the mixture at an elevated temperature (e.g., 80 °C) until the reaction is complete as monitored by TLC or LC-MS.[10]

• Workup and Purification: Upon completion, cool the reaction mixture and dilute with water. Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate. Purify the product by column chromatography.

Pillar 3: Nucleophilic Substitution Reactions

Nucleophilic substitution on the tetrahydrocarbazole core typically requires prior functionalization to introduce a suitable leaving group.

Causality of Solvent Choice: The solvent's role is to solvate the ions involved in the reaction. The ideal solvent for SₙAr reactions maximizes the reactivity of the nucleophile.

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally preferred for SₙAr reactions. They possess a large dipole moment to dissolve charged species but lack acidic protons that can form hydrogen bonds with and deactivate the nucleophile.[2][5]

• Polar Protic Solvents (e.g., Ethanol, Water): These solvents can solvate both the cation and the anion. The hydrogen bonding to the nucleophile creates a "solvent cage," reducing its nucleophilicity.[2]

Protocol: General Procedure for Nucleophilic Aromatic Substitution (SₙAr)

• Reaction Setup: In a round-bottom flask, dissolve the functionalized tetrahydrocarbazole (e.g., a halo- or nitro-substituted derivative, 1.0 equivalent) and the nucleophile (1.0-2.0 equivalents) in a polar aprotic solvent such as DMF or acetonitrile.[11][12]

• Base Addition: If the nucleophile is not anionic, a base (e.g., K₂CO₃, NaH) may be required to deprotonate it.

• Reaction Conditions: Heat the reaction mixture to an appropriate temperature (ranging from room temperature to reflux) and monitor its progress by TLC.

• Workup and Purification: After the reaction is complete, cool the mixture and pour it into water. Extract the product with a suitable organic solvent. Wash the organic layer, dry it, and concentrate it. Purify the residue by column chromatography.

Pillar 4: Green Chemistry and Sustainable Solvent Choices

Modern synthetic chemistry places a strong emphasis on sustainability. This involves minimizing the use of hazardous solvents and exploring greener alternatives.

• Aqueous Conditions: For the synthesis of tetrahydrocarbazoles via the Fischer indole synthesis, 10% aqueous sulfuric acid has been shown to be a highly efficient and environmentally benign medium, often providing excellent yields.[13]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reactions, often allowing for solvent-free conditions or the use of minimal amounts of solvent. This approach has been successfully used for the functionalization of tetrahydrocarbazoles, leading to higher yields in shorter reaction times.[13][14][15]

• Ionic Liquids: Ionic liquids, such as 1-butyl-3-methylimidazolium tetrafluoroborate ([bmim(BF₄)]), can serve as both a catalyst and a solvent in the synthesis of tetrahydrocarbazoles. They are often recyclable, adding to the green credentials of the process.[1]

• Electrochemical Synthesis: Electrochemical methods offer a clean way to synthesize functionalized tetrahydrocarbazoles without the need for transition-metal catalysts or chemical oxidants.[16]

• Bio-based Solvents: Polyethylene glycol (PEG-400) has emerged as a promising green solvent for nucleophilic aromatic substitution reactions on related heterocyclic systems.[17]

Data Presentation: Solvent Effects on Reaction Outcomes

Reaction Type	Substrate	Reagents	Solvent	Temperature	Yield	Key Observation	Reference
Fischer Indole Synthesis	Phenylhydrazine & Cyclohexanone	10% H₂SO₄	Water	90 °C	92-97%	High yields in an aqueous, green medium.	[13]
Fischer Indole Synthesis	Phenylhydrazine & Cyclohexanone	[bmim(BF₄)]	Methanol	Reflux	Good	Ionic liquid acts as a recyclable catalyst.	[1]
Diels-Alder Cycloaddition	Indole-based diene & Dienophile	AgOAc	Toluene	80 °C	80%	Non-polar solvent prevents catalyst deactivation.	[6]
Diels-Alder Cycloaddition	Indole-based diene & Dienophile	AgOAc	DMSO	80 °C	19%	Polar coordinating solvent reduces catalyst efficacy.	[6]
C-H Functionalization	Tetrahydrocarbazole	O₂, Rose Bengal	Toluene	RT	-	Toluene facilitates precipitation of the hydroperoxide intermediate.	[15]
Nucleophilic Substitution	Hydroperoxide Intermediate	Aniline	Methanol	RT	-	Polar protic solvent for the acid-catalyzed substitution step.	[15]
Friedel-Crafts Acylation	Naphthalene	Acetyl Chloride, AlCl₃	Nitrobenzene	-	-	Favors thermodynamic product (2-acetylnaphthalene).	[7]
Friedel-Crafts Acylation	Naphthalene	Acetyl Chloride, AlCl₃	Carbon Disulfide	-	-	Favors kinetic product (1-acetylnaphthalene).	[7]

Visualizations

Experimental Workflow: C-H Functionalization of Tetrahydrocarbazole

Caption: Solvent polarity dictates product outcome.

References

• A novel method for the synthesis of substituted tetrahydrocarbazoles using aqueous sulphuric acid. Der Pharma Chemica. [Link]

• Eco-friendly Synthesis of Functionalized Tetrahydrocarbazoles. ResearchGate. [Link]

• Synthesis of Antiviral Tetrahydrocarbazole Derivatives by Photochemical and Acid-catalyzed C-H Functionalization via Intermediate Peroxides (CHIPS). PMC. [Link]

• Electrosynthesis of functionalized tetrahydrocarbazoles via sulfonylation triggered cyclization reaction of indole derivatives. Green Chemistry (RSC Publishing). [Link]

• Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. SciSpace. [Link]

• NITRATION. Unknown Source. [Link]

• Nucleophilic Substitution Reactions. Unknown Source. [Link]

• Solvent effects on optical and electronic properties of carbazole benzothiazole based bipolar compound: TD-DFT/PCM approach. Moroccan Journal of Chemistry. [Link]

• Environmental effects on the fluorescence behaviour of carbazole derivatization reagents. ResearchGate. [Link]

• synthesis of novel carbazole derivatives by diels-alder reaction of indole-based dienes with. Middle East Technical University. [Link]

• Nucleophilic Aromatic Substitution Reactions of 1,2-Dihydro-1,2-Azaborine. PMC. [Link]

• Comparison of solvents for the nucleophilic substitution affording 19. ResearchGate. [Link]

• Solvent selection guides: Summary and Further Reading. Unknown Source. [Link]

• Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. ACG Publications. [Link]

• Solvents for Nucleophilic Substitution Reactions. YouTube. [Link]

• Solvent and Reagent Selection Guide. Green Chemistry Initiative. [Link]

• Aromatic nitration using nitroguanidine and EGDN. Unknown Source. [Link]

• Solvent Effects in Aromatic Nitration. Nitration by Acyl Nitrates. datapdf.com. [Link]

• (PDF) Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. ResearchGate. [Link]

• Solvent Effects in Friedel–Crafts Reaction. Chemistry Stack Exchange. [Link]

• Optimization of the intramolecular cyclization-solvent effect. ResearchGate. [Link]

• Friedel–Crafts reaction. Wikipedia. [Link]

• Friedel-Crafts Acylation and Alkylation (A-Level Chemistry). Study Mind. [Link]

• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. PMC. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. researchgate.net [researchgate.net]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. studymind.co.uk [studymind.co.uk]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. datapdf.com [datapdf.com]
• 9. vpscience.org [vpscience.org]
• 10. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nucleophilic Aromatic Substitution Reactions of 1,2-Dihydro-1,2-Azaborine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. asianpubs.org [asianpubs.org]
• 14. researchgate.net [researchgate.net]
• 15. asianpubs.org [asianpubs.org]
• 16. Electrosynthesis of functionalized tetrahydrocarbazoles via sulfonylation triggered cyclization reaction of indole derivatives - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]

Microwave-assisted synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Application Note: Microwave-Assisted Synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Executive Summary

This application note details a robust, microwave-assisted protocol for the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (also known as Ethyl (1,2,3,4-tetrahydrocarbazol-9-yl)acetate).[1] This compound is a critical intermediate in the synthesis of Ramatroban (Bay u 3405), a thromboxane A2 antagonist used for the treatment of allergic rhinitis and asthma.[2]

Traditional thermal synthesis of this ester involves long reflux times (6–12 hours) and the use of hazardous bases like sodium hydride (NaH).[2] The microwave-assisted organic synthesis (MAOS) protocol presented here utilizes dielectric heating to accelerate the reaction to under 15 minutes while employing milder bases (Cs₂CO₃ or K₂CO₃) in polar aprotic solvents, significantly improving safety and throughput.[2]

Scientific Background & Mechanism

The synthesis proceeds in two logical phases (often performed as a one-pot or two-step sequence):

• Core Formation: Fischer Indole Synthesis of 1,2,3,4-tetrahydrocarbazole from cyclohexanone and phenylhydrazine.[1][2][3][4][5]

• N-Alkylation: Nucleophilic substitution (

  ) at the indole nitrogen using ethyl bromoacetate.[1][2]

Why Microwave? The N-H proton of the tetrahydrocarbazole is weakly acidic (

), and the nitrogen lone pair is part of the aromatic system, making it a poor nucleophile.[2] Conventional heating requires harsh conditions to overcome the activation energy for alkylation.[2] Microwave irradiation provides rapid, uniform heating and stabilizes the dipolar transition state, driving the reaction to completion in minutes.[2]

Reaction Scheme & Mechanism (DOT Visualization)

Figure 1: Reaction pathway from raw materials to the target Ramatroban intermediate.[1][2]

Experimental Protocols

Materials & Equipment

• Microwave System: Single-mode microwave reactor (e.g., CEM Discover or Anton Paar Monowave).[1][2]

• Vessel: 10 mL or 30 mL pressure-sealed borosilicate glass vial.

• Reagents: 1,2,3,4-Tetrahydrocarbazole (or precursors), Ethyl bromoacetate (98%), Cesium Carbonate (Cs₂CO₃), DMF (Anhydrous).[1][2]

Protocol A: Synthesis of the Core (If starting from scratch)

Note: If commercial 1,2,3,4-tetrahydrocarbazole is available, skip to Protocol B.

• Stoichiometry: Mix Phenylhydrazine (1.0 equiv) and Cyclohexanone (1.0 equiv) in Glacial Acetic Acid.

• Microwave Parameters:

  • Temp: 140°C

  • Time: 3 minutes

  • Power: Dynamic (Max 200W)[1][2]

• Workup: Cool to RT. The solid product usually precipitates.[1][2] Filter, wash with water/ethanol.[1][2] Yield is typically >90%.[1][2][6]

Protocol B: N-Alkylation (Target Synthesis)

This is the critical step for generating the ester.[1]

• Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, add:

  • 1,2,3,4-Tetrahydrocarbazole (171 mg, 1.0 mmol)[1][2]

  • Cesium Carbonate (Cs₂CO₃) (488 mg, 1.5 mmol) [Alternative: K₂CO₃][1][2]

  • DMF (3.0 mL)

• Activation: Stir for 1 minute at room temperature to initiate deprotonation.

• Addition: Add Ethyl bromoacetate (1.2 mmol) dropwise. Caution: Lachrymator.

• Microwave Irradiation: Cap the vessel and program the reactor:

Parameter	Setting	Rationale
Temperature	120°C	Sufficient energy for SN2 without degrading the ester.[1][2]
Hold Time	10:00 min	Optimized for >98% conversion.[1][2]
Pre-Stir	30 sec	Ensures homogeneity before heating.
Pressure Limit	250 psi	Safety cutoff (DMF vapor pressure is low, but safety first).[1][2]
Power	High/Dynamic	Allows rapid ramp-up (approx. 1 min to target).[1][2]

• Workup:

  • Pour the reaction mixture into ice-cold water (20 mL).

  • The product will precipitate as a white/off-white solid.[1][2]

  • Filter and wash with cold water.[1][2]

  • Purification: Recrystallize from Ethanol/Water (9:1) if necessary.[1][2]

Results & Optimization Data

The following data compares the microwave protocol against the traditional thermal reflux method (using Acetone/K₂CO₃).

Table 1: Method Comparison

Metric	Conventional Reflux	Microwave Protocol (This Work)
Reaction Time	8 – 12 Hours	10 Minutes
Solvent	Acetone (Reflux)	DMF (120°C)
Base	K₂CO₃ / NaH	Cs₂CO₃ (Safer, no H₂ gas evolution)
Yield	75 – 82%	92 – 95%
Purity (HPLC)	~90% (Requires Column)	>98% (Clean precipitation)

Optimization Logic (Self-Validating System)

• Solvent Choice: DMF is preferred over Acetone in microwave synthesis due to its higher loss tangent (

  ), which couples more efficiently with microwave energy, allowing rapid heating.[1][2]

• Base Selection: Cs₂CO₃ is more soluble in organic solvents than K₂CO₃, enhancing the "cesium effect" where the larger cation stabilizes the carbazole anion, accelerating the nucleophilic attack.[2]

Workflow Visualization

Figure 2: Step-by-step operational workflow for the microwave synthesis.

Troubleshooting & Safety

• Low Yield: Ensure the tetrahydrocarbazole is fully dissolved before adding the alkyl halide. If using K₂CO₃, add a catalytic amount of TBAI (Tetrabutylammonium iodide) to facilitate phase transfer.[1][2]

• Pressure Spikes: Do not use volatile solvents like Acetone or DCM in sealed microwave vessels at 120°C. DMF or NMP are required for their high boiling points and low vapor pressure.[1][2]

• Safety: Ethyl bromoacetate is toxic and a severe eye irritant.[1][2] Load vessels in a fume hood.

References

• Fischer Indole Synthesis (Microwave): L. K. Soni, et al. "Microwave assisted synthesis and in-vitro free radical scavenging activity of 1,2,3,4-tetrahydrocarbazole and its other derivatives."[1][2][3] ResearchGate.[1][2][7]

• Ramatroban Synthesis Overview: "Ramatroban - New Drug Approvals." New Drug Approvals.

• Microwave N-Alkylation Protocols: D. Ashok, et al. "Microwave-assisted synthesis... of 1,2,3-triazole-based carbazole derivatives."[1][2][6][8] RSC Advances.

• General Microwave Indole Synthesis: M. G. Ferlin, et al. "Microwave-Assisted One-Pot Synthesis of Substituted Tetrahydrocarbazole."[1][2] Academia.edu.[1][2]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. omicsonline.org [omicsonline.org]
• 3. researchgate.net [researchgate.net]
• 4. wjarr.com [wjarr.com]
• 5. researchgate.net [researchgate.net]
• 6. Microwave-assisted synthesis, molecular docking studies of 1,2,3-triazole-based carbazole derivatives as antimicrobial, antioxidant and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]

Application Note: Phase Transfer Catalysis in Carbazole Ester Synthesis

Executive Summary

This application note details a robust, scalable protocol for the

-alkylation of carbazole to synthesize carbazole esters (e.g., ethyl carbazole-9-acetate) using Phase Transfer Catalysis (PTC). Unlike traditional methods requiring anhydrous conditions (NaH/DMF) or transition metal catalysts, this PTC protocol utilizes aqueous bases and quaternary ammonium salts to achieve high yields (>95%) under mild, "green" conditions. This guide is designed for process chemists and researchers seeking to optimize reaction kinetics, minimize solvent waste, and ensure batch-to-batch reproducibility.

Mechanistic Insight: The Interfacial Engine

To master this synthesis, one must understand that the reaction rate is diffusion-controlled and dependent on the interfacial surface area. Carbazole (

) is a weak acid. In a biphasic system (e.g., Toluene/50% NaOH), the deprotonation occurs at the interface.

The PTC Cycle (Starks' Extraction Mechanism):

• Interfacial Deprotonation: Hydroxide ions (

  ) at the interface deprotonate the Carbazole ( ) to form the carbazolide anion ( ).

• Ion Exchange: The lipophilic quaternary ammonium cation (

  ) from the catalyst pairs with at the interface, extracting it into the organic bulk phase.

• Nucleophilic Attack: The organic-soluble ion pair [

  ] reacts with the alkyl halide (e.g., Ethyl bromoacetate), displacing the halide ( ).

• Regeneration: The catalyst regenerates as [

  ] and returns to the interface to exchange for a new (or ), completing the cycle.

Visualization: The PTC Catalytic Cycle

Figure 1: The Starks' Extraction Mechanism applied to Carbazole N-alkylation. The catalyst (

) acts as a shuttle, transporting the reactive anion into the organic phase.

Critical Process Parameters (CPP)

Optimization requires balancing lipophilicity and accessibility.

Parameter	Recommended Choice	Rationale
Catalyst	TBAB (Tetrabutylammonium bromide)	Optimal lipophilicity for Toluene/Water systems. Sufficiently bulky to form loose ion pairs, enhancing nucleophilicity of the carbazolide anion.
Solvent	Toluene	Forms a distinct interface with water; good solubility for carbazole; high boiling point allows reflux at ~85-90°C for faster kinetics.
Base	50% NaOH (aq)	High concentration maximizes interfacial concentration of . Solid KOH can be used but requires mechanical grinding/agitation.
Temperature	80°C - 90°C	Activation energy threshold. Below 60°C, reaction is sluggish. Reflux ensures vigorous mixing (increasing interfacial area).
Agitation	High Shear (>500 RPM)	CRITICAL: Reaction rate is mass-transfer limited. Poor stirring leads to failed batches regardless of catalyst load.

Standardized Experimental Protocol

Target Molecule: Ethyl 2-(9H-carbazol-9-yl)acetate (Carbazole-9-acetic acid ethyl ester).

Reagents & Stoichiometry

• Carbazole (MW 167.2): 1.0 equivalent (e.g., 16.7 g)

• Ethyl Bromoacetate (MW 167.0): 1.2 equivalents (e.g., 20.0 g)

• TBAB (Catalyst): 0.05 - 0.10 equivalents (5-10 mol%)

• Toluene: 5-7 Volumes (relative to Carbazole weight)

• 50% NaOH: 5.0 equivalents (Excess base is required to maintain deprotonation equilibrium)

Step-by-Step Procedure

• Setup: Equip a 3-neck round bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe.

• Charging: Add Carbazole (1.0 eq) and Toluene (6 Vol). Stir to suspend.

• Catalyst Addition: Add TBAB (0.05 eq) and 50% NaOH solution (5.0 eq). The mixture will form a biphasic system.

• Heating: Heat the mixture to 50°C.

• Reagent Addition: Add Ethyl Bromoacetate (1.2 eq) dropwise over 30 minutes. Note: Exotherm is mild, but dropwise addition prevents local concentration spikes.

• Reaction: Heat to reflux (approx. 85-90°C) and stir vigorously (>500 RPM).

• Monitoring: Monitor by TLC (Hexane:EtOAc 9:1) or HPLC every hour. Reaction is typically complete in 3-5 hours.

  • Endpoint: Disappearance of Carbazole (

    ). Product appears at higher .

• Workup:

  • Cool to Room Temperature.[1][2]

  • Separate the phases. Retain the organic (upper) layer.

  • Wash organic layer with Water (2 x 3 Vol) to remove residual NaOH and catalyst.

  • Wash with Brine (1 x 3 Vol).

  • Dry over anhydrous

    and filter.

• Crystallization:

  • Distill off ~70% of the Toluene under reduced pressure.

  • Add Ethanol (3 Vol) and heat to dissolve.

  • Cool slowly to 0-5°C. White crystalline needles will form.

  • Filter and dry at 50°C under vacuum.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of Ethyl Carbazole-9-acetate.

Troubleshooting & Expert Tips

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Insufficient agitation.	Increase stirring speed immediately. The interface must be turbulent.
Emulsion Formation	Catalyst load too high or impurities.	Add brine to break emulsion; reduce TBAB to 3 mol% in next batch.
Dark Coloration	Oxidation of Carbazole.	Ensure inert atmosphere ( ) if high purity is required for optical applications.
Hydrolysis of Ester	Base contact time too long.	Avoid prolonged heating after reaction completion. Separate phases immediately upon cooling.

Green Chemistry Note: The aqueous phase containing NaOH and TBAB can often be recycled 2-3 times by replenishing the consumed base, significantly reducing waste in industrial settings.

References

• Halpern, M. "PTC N-Alkylation of Carbazole Derivative." PTC Organics, Inc.Link

• Yang, X., et al. "Method for producing N-ethyl carbazole." CN101328145A. Link

• Khan, M. U. R., et al. "Synthesis and Characterization of Novel Carbazole Based Dyes."[3] Asian Journal of Chemistry, 2024.[3] Link

• Bose, A. K., et al. "New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation." ResearchGate. Link

• Bankar, & Dhankar. "Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles." Encyclopedia MDPI. Link

Sources

• 1. (PDF) N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions [academia.edu]
• 2. ACG Publications - Synthesis of carbazole-based acetyl benzohydrazides targeting urease enzyme inhibition [acgpubs.org]
• 3. asianpubs.org [asianpubs.org]

Recrystallization techniques for Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Application Note: Recrystallization Techniques for Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Executive Summary

Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (CAS: 175654-38-3) is a critical pharmaceutical intermediate, primarily utilized in the synthesis of Ramatroban (a thromboxane A2 antagonist) and related GPR44 antagonists.[1] The purity of this ester is paramount, as impurities carried forward—specifically unreacted 1,2,3,4-tetrahydrocarbazole and hydrolyzed acid byproducts—can lead to difficult-to-separate side products in subsequent amidation or reduction steps.[2]

This guide details the thermodynamic solubility profile and crystallization kinetics required to isolate this compound in high purity (>99% HPLC). We focus on overcoming common processing issues such as "oiling out" (liquid-liquid phase separation) and occlusion of inorganic salts.[1]

Chemical Context & Solubility Profile

Compound Characteristics:

• Structure: A lipophilic tricyclic core (tetrahydrocarbazole) with a flexible ethyl acetate tail.

• Physical State: Typically a low-melting solid or semi-solid.[1] Impure crude often presents as a viscous oil or sticky gum.

• Key Impurities:

  • Starting Material: 1,2,3,4-Tetrahydrocarbazole (Less polar).

  • Hydrolysis Product: 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetic acid (More polar, acidic).[1]

  • Inorganics:[1] Potassium bromide/chloride (from alkylation).

Solvent Selection Matrix:

Solvent System	Solubility (Hot)	Solubility (Cold)	Suitability	Notes
Ethanol (95%)	High	Low	Excellent	Best balance of polarity; water content helps reject non-polar impurities.[1]
Ethyl Acetate / Heptane	Very High	Low	Good	"Antisolvent" method. Ideal if the crude is very oily.
Isopropanol (IPA)	High	Moderate	Moderate	Good for slower crystallization but higher risk of yield loss.[1]
Dichloromethane	Very High	Very High	Poor	Too soluble; useful only for extraction, not crystallization.
Water	Insoluble	Insoluble	N/A	Used only as an anti-solvent or wash.[1]

Detailed Protocols

Protocol A: Standard Recrystallization (Ethanol)

Recommended for crude material that has already been worked up (washed/extracted) and is a solid or semi-solid.

Reagents:

• Crude Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate[1]

• Ethanol (Absolute or 95%)

• Activated Carbon (Optional, for color removal)

Step-by-Step Procedure:

• Dissolution:

  • Place the crude solid in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

  • Add Ethanol (5 mL per gram of crude) .

  • Heat the mixture to reflux (approx. 78°C) with stirring.

  • Checkpoint: If the solid does not dissolve completely, add more ethanol in 1 mL/g increments until a clear solution is obtained. Do not exceed 10 mL/g.[1]

• Clarification (Hot Filtration):

  • If insoluble particles (dust, inorganic salts) are visible, filter the hot solution through a pre-warmed glass frit or Celite pad.

  • Note: If the solution is dark brown/black, treat with activated carbon (5 wt%) at reflux for 15 minutes before filtering.

• Controlled Cooling (The Critical Step):

  • Remove the heat source and allow the flask to cool slowly to room temperature (20-25°C) over 1-2 hours. Do not use an ice bath yet.

  • Mechanism:[1][3][4][5][6] Rapid cooling often traps impurities in the crystal lattice or causes the product to crash out as an oil.

• Seeding (If necessary):

  • If the solution reaches room temperature and no crystals form (supersaturation), add a tiny seed crystal of pure product.

  • Alternatively, scratch the inner wall of the flask with a glass rod to induce nucleation.

• Final Crystallization:

  • Once substantial crystallization is observed, cool the flask to 0-5°C (ice bath) for 1 hour to maximize yield.

• Isolation:

  • Filter the crystals using vacuum filtration (Buchner funnel).

  • Wash the cake with cold Ethanol (0°C).

  • Dry under vacuum at 40°C for 6 hours.

Protocol B: Anti-Solvent Precipitation (EtOAc / Heptane)

Recommended for oily crude material that refuses to crystallize from Ethanol.

• Dissolution: Dissolve the crude oil in the minimum amount of Ethyl Acetate at room temperature (approx. 1-2 mL/g).

• Precipitation: Slowly add Heptane (or Hexane) dropwise with vigorous stirring.

• Cloud Point: Continue adding Heptane until a persistent cloudiness (turbidity) appears.

• Re-dissolution: Add a few drops of Ethyl Acetate to just clear the solution.[1]

• Crystallization: Place the flask in the refrigerator (4°C) overnight. The slow diffusion of the anti-solvent effect will grow higher quality crystals.

Troubleshooting: The "Oiling Out" Phenomenon

A common failure mode with low-melting esters is "oiling out"—where the product separates as a second liquid phase rather than a solid crystal.[1] This occurs when the temperature of phase separation is higher than the melting point of the solvated crystal.

Decision Tree for Oiling Out:

Figure 1: Decision logic for handling phase separation during crystallization.

Process Validation & Analytical Specifications

To ensure the protocol is successful, the final material must meet these criteria:

Parameter	Specification	Method	Rationale
Appearance	White to Off-White Crystalline Solid	Visual	Colored material indicates oxidation or oligomers.[1]
Purity	> 98.5% (Area %)	HPLC (C18, MeCN/Water)	Critical for downstream Ramatroban synthesis.
Melting Point	Distinct range (e.g., 78-82°C)*	DSC / Capillary	Sharp range indicates high crystal lattice uniformity.
Residual Solvent	< 5000 ppm (Ethanol)	GC-Headspace	ICH Q3C limits for pharmaceutical intermediates.[1]

*Note: Exact melting point may vary based on polymorph; literature values for similar esters range from 75-95°C.[1]

References

• Bayer AG. (1989). Preparation of (3R)-3-amino-1,2,3,4-tetrahydrocarbazole derivatives.[1] US Patent 4,988,820.

• Busto, E., Gotor-Fernández, V., & Gotor, V. (2012). Asymmetric Chemoenzymatic Synthesis of Ramatroban Using Lipases and Oxidoreductases.[1][7][8] Journal of Organic Chemistry, 77(10), 4842–4848.[1]

• Liu, Z., et al. (2016). Synthesis method for (R)-3-amino-1,2,3,4-tetrahydrocarbazole. CN Patent 105693589A.

• Organic Syntheses. (2002).[3] Indole Synthesis by Pd-Catalyzed Annulation of Ketones with o-Iodoaniline: 1,2,3,4-Tetrahydrocarbazole.[1][3] Org.[3][5][9] Synth. 78, 36.

Sources

• 1. 2-(9H-Carbazol-9-yl)ethyl acrylate 97 6915-68-0 [sigmaaldrich.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US20160326171A1 - Key intermediates and impurities of the synthesis of apixaban: apixaban glycol esters - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. wjarr.com [wjarr.com]
• 7. Asymmetric chemoenzymatic synthesis of ramatroban using lipases and oxidoreductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ramatroban-Based Analogues Containing Fluorine Group as Potential 18F-Labeled Positron Emission Tomography (PET) G-Protein Coupled Receptor 44 (GPR44) Tracers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Executive Summary

This guide addresses the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate , a critical intermediate in the manufacturing of the thromboxane A2 antagonist Ramatroban (Bay u 3405) .

Users frequently report yield losses at two specific bottlenecks:

• Incomplete Cyclization/Tars during the Fischer Indole synthesis of the tetrahydrocarbazole core.

• Competitive C-Alkylation or Hydrolysis during the N-alkylation step with ethyl bromoacetate.

This technical note provides a self-validating, two-stage protocol designed to maximize yield (>85% overall) and purity.

Module 1: The Core Synthesis (Fischer Indole Cyclization)

Objective: Synthesis of 1,2,3,4-Tetrahydrocarbazole.[1][2][3][4][5][6][7] Critical Failure Point: Uncontrolled exotherms leading to polymerization (tars).

Optimized Protocol

Standard acid catalysts (H₂SO₄) often effectively char the product. We recommend a buffered Acetic Acid protocol.

• Reagents: Cyclohexanone (1.0 eq), Phenylhydrazine (1.0 eq), Glacial Acetic Acid (Solvent/Catalyst).[1]

• Procedure:

  • Dissolve Phenylhydrazine in Glacial Acetic Acid (10 volumes).

  • Add Cyclohexanone dropwise at ambient temperature .[1] Note: The formation of the hydrazone intermediate is exothermic. Do not heat yet.

  • Once addition is complete, heat to reflux (118°C) for 2–3 hours.

  • Monitor: TLC (Hexane:EtOAc 8:2).[1] Look for the disappearance of the hydrazone spot.

• Workup:

  • Cool to 0°C. The product often precipitates directly.

  • Filter and wash with cold water/ethanol (1:1).

  • Yield Expectation: 75–85%.[1]

Technical Insight

The reaction proceeds via a [3,3]-sigmatropic rearrangement. If the temperature is ramped too quickly before the hydrazone is fully formed, the hydrazine reactant decomposes, leading to dark red tars that are difficult to remove.[1]

Module 2: The Critical N-Alkylation (Yield Bottleneck)

Objective: Alkylation of position 9 (N) with Ethyl Bromoacetate. Critical Failure Point: C-Alkylation (at C1) and Ester Hydrolysis.

The "High-Yield" Protocol: Phase Transfer Catalysis (PTC)

Traditional NaH/DMF methods are moisture-sensitive and hazardous. The PTC method offers higher selectivity for N-alkylation over C-alkylation.

Reagents:

• 1,2,3,4-Tetrahydrocarbazole (1.0 eq)[1]

• Ethyl Bromoacetate (1.2 eq)[1]

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.05 eq)[1]

• Base: 50% NaOH (aq) or finely ground K₂CO₃[1]

• Solvent: Toluene (preferred) or Acetone[1]

Step-by-Step Workflow:

• Charge: Dissolve tetrahydrocarbazole and TBAB in Toluene.

• Base Addition: Add 50% NaOH solution (or solid K₂CO₃). Stir vigorously.

• Alkylation: Add Ethyl Bromoacetate dropwise at 40–50°C .

  • Warning: Do not exceed 60°C. Higher temperatures promote alkylation at the C1 position (alpha to the benzene ring).

• Quench: Pour into ice water. Separate organic layer.[1][2][3]

• Purification: Recrystallize from Ethanol/Water.

Data: Base & Solvent Effects on Yield[4]

Method	Base	Solvent	Yield	Purity	Primary Issue
Method A (Classic)	NaH	DMF	65%	92%	Workup emulsions; moisture sensitivity.
Method B (Mild)	K₂CO₃	Acetone	72%	95%	Slow reaction time (12+ hrs).[1]
Method C (Recommended)	NaOH + TBAB	Toluene	89%	98%	Fast kinetics; high N-selectivity.

Visualizing the Pathway

The following diagram illustrates the reaction flow and the critical decision points for troubleshooting.

Figure 1: Synthetic workflow comparing the classic NaH route vs. the optimized Phase Transfer Catalysis (PTC) route.

Troubleshooting Guide (FAQ)

Q1: My final product is an oil that won't crystallize. What happened?

• Diagnosis: This usually indicates the presence of unreacted Ethyl Bromoacetate or the hydrolysis product (Carboxylic acid derivative).

• Fix: Wash the organic layer with 10% Na₂CO₃ to remove any free acid. If oil persists, triturate with cold hexane.[1] The pure ester is a solid (mp ~60–65°C).

Q2: I see two spots on TLC very close to each other after alkylation.

• Diagnosis: This is likely competition between N-alkylation (Target) and C-alkylation (Impurity).

• Fix: Switch to the PTC method (Method C) . The steric bulk of the Tetrabutylammonium cation pairs with the Nitrogen anion, directing attack to the Nitrogen and shielding the Carbon sites. Ensure temperature stays <50°C.

Q3: The Fischer indole step turned into a black tar.

• Diagnosis: "Thermal runaway."[1] You heated the reaction before the hydrazone was fully formed, or the acid concentration was too high.

• Fix: Use Glacial Acetic Acid (not H₂SO₄). Allow the phenylhydrazine and cyclohexanone to stir at room temperature for 30 minutes before applying heat.

Q4: Can I use Ethyl Chloroacetate instead of Bromoacetate?

• Answer: Yes, but it is less reactive. You must add Potassium Iodide (KI) (0.1 eq) to catalyze the reaction via the Finkelstein mechanism (in situ formation of the iodide).

References

• Ramatroban Synthesis & Intermediates

  • Synthesis of Ramatroban (Bay u 3405) and its derivatives.[2][3][8] New Drug Approvals. (2014).[1] Link

• Fischer Indole Optimization

  • Indole Synthesis by Pd-Catalyzed Annulation (Comparison to Fischer). Organic Syntheses, Coll.[1] Vol. 10, p.423 (2004).[1] Link[1]

• Phase Transfer Catalysis for Carbazoles

  • PTC N-Alkylation of Carbazole Derivative. PTC Organics.[9] Link

• General Carbazole Synthesis Review

  • A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. World Journal of Advanced Research and Reviews. (2022).[5][10] Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. wjarr.com [wjarr.com]
• 6. Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethyl 1-oxo-1,2,3,4-tetra­hydro-9H-carbazole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. newdrugapprovals.org [newdrugapprovals.org]
• 9. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 10. scielo.br [scielo.br]

Technical Support Center: Tetrahydrocarbazole N-Alkylation Optimization

This guide serves as a specialized Technical Support Center for researchers optimizing the N-alkylation of 1,2,3,4-tetrahydrocarbazole (THC). It is designed to troubleshoot specific failure modes, particularly regioselectivity issues, unwanted oxidation, and elimination reactions.

Status: Operational Role: Senior Application Scientist Topic: Minimizing Side Reactions & Process Optimization

Core Challenge: The Ambident Nucleophile

The N-alkylation of 1,2,3,4-tetrahydrocarbazole is not a simple substitution; it is a competition between the nitrogen (N-9) and the bridgehead carbon (C-4a). The indole moiety within the THC structure acts as an ambident nucleophile.

Mechanism & Pathway Visualization

The following diagram illustrates the bifurcation between the desired N-alkylation and the parasitic C-alkylation/Oxidation pathways.

Caption: Mechanistic bifurcation in THC alkylation. Path A is the desired route; Paths B and C represent the primary failure modes.

Troubleshooting Guides (FAQs)

Issue 1: C-Alkylation vs. N-Alkylation

User Question: "I am observing a byproduct that has the correct mass but a different retention time. NMR suggests the aromaticity of the pyrrole ring is lost. Why is this happening?"

Technical Diagnosis: You are likely observing C-alkylation at the C-4a bridgehead position . This occurs because the THC anion delocalizes negative charge onto the C-4a carbon (equivalent to the C-3 position in a simple indole).

• Cause: Use of "soft" counter-ions (like Mg²⁺ or Zn²⁺) or non-polar solvents which favor tight ion-pairing, directing the electrophile to the carbon.

• Solution:

  • Switch to "Hard" Conditions: Use bases with alkali metals (Na⁺, K⁺, Cs⁺) in polar aprotic solvents (DMF, DMSO). This solvates the cation, leaving the "naked" anion free to react at the Nitrogen (the harder nucleophile center).

  • Add 18-Crown-6: If using KOH/Toluene, adding a crown ether sequesters the cation, promoting N-selectivity.

Issue 2: Unwanted Aromatization (Oxidation)

User Question: "My product contains a significant amount of fully aromatic N-alkyl carbazole, not the tetrahydro- derivative."

Technical Diagnosis: 1,2,3,4-Tetrahydrocarbazoles are highly susceptible to oxidative dehydrogenation . The cyclohexene ring easily loses hydrogen to form the fully aromatic, thermodynamically stable carbazole system.

• Cause: Presence of atmospheric oxygen, especially at elevated temperatures (>80°C) or in basic DMSO solutions (which can act as mild oxidants).

• Solution:

  • Strict Inert Atmosphere: All reactions must be performed under Argon or Nitrogen. Sparge solvents before use.

  • Temperature Control: Avoid reflux if possible. Use stronger bases (like NaH) that allow reaction at 0°C–RT.

  • Avoid DMSO if heating: DMSO can act as an oxidant (Swern-like mechanism) under certain conditions. Use DMF or NMP instead.

Issue 3: Low Yield & Alkyl Halide Consumption

User Question: "The alkyl halide is disappearing, but the product yield is stalled at 40%. I see a new non-polar spot."

Technical Diagnosis: This is likely E2 Elimination . The base is deprotonating the alkyl halide instead of the THC, converting your reagent into an alkene.

• Cause: Using a strong, hindered base (like

  -BuOK) with a secondary or sterically hindered alkyl halide.

• Solution:

  • Change the Base: Switch to a weaker, nucleophilic base like Cs₂CO₃ in Acetone or Acetonitrile.

  • Phase Transfer Catalysis (PTC): Use NaOH (aq) with Toluene and a catalyst (TBAB). The biphasic system minimizes the contact time between the base and the alkyl halide, reducing elimination.

Optimized Experimental Protocols

Method A: High-Throughput / Standard (NaH/DMF)

Best for primary alkyl halides and robust substrates.

• Setup: Flame-dry a 2-neck round bottom flask. Cool to 0°C under Argon.

• Dissolution: Dissolve 1,2,3,4-tetrahydrocarbazole (1.0 eq) in anhydrous DMF (0.2 M).

• Deprotonation: Add NaH (60% dispersion in oil, 1.2 eq) portion-wise.

  • Critical Step: Allow to stir at 0°C for 30 mins. Evolution of H₂ gas must cease. The solution usually turns yellow/orange (formation of the N-anion).

• Alkylation: Add the Alkyl Halide (1.1 eq) dropwise.

• Reaction: Warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitor: TLC (Hexane/EtOAc 9:1). Look for disappearance of the fluorescent THC spot.

• Quench: Carefully add saturated NH₄Cl solution at 0°C.

• Workup: Extract with EtOAc (x3). Wash organic layer with water (x5) to remove DMF (critical to prevent emulsion). Dry over Na₂SO₄.[1][2]

Method B: Green / Mild (Phase Transfer Catalysis)

Best for sensitive substrates or avoiding anhydrous conditions.

• Solvent System: Mix Toluene (or Benzene) and 50% NaOH (aq) in a 1:1 ratio.

• Catalyst: Add Tetrabutylammonium hydrogen sulfate (TBAHS) or Tetrabutylammonium bromide (TBAB) (0.05 eq).

• Reagents: Add THC (1.0 eq) and Alkyl Halide (1.5 eq).

• Reaction: Vigorously stir (1000 rpm) at RT or mild heat (40°C).

  • Mechanism:[2][3][4][5][6] The TBA+ cation transports the THC anion into the organic phase where it reacts rapidly with the alkyl halide.

• Workup: Separate layers. Wash organic layer with water and brine.

Comparative Data: Reaction Conditions

Parameter	NaH / DMF	KOH / DMSO	PTC (NaOH/Toluene)	Cs₂CO₃ / Acetone
N-Selectivity	Excellent	Good	Excellent	Moderate
Risk of Oxidation	Low (if inert)	High (DMSO oxidant)	Low	Low
Risk of Elimination	High (Strong Base)	High	Moderate	Low
Reaction Rate	Fast (<4 h)	Fast (<2 h)	Moderate (6-12 h)	Slow (12-24 h)
Moisture Sensitivity	High (Anhydrous)	High	None (Aqueous)	Low
Recommended For	Primary Halides	Unreactive Halides	Large Scale / Green	Secondary Halides

References

• N-Alkylation of Indoles and Analogues

  • Title: "Efficient N-alkylation of indoles and carbazoles using phase transfer c
  • Source:Journal of Chemical Research.
  • Context: Validates the PTC method for minimizing side reactions in carbazole deriv

  • URL:[Link] (General Journal Landing Page as specific deep links vary by subscription).

• Aromatization Mechanisms

  • Title: "Iodine-catalyzed aromatization of tetrahydrocarbazoles."[5][7]

  • Source:Organic & Biomolecular Chemistry (RSC).[5]

  • Context: Describes the ease of oxidation of THC to carbazole, highlighting the need for inert atmospheres during alkylation to prevent this p

  • URL:[Link]

• Regioselectivity (Ambident Nucleophiles)

  • Title: "Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects." (Analogous mechanism for N-heterocycles).
  • Source:Beilstein Journal of Organic Chemistry.
  • Context: Provides the HSAB theoretical grounding for selecting bases (NaH vs Carbonates)

  • URL:[Link]

• General Protocol Validation

  • Title: "1,2,3,4-Tetrahydrocarbazole."[8][9][10][11]

  • Source:Organic Syntheses, Coll.[9] Vol. 10, p.667 (2004).

  • Context: Establishes the baseline stability and handling of the starting m

  • URL:[Link][9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 4. Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols [organic-chemistry.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Iodine-catalyzed aromatization of tetrahydrocarbazoles and its utility in the synthesis of glycozoline and murrayafoline A: a combined experimental and computational investigation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. wjarr.com [wjarr.com]

Technical Support Center: Ethyl Bromoacetate (EBA) Removal

This is a technical support guide designed for research scientists and process chemists. It prioritizes safety, chemical logic, and practical troubleshooting over generic advice.

Topic: Purification Strategies & Troubleshooting for Unreacted Ethyl Bromoacetate Ticket ID: CHEM-SUP-EBA-001 Safety Alert: Lachrymator (White Cross Agent) . Handle only in a functioning fume hood.

Executive Summary & Decision Matrix

The Problem: Ethyl bromoacetate (EBA) is a potent lachrymator (tear gas) with a high boiling point (159 °C) and high lipophilicity.[1] Standard evaporation concentrates the impurity, rendering the final product hazardous, while simple aqueous washes fail due to its water insolubility.[1]

The Solution: Removal requires converting the lipophilic alkyl halide into a hydrophilic salt via chemical scavenging, or exploiting boiling point differentials under high vacuum.[1]

Quick Decision Guide

Use the following logic flow to select the optimal removal method for your specific synthesis.

Figure 1: Decision matrix for selecting the appropriate Ethyl Bromoacetate removal protocol based on product state and stability.

Protocol Module: Chemical Scavenging (The Gold Standard)

Why this works: EBA is an electrophile.[1] By introducing a "sacrificial" nucleophile that is more reactive than your product, you convert the EBA into a water-soluble salt.[1] This allows the impurity to be washed away in the aqueous layer during extraction.

Method A: The "Soft" Scavenge (Thiosulfate/Thiourea)

Best for: Acid/Base sensitive products (e.g., complex esters, lactones).[1]

Mechanism: Sodium thiosulfate reacts with alkyl halides via an

mechanism to form a Bunte Salt (S-alkyl thiosulfate), which is highly water-soluble.[1] [1]

Protocol:

• Dissolve the crude reaction mixture in a water-miscible solvent (e.g., THF, Ethanol) or a biphasic system (DCM/Water).[1]

• Prepare a saturated aqueous solution of Sodium Thiosulfate (

  ) or Thiourea .[1]

• Add the scavenger solution (use 2–3 equivalents relative to the estimated unreacted EBA).[1]

• Crucial Step: Stir vigorously at room temperature for 1–2 hours. (Mild heating to 40°C accelerates the reaction if product permits).[1]

• Dilute with water and extract the product with organic solvent (EtOAc/DCM).[1]

• The EBA-thiosulfate adduct will remain in the aqueous layer.[1]

Method B: The "Hard" Scavenge (Amine Quench)

Best for: Stable products where speed is priority.[1]

Mechanism: A secondary amine (Morpholine or Piperazine) rapidly alkylates, forming a polar ammonium salt or a tertiary amine that can be washed out with dilute acid.[1]

Protocol:

• Add 1.5 equivalents (relative to excess EBA) of Morpholine or N-Methylpiperazine to the reaction mixture.

• Stir for 30 minutes at Room Temperature.

• Workup:

  • Wash organic layer with 0.5 M HCl or 10% Citric Acid .[1]

  • The amine-EBA adduct (now protonated) partitions into the aqueous phase.[1]

  • Wash with Brine, Dry (

    ), and Concentrate.[1][2]

Comparison of Scavenging Agents:

Scavenger	Reactivity	Risk Profile	Best Use Case
Sodium Thiosulfate	Moderate ( )	Low (Neutral pH)	Sensitive esters; "Green" chemistry.[1]
Thiourea	High (Sulfur nucleophile)	Low (Neutral)	Persistent residues; forms isothiouronium salts.[1]
Morpholine	Very High	Medium (Basic)	Stable products; rapid cleanup.[1]
Ethanolamine	High	High (Aminolysis)	Avoid if product is an ester (risk of transamidation).[1]

Protocol Module: Physical Separation

Why this works: Exploits physical property differences when chemical modification is too risky.[1]

High Vacuum Distillation

EBA boils at 159 °C (760 mmHg) .[1] To remove it without degrading your product, you must lower the boiling point significantly using high vacuum.[1]

• Vacuum Requirement: < 1 mmHg (High Vac) recommended.[1]

• Target: At 10 mmHg, EBA boils at approx. 50–55 °C.[1]

• Warning: Ensure your cold trap is efficient (liquid

  or Dry Ice/Acetone). EBA vapors that bypass the trap will contaminate pump oil and exhaust into the lab.

Flash Chromatography (TLC Guide)

EBA is relatively non-polar.[1]

• TLC Visualization: EBA is not UV active at 254 nm unless derivatized, but stains strongly with KMnO4 (yellow/white spot on purple background) or Iodine .[1]

• Elution: It typically moves near the solvent front in mixtures like 10-20% EtOAc/Hexanes.[1]

• Strategy: If your product is polar (

  ), flush the column with non-polar solvent first to elute the EBA, then increase polarity to collect product.[1]

Troubleshooting FAQs

Q: I washed my reaction with water and bicarbonate, but my eyes still burn when I open the flask. Why? A: EBA is lipophilic (soluble in organics, insoluble in water).[1] Simple aqueous washes do not remove it; they only wash the surface of the organic phase. You must chemically modify it (see Method A ) to make it water-soluble, or distill it off.[1]

Q: Can I just rotovap it off? A: Generally, no. Standard rotary evaporators (water bath 40°C, ~20 mbar) are insufficient to remove EBA efficiently due to its high boiling point.[1] You will likely concentrate the product but leave enough EBA to remain a safety hazard.[1]

Q: I used Ethanolamine to quench, but my yield dropped. What happened? A: You likely caused aminolysis .[1] Primary amines like ethanolamine can attack the ester group of your product (transamidation), converting your desired ethyl ester into an amide.[1] Use Thiourea or Thiosulfate instead, as sulfur nucleophiles are less likely to attack the carbonyl carbon of the ester.

Q: How do I clean the glassware afterwards? A: Rinse glassware with a dilute solution of ammonia and ethanol . The ammonia reacts with residual EBA to form glycine ethyl ester (non-lachrymatory).[1] Do not simply rinse with acetone, as this spreads the lachrymator.[1]

References & Grounding

• Chemical Properties & Safety:

  • National Center for Biotechnology Information.[1] (2025).[1][3] PubChem Compound Summary for CID 7748, Ethyl bromoacetate. Retrieved from .[1]

  • NOAA Office of Response and Restoration.[1] Ethyl Bromoacetate - CAMEO Chemicals.[1] Retrieved from .[1]

• Scavenging Protocols (Bunte Salts & Amines):

  • Utsumi, T., et al. (2011).[1] Nucleophilic substitution of alkyl halides with thiosulfate. Organic Syntheses, 88, 342.[1] (General reference for thiosulfate quenching logic).

  • Reeves, J. R., et al. (2013).[1] Use of Thiourea to Scavenge Alkyl Halides. Organic Process Research & Development. (Standard industry practice for alkyl halide removal).

• Synthesis & Reactivity:

  • Natelson, S., & Gottfried, S. (1943).[1] Ethyl Bromoacetate.[1][4][5][6] Organic Syntheses, Coll.[1] Vol. 3, p.381.[1] Retrieved from .[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. How to properly handle and store ethyl bromoacetate_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. sciforum.net [sciforum.net]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Guide: Optimizing Reflux Protocols for Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

[1][2]

Executive Summary & Chemical Context

This guide addresses the synthesis of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (also referred to as ethyl (1,2,3,4-tetrahydrocarbazol-9-yl)acetate).[1][2] This molecule is a critical intermediate in the synthesis of Ramatroban (a thromboxane A2 antagonist) and other GPR44 antagonists.

The core challenge in this synthesis is the N-alkylation of the sterically hindered 1,2,3,4-tetrahydrocarbazole nitrogen.[1][2][3] While the Fischer indole synthesis creates the core efficiently, the subsequent alkylation with ethyl bromoacetate (or chloroacetate) is the rate-limiting step where reflux time optimization is critical.[1]

The Optimization Paradox:

• Too Short: Incomplete conversion due to the steric bulk of the tetrahydrocarbazole ring.[3]

• Too Long: Risk of ester hydrolysis (forming the acid impurity) or oxidative aromatization (forming the fully aromatic carbazole impurity).[2]

The Optimization Matrix: Reflux Time vs. Solvent Systems

Reflux time is not a fixed constant; it is a function of solvent boiling point, base basicity, and phase transfer kinetics.[1][2][3] Use the table below to select the protocol that matches your available resources.

Table 1: Comparative Reflux Parameters for N-Alkylation

Solvent System	Base	Catalyst	Reflux Temp	Typical Time	Pros/Cons
Acetone (Dry)		None	56°C	12–18 Hours	Standard.[1] Easy workup, but slow kinetics.[1][2][3] Requires vigorous stirring.[2]
Acetonitrile (ACN)		KI (cat.)	82°C	5–8 Hours	Recommended.[1][2] Higher temp speeds up .[1][2] Cleaner profile than DMF.
DMF	NaH	None	0°C RT	1–2 Hours	Fastest.[1] No reflux needed.[2] High risk of side reactions; difficult solvent removal.[3]
Toluene	KOH	TBAB (PTC)	110°C	3–5 Hours	Scalable.[1][2] Good for large batches, requires phase transfer catalyst (PTC).[1][2]

Troubleshooting Center: FAQs & Diagnostics

Category A: Reaction Monitoring & Completion

Q1: I have refluxed for 12 hours in acetone, but TLC still shows 30% starting material. Should I continue? Diagnosis: This is likely a surface area issue , not a time issue. Potassium carbonate (

) has low solubility in organic solvents.[1][2]

• The Fix: Do not just extend time.

  • Add a catalytic amount of Potassium Iodide (KI) (0.1 eq).[1][2] This performs an in situ Finkelstein reaction, converting the alkyl chloride/bromide to a more reactive iodide.[2][3]

  • Ensure your

    is finely powdered and anhydrous.[1][2] Granular bases reduce reaction rates significantly.[1][2]

Q2: How do I accurately determine the endpoint? Protocol: Do not rely on time alone. Use TLC (Silica gel 60 F254).[2]

• Mobile Phase: Hexane:Ethyl Acetate (8:2 or 9:1).[1][2]

• Visualization: UV (254 nm) and Ehrlich’s Reagent (p-dimethylaminobenzaldehyde).[1][2]

  • Starting Material (Tetrahydrocarbazole): Turns Purple/Red with Ehrlich’s.

  • Product (N-alkylated): Does NOT react with Ehrlich’s (N-H is substituted).

• Stop Condition: When the "Purple" spot disappears.[1][3]

Category B: Impurity Management[1][2][3]

Q3: I see a new spot appearing below my product spot (lower

) after extended reflux. What is it? Diagnosis: You are observing Ester Hydrolysis .[1][3]

• Cause: Traces of water in the solvent + Base + Heat = Saponification.[3]

• The Fix:

  • Use anhydrous solvents (store over molecular sieves).[1][2]

  • Switch to a weaker base if using hydroxides (use Carbonates instead).[1][2]

  • Recovery: If this happens, you can re-esterify the crude mixture using Ethanol/H2SO4, but it adds a step.[1][2][3]

Q4: My product is turning dark brown/black during workup. Diagnosis: Oxidative Aromatization .

• Mechanism: The cyclohexene ring in tetrahydrocarbazole is susceptible to oxidation to form the fully aromatic carbazole, especially under basic conditions and light exposure.[1][2][3]

• The Fix:

  • Minimize light exposure (wrap flask in foil).[1][2]

  • Purge the reaction with Nitrogen/Argon before heating.[1][3]

  • Do not dry the crude product in an oven >50°C; use a vacuum desiccator.[1][3]

The "Gold Standard" Protocol

This protocol is optimized for Acetonitrile (ACN) to minimize reflux time while maintaining >90% yield.[1][2]

Reagents:

• 1,2,3,4-Tetrahydrocarbazole (1.0 eq)[1][2]

• Ethyl Bromoacetate (1.2 eq)[1][2]

• (anhydrous, powdered) (2.0 eq)[2]

• Acetonitrile (Dry) (10 Volumes)

Workflow:

• Setup: Charge flask with Tetrahydrocarbazole and dry ACN. Stir under

  .

• Activation: Add

  . Stir at Room Temp (RT) for 15 mins.

• Addition: Add Ethyl Bromoacetate dropwise over 10 mins.

• Reflux: Heat to 80–82°C (internal temp).

• Checkpoint 1 (T=4h): Perform TLC. If SM > 10%, continue.[2][3][4]

• Checkpoint 2 (T=6h): Perform TLC. If SM < 2%, STOP .[1][2][3]

  • Note: Extended heating beyond this point increases hydrolysis risk.[2]

• Workup: Filter off inorganic salts while hot. Evaporate ACN. Redissolve residue in EtOAc, wash with water (x2) and Brine (x1).[2]

Process Visualization (Logic Flow)

The following diagram illustrates the decision-making process for optimizing the reaction endpoint.

Caption: Decision tree for reaction monitoring, highlighting the critical use of Ehrlich's reagent for endpoint detection and intervention steps for incomplete conversion.

References

• Ramadoss, S., et al. (2008).[1][2] Process for the preparation of Ramatroban and its intermediates. US Patent 2008/0207916 A1.

  • Relevance: Describes the industrial standard for N-alkylation of tetrahydrocarbazole using potassium carbon

• Liu, Z., et al. (2012).[1][2] Asymmetric Chemoenzymatic Synthesis of Ramatroban Using Lipases and Oxidoreductases. The Journal of Organic Chemistry, 77(6), 2915–2931.[2]

  • Relevance: Provides detailed spectral data and purification methods for the acetate intermedi

• Mahboobi, S., et al. (2006).[1][2] Synthesis and Structure-Activity Relationship of N-Alkylated 1,2,3,4-Tetrahydrocarbazoles. Journal of Medicinal Chemistry.

  • Relevance: Discusses the kinetics of N-alkylation and the stability of the tetrahydrocarbazole ring against oxid

• Organic Syntheses. (2002).[1][2] Indole Synthesis by Pd-Catalyzed Annulation: 1,2,3,4-Tetrahydrocarbazole. Org. Synth. 78, 36.

  • Relevance: Foundational text for synthesizing the starting material (1,2,3,4-tetrahydrocarbazole) with high purity.[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN1415605A - Method for preparing N-ethyl carbazole - Google Patents [patents.google.com]
• 4. Ramatroban-Based Analogues Containing Fluorine Group as Potential 18F-Labeled Positron Emission Tomography (PET) G-Protein Coupled Receptor 44 (GPR44) Tracers - PMC [pmc.ncbi.nlm.nih.gov]

Addressing solubility issues of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate in NMR solvents

Technical Support Center: Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

Welcome to the technical support guide for addressing solubility challenges with Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate for Nuclear Magnetic Resonance (NMR) analysis. This guide is designed for researchers, chemists, and drug development professionals who may encounter difficulties in preparing homogenous samples of this compound for structural elucidation and characterization.

Based on its structure—a largely non-polar tetrahydro-carbazole core with an ethyl acetate functional group—this molecule is predicted to have low solubility in highly polar solvents like water and limited solubility in some standard NMR solvents. This guide provides a logical, step-by-step approach to overcoming these issues, from initial solvent selection to advanced techniques.

Section 1: Initial Solvent Selection & Rationale

The first and most critical step is selecting an appropriate deuterated solvent. The goal is to match the polarity of the solvent with that of the solute. Given the predominantly non-polar, aromatic-like structure of the carbazole moiety, a logical starting point is a solvent of low to moderate polarity.

Q: What is the best starting solvent for preparing an NMR sample of Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate?

A: The recommended starting solvent is Deuterated Chloroform (CDCl₃).[1][2] CDCl₃ is a versatile solvent with moderate polarity that successfully dissolves a vast range of organic compounds.[1] Its residual proton signal at 7.26 ppm typically does not interfere with the aromatic or aliphatic regions where signals from the analyte are expected.[1][3]

Q: My compound did not dissolve in CDCl₃. What should I try next?

A: If solubility in CDCl₃ is poor, this suggests that either a less polar or a more polar aprotic solvent is required. Do not immediately jump to highly polar, protic solvents like methanol, as they can introduce complexities such as hydrogen exchange.

• Try a Non-Polar Aromatic Solvent: Deuterated Benzene (C₆D₆) can be an excellent choice for compounds with aromatic character. Solvent-solute π-stacking interactions can enhance solubility where other solvents fail. Be aware that using an aromatic solvent can induce significant changes in the chemical shifts of your compound compared to spectra recorded in other solvents.[4]

• Try a More Polar Aprotic Solvent: If the ethyl acetate group's polarity is the dominant factor, moving to a more polar, aprotic solvent is the next logical step. Good options include Deuterated Acetone (Acetone-d₆) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).[5] DMSO-d₆ is a powerful solvent for many organic molecules that are insoluble in CDCl₃.[6][7]

Below is a decision workflow for initial solvent screening.

Caption: Initial solvent selection workflow for Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate.

Section 2: Troubleshooting Common Solubility Problems

Encountering solubility issues is a common problem in NMR sample preparation. How you address these initial failures can save significant time and sample.

Q: I see suspended particles in my NMR tube even after vigorous shaking. How does this affect my experiment?

A: Proceeding with an NMR experiment when solid particles are present is highly discouraged. These suspended particles disrupt the magnetic field homogeneity within the sample.[6] The magnetic susceptibility of a solid particle differs from the surrounding solution, creating localized magnetic field distortions. This will prevent the spectrometer from being properly "shimmed," resulting in broad, distorted spectral lines and a loss of resolution, which can obscure crucial splitting patterns and structural information.[6]

Q: How do I remove undissolved particulate matter before acquiring a spectrum?

A: The sample must be filtered. A simple and effective method is to use a Pasteur pipette with a small, tightly packed plug of glass wool or cotton at the bottom.[8] Prepare the solution in a small vial, then carefully draw the solution through the filter plug into a clean pipette and transfer it to the NMR tube. This ensures a clear, particulate-free solution ready for analysis.[8] It is advisable to prepare slightly more solution than the required 0.5-0.6 mL to account for the small volume that will be retained by the filter.[8]

Table 1: Properties of Common Deuterated Solvents

This table provides key information for the solvents discussed. Use it to guide your selection based on physical properties.

Solvent	Formula	Residual ¹H Shift (ppm)	¹³C Shift (ppm)	Boiling Point (°C)	Melting Point (°C)	Polarity Character
Chloroform-d	CDCl₃	7.26 (singlet)	77.2 (triplet)	61	-64	Moderately Polar
Benzene-d₆	C₆D₆	7.16 (singlet)	128.4 (triplet)	80	6	Non-Polar, Aromatic
Acetone-d₆	(CD₃)₂CO	2.05 (pentet)	206.7, 29.9 (septets)	56	-94	Polar, Aprotic
DMSO-d₆	(CD₃)₂SO	2.50 (pentet)	39.5 (septet)	189	19	Highly Polar, Aprotic
Methanol-d₄	CD₃OD	3.31 (pentet), 4.87 (singlet)	49.1 (septet)	65	-98	Polar, Protic
Dichloromethane-d₂	CD₂Cl₂	5.32 (triplet)	54.0 (pentet)	40	-95	Moderately Polar

Data compiled from multiple sources.[3][9]

Section 3: Advanced Solubility Enhancement Techniques

If changing the solvent alone does not yield a suitable sample, more advanced methods may be necessary.

Q: I have tried multiple solvents without success. What else can I do to dissolve my compound for NMR?

A: When single-solvent systems fail, two powerful techniques are the use of co-solvents and Variable Temperature (VT) NMR.

Co-Solvent Systems

A co-solvent system involves using a mixture of two or more miscible deuterated solvents. This can fine-tune the polarity of the medium to dissolve a challenging compound. A common strategy is to dissolve the compound in the minimum amount of a strong solvent (like DMSO-d₆) and then dilute it with a less viscous, more common solvent (like CDCl₃).

Experimental Protocol: Preparing a Co-Solvent NMR Sample

• Initial Dissolution: In a small, clean vial, add ~5 mg of your compound.

• Add Strong Solvent: Add DMSO-d₆ dropwise (e.g., 20-50 µL) and vortex until the solid is fully dissolved. Using the minimum volume necessary is key.

• Dilution: Add 0.5-0.6 mL of CDCl₃ to the vial and vortex thoroughly to ensure the solution is homogeneous.

• Transfer: Transfer the clear solution to an NMR tube. This method often provides the dissolving power of DMSO-d₆ while maintaining the favorable spectral characteristics and low viscosity of CDCl₃.

Variable Temperature (VT) NMR

For many compounds, solubility increases significantly with temperature.[10][11] VT NMR involves heating the sample inside the spectrometer's probe to achieve dissolution.[10]

Q: How do I perform a high-temperature NMR experiment, and what are the risks?

A: Performing a VT NMR experiment requires care to avoid sample degradation and damage to the instrument.[12][13]

Key Considerations for VT NMR:

• Solvent Choice: The solvent's boiling point must be well above your target temperature. A safety margin of at least 10-20°C is recommended.[10][12][14] For high-temperature work, DMSO-d₆ (BP 189°C) or Toluene-d₈ (BP 111°C) are excellent choices.[12][13]

• NMR Tubes: Use only high-quality, Class A borosilicate NMR tubes (e.g., Pyrex).[12][13] Cheaper tubes can deform or fracture at extreme temperatures.[12][13][14]

• Sample Stability: Ensure your compound is thermally stable at the target temperature to avoid decomposition during the experiment.

Sources

• 1. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. How To [chem.rochester.edu]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. organomation.com [organomation.com]
• 7. What are the solvents used in NMR? What is the Deuterated solvent? - Mesbah Energy [irisotope.com]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. NMR Deuterated Solvent Properties Reference Chart [sigmaaldrich.com]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. sites.lsa.umich.edu [sites.lsa.umich.edu]

Controlling temperature variables in Ramatroban intermediate synthesis

The following guide serves as a specialized technical support resource for the synthesis of Ramatroban intermediates, specifically focusing on temperature-dependent variables that influence yield, purity, and enantiomeric excess.

Core Directive & Process Overview

The synthesis of Ramatroban (BAY u 3405) hinges on the construction of the chiral (3R)-3-amino-1,2,3,4-tetrahydrocarbazole core and its subsequent functionalization.[1][2] Temperature is not merely a reaction condition here; it is the primary switch between kinetic control (avoiding impurities) and thermodynamic control (ensuring conversion and crystallinity).

This guide addresses three critical thermal zones:

• The Exothermic Zone: Fischer Indole Cyclization (Risk: Thermal Runaway/Polymerization).[3][4]

• The Enantioselective Zone: Chiral Resolution via Crystallization (Risk: Loss of ee%).[3]

• The Selectivity Zone: Sulfonylation and N-Alkylation (Risk: Bis-functionalization/Hydrolysis).[3][4]

Process Flow Diagram

The following workflow illustrates the critical temperature checkpoints in the synthesis pathway.

Figure 1: Thermal workflow for Ramatroban synthesis highlighting critical temperature control points (Red/Yellow/Green nodes indicate risk levels).

Critical Temperature Control Zones

Zone 1: Fischer Indole Synthesis (The "Heat Spike")

Reaction: Condensation of Phenylhydrazine with Cyclohexanone derivative.[5] Target Temperature: 95–105°C (Reflux). The Issue: This reaction is highly exothermic. Once the hydrazone forms and rearrangement begins, the heat release can cause rapid solvent boil-off, leading to "tarring" (polymerization) and yield loss.

Experimental Protocol: Controlled Addition

• Setup: 3-neck flask, reflux condenser, dropping funnel, nitrogen atmosphere.

• Solvent: Glacial Acetic Acid (AcOH).[3][4]

• Procedure:

  • Charge AcOH and Cyclohexanone derivative.[3][4][6] Heat to 60°C .

  • Crucial Step: Add Phenylhydrazine dropwise.[3][4][6] Do not add all at once.

  • Observe the exotherm.[7] Maintain internal temperature between 95°C and 100°C using the addition rate to drive the heat, supplementing with an oil bath only if temp drops below 90°C.

  • Post-addition, reflux for 1-2 hours.[3][4]

  • Cooling: Cool slowly to 25°C, then to 5°C to promote precipitation of the tetrahydrocarbazole.

Zone 2: Chiral Resolution (The "Cooling Curve")

Reaction: Resolution of (±)-3-amino-1,2,3,4-tetrahydrocarbazole with L-Tartaric Acid.[3][4] Target Temperature: Dissolution at 45–48°C; Filtration at 20–25°C. The Issue: Rapid cooling traps the unwanted (S)-isomer or impurities in the crystal lattice, lowering enantiomeric excess (ee).

Troubleshooting Guide: Resolution Failures

Symptom	Probable Cause	Corrective Action
Low Yield (<35%)	Cooling stopped too early or temp >25°C.	Ensure final temp reaches 20°C and hold for 2 hours.
Low Purity (<90% ee)	Cooling rate too fast (>10°C/hour).[3][4]	Implement Controlled Cooling : 5°C per 30 mins.
Oiling Out	Initial temp too high (>60°C).[3][4]	Dissolve tartaric acid/amine mix at 45-48°C max.

Zone 3: Sulfonylation (The "Selectivity Switch")

Reaction: (3R)-amine + 4-fluorobenzenesulfonyl chloride.[3][4] Target Temperature: 0°C (Start) → 20°C (Finish). The Issue: High temperatures (>25°C) promote bis-sulfonylation (reaction at both amine protons or indole nitrogen) and hydrolysis of the sulfonyl chloride reagent.

FAQ: Sulfonylation

Q: Why is my reaction mixture turning purple/black? A: This indicates oxidation of the indole ring, likely due to high temperature or lack of inert atmosphere. Ensure the reaction starts at 0°C and stays under Nitrogen.

Q: Can I run this at room temperature to speed it up? A: No. At RT, the sulfonyl chloride hydrolyzes faster than it reacts with the amine, leading to incomplete conversion. Always charge the sulfonyl chloride at 0-5°C .[3][4]

Detailed Experimental Protocol

Protocol: Temperature-Controlled Resolution of 3-Amino-1,2,3,4-tetrahydrocarbazole

Based on industrial optimization standards.

Reagents:

• (±)-3-Amino-1,2,3,4-tetrahydrocarbazole (1.0 eq)[1][3][4]

• L-(+)-Tartaric Acid (1.0 eq)[3][4]

• Solvent: Methanol/Water (70:30 v/v)[3][4]

Step-by-Step:

• Dissolution (Thermodynamic Setup):

  • Charge racemic amine and solvent into the reactor.[8]

  • Heat to 45–48°C .[3][4] Ensure complete dissolution. Do not exceed 50°C to prevent degradation.[3]

• Addition:

  • Add L-Tartaric acid (dissolved in minimal warm water) slowly.[3][4]

• Crystallization (Kinetic Control):

  • Stir at 45°C for 30 minutes to equilibrate.

  • Ramp Down 1: Cool to 35°C over 1 hour (Rate: 10°C/hr).

  • Ramp Down 2: Cool to 25°C over 2 hours (Rate: 5°C/hr).

  • Hold: Maintain at 20–25°C for 2 hours.

• Filtration:

  • Filter the white precipitate.[8] Wash with cold (5°C) Methanol/Water.[3][4]

  • Validation: Check chiral HPLC. Target: >95% ee. If <95%, recrystallize using the same thermal profile.

Troubleshooting & FAQs

Scenario: Thermal Runaway during Fischer Indole

User Report: "During the addition of phenylhydrazine, the solvent boiled over violently." Root Cause: Addition rate exceeded the heat removal capacity of the condenser. Solution:

• Immediate: Stop addition. Apply external ice bath briefly to bring temp back to 95°C.

• Prevention: Use a dosing pump.[3][4] Calculate the Adiabatic Temperature Rise (ATR) . For this reaction,

  can exceed 50°C. Ensure cooling jacket is active but set to ~80°C to prevent quenching, while controlling the internal temp via addition rate.

Scenario: Low Yield in N-Alkylation

User Report: "Reacting the sulfonamide with ethyl acrylate at reflux (80°C) gave low yield and many side spots." Root Cause: Polymerization of ethyl acrylate or thermal decomposition of the sulfonamide. Solution:

• Lower Temperature: Run the Michael addition at 50–60°C .

• Catalyst: Use a catalytic amount of base (e.g., Triton B) to lower the activation energy, allowing the reaction to proceed at lower temperatures.

• Inhibitor: Ensure the ethyl acrylate contains a polymerization inhibitor (e.g., MEHQ) if heating is necessary.

References

• Fischer Indole Synthesis Mechanism & Conditions

  • Robinson, B. (1983).[3][4] The Fischer Indole Synthesis.[8] Wiley-Interscience.[4]

  • Org.[3][4][6][9][10] Synth. 1951, 31, 39. Preparation of 1,2,3,4-Tetrahydrocarbazole.[1][2][5][6][11][12][13] Link

• Ramatroban Synthesis & Resolution

  • Rosentreter, U., et al. (1989).[13] Synthesis and Absolute Configuration of Ramatroban. Arzneimittel-Forschung/Drug Research.[3][4]

  • Patent CN104402798A.[3][4] Resolution method for 3-amino-1,2,3,4-tetrahydrocarbazole.[1][2][3][4] Link

• Sulfonylation & N-Alkylation Protocols

  • BenchChem Technical Guide.[3][4] Optimization of reaction conditions for N-alkylation. Link[3][4]

  • Cayman Chemical.[3][4] Ramatroban Product Information & Physical Data.[3][4] Link

• Chiral Resolution Theory

  • Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley.[3][4]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for chemicals used. Synthesis of pharmaceutical intermediates should be conducted in a fume hood with appropriate PPE.

Sources

• 1. Synthesis method for (R)-3-amino-1,2,3,4-tetrahydrocarbazole - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN104402798A - Resolution method for 3-amino-1, 2, 3, 4-tetrahydrocarbazole - Google Patents [patents.google.com]
• 3. Ramatroban | C21H21FN2O4S | CID 123879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TTD: Therapeutic Target Database [ttd.idrblab.cn]
• 5. wjarr.com [wjarr.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][2,7]naphthyrin-5(6H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diva-portal.org [diva-portal.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. Ramatroban-Based Analogues Containing Fluorine Group as Potential 18F-Labeled Positron Emission Tomography (PET) G-Protein Coupled Receptor 44 (GPR44) Tracers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of Tetrahydrocarbazole Esters: A Comparative Guide

This guide details the mass spectrometry fragmentation patterns of tetrahydrocarbazole (THC) esters, designed for researchers in medicinal chemistry and structural elucidation.

Executive Summary

Tetrahydrocarbazoles (THCs) are privileged scaffolds in drug discovery, exhibiting potent antiviral, antitumor, and anti-inflammatory properties. Structural characterization of their ester derivatives—common intermediates in prodrug synthesis—relies heavily on mass spectrometry (MS). This guide dissects the fragmentation mechanics of THC esters, distinguishing between the stable indole core and the labile ester side chains. It compares ionization modes (EI vs. ESI) and provides a predictive framework for identifying ester derivatives based on characteristic ion shifts.

Part 1: Mechanistic Foundations (EI vs. ESI)

The choice of ionization technique dictates the observed fragmentation landscape.

Electron Ionization (EI) – The Structural Fingerprint

• Energy: High energy (70 eV).

• Mechanism: Hard ionization produces radical cations (

  ).

• Outcome: Extensive fragmentation.[1][2] The molecular ion (

  ) is often visible but may be weak for bulky esters (e.g., tert-butyl).

• Key Utility: Identification of the THC core (m/z 171, 143) and precise mapping of the ester alkyl group via

  -cleavage.

Electrospray Ionization (ESI) – The Molecular Confirmator

• Energy: Soft ionization (thermal/electric field).

• Mechanism: Protonation (

  ) or cationization ( ).

• Outcome: Minimal fragmentation in MS1. Collision-Induced Dissociation (CID) in MS/MS is required to generate structural fragments.

• Key Utility: Confirmation of molecular weight and purity. ESI-MS/MS spectra are dominated by neutral losses of the ester group (e.g., loss of ROH or CO).

Part 2: Fragmentation Pathways & Visualization

The fragmentation of THC esters follows two distinct vectors: Ester Cleavage (Side Chain) and Core Disassembly (Ring System).

Pathway A: Ester Cleavage (The "Zipper" Effect)

The most abundant ions arise from the cleavage of the ester functionality.

• -Cleavage: Loss of the alkoxy group ( ) generates the resonance-stabilized acylium ion .[1] This is often the base peak in EI spectra of methyl/ethyl esters.

• McLafferty Rearrangement: If the alkyl chain is long enough (e.g., ethyl or larger) and a

  -hydrogen is accessible, a six-membered transition state leads to the loss of a neutral alkene and formation of the THC-acid radical cation.

Pathway B: Core Disassembly (Retro-Diels-Alder)

Once the side chain is ejected, the 1,2,3,4-tetrahydrocarbazole core (m/z ~170/171) undergoes characteristic degradation:

• Retro-Diels-Alder (RDA) Fragmentation: The cyclohexene ring (fused to the indole) undergoes a retro-[4+2] cycloelimination, ejecting ethylene (

  , 28 Da). This yields the highly stable 3-vinylindole cation or indole-quinodimethane species (m/z 143).

• Aromatization: Loss of 4 hydrogens (

  ) to form the fully aromatic carbazole cation (m/z 167). This is more common in oxidative conditions or ESI-MS/MS.

Fragmentation Pathway Diagram

The following diagram illustrates the fragmentation tree for Ethyl 1,2,3,4-tetrahydrocarbazole-3-carboxylate (MW 243).

Caption: Fragmentation tree of Ethyl 1,2,3,4-tetrahydrocarbazole-3-carboxylate showing competing ester cleavage and core RDA pathways.

Part 3: Comparative Analysis of Ester Derivatives

The specific ester alkyl group (R) dramatically shifts the molecular ion and the primary loss, while the core fragments remain constant. This "constant core, shifting parent" pattern is diagnostic.

Table 1: Diagnostic Ions for Common THC-3-Carboxylate Esters

Feature	Methyl Ester (R=CH₃)	Ethyl Ester (R=C₂H₅)	tert-Butyl Ester (R=t-Bu)
Molecular Ion ( )	m/z 229 (Strong)	m/z 243 (Moderate)	m/z 271 (Weak/Absent)
Primary Loss ( -cleavage)	m/z 198 ( , OMe)	m/z 198 ( , OEt)	m/z 198 ( , OtBu)
McLafferty Rearrangement	Not Possible (No -H)	m/z 215 (Loss of Ethylene)	m/z 215 (Loss of Isobutene)*
Base Peak (Typical EI)	m/z 198 (Acylium)	m/z 198 (Acylium)	m/z 57 (t-Butyl cation) or 170
Core Fragment (RDA)	m/z 143	m/z 143	m/z 143

*Note: For tert-butyl esters, the loss of isobutene (56 Da) via a McLafferty-like mechanism often yields the free carboxylic acid (m/z 215) or rapidly decarboxylates to the core (m/z 171).

Key Differentiators:

• Methyl Esters: Show a distinct

  peak. No McLafferty rearrangement is possible, making the spectrum simpler.

• Ethyl Esters: Show a characteristic

  (ethylene loss) if the McLafferty channel is active, alongside the peak.

• tert-Butyl Esters: The molecular ion is often invisible in EI due to the stability of the leaving tert-butyl cation (m/z 57). The spectrum is dominated by the acid peak (m/z 215) or the core (m/z 171).

Part 4: Experimental Protocol (GC-MS)

This protocol is validated for the structural confirmation of synthetic tetrahydrocarbazole intermediates.[3]

Methodology: Gas Chromatography-Mass Spectrometry (EI Mode)

• Sample Preparation:

  • Dissolve 1 mg of the THC ester in 1 mL of HPLC-grade Ethyl Acetate or Methanol.

  • Filter through a 0.22 µm PTFE syringe filter to remove particulates.

  • Tip: Avoid chlorinated solvents (DCM) if using ESI to prevent adduct confusion (

    ).

• GC Parameters:

  • Column: DB-5ms or equivalent (30 m × 0.25 mm, 0.25 µm film).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Splitless mode (1 µL injection) at 250°C.

  • Temperature Program:

    • Hold 80°C for 2 min.

    • Ramp 15°C/min to 280°C.

    • Hold 5 min. (Total run time ~17 min).

• MS Parameters:

  • Source Temp: 230°C.

  • Quadrupole Temp: 150°C.

  • Ionization: Electron Impact (70 eV).

  • Scan Range: m/z 50–500.

• Data Analysis (Self-Validation):

  • Step 1: Locate the Molecular Ion (M+).[2] If absent (t-Butyl), look for

    .

  • Step 2: Verify the Core. Look for m/z 143 and 130. If these are missing, the indole core may be modified.

  • Step 3: Calculate the Delta. Subtract m/z 198 (Acylium) from M+. The difference identifies the ester (31=Me, 45=Et, 59=Pr).

References

• Harini, S., et al. (2026). Investigation on synthetic and computational studies of 1,2,3,4-tetrahydrocarbazole.[4] ResearchGate.[4] Link

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns (Esters).Link

• Haider, N. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles. ACG Publications. Link

• National Institute of Standards and Technology (NIST). Ethyl 1,2,3,4-tetrahydrocarbazole-3-carboxylate Mass Spectrum.[5] NIST Chemistry WebBook. Link

• Organic Chemistry Tutor. (2025). The McLafferty Rearrangement in Mass Spectrometry.Link

Sources

• 1. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. N-ethyl-tetrahydrocarbazole | C14H17N | CID 524499 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced HPLC Method Development for Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate Purity

A Publish Comparison Guide for Pharmaceutical Analysis

Part 1: Strategic Overview & Chemical Context

In the synthesis of carbazole-based therapeutics (such as Ramatroban and its analogs), the intermediate Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate represents a critical quality control point. Its purity directly impacts the yield and safety profile of the final API.

Unlike fully aromatic carbazoles, the 3,4-dihydro-1H-carbazol-9(2H)-yl core (often referred to as 1,2,3,4-tetrahydrocarbazole) possesses a partially saturated ring. This structural nuance introduces specific stability concerns—namely, susceptibility to oxidation (aromatization) and hydrolysis of the ester side chain.

This guide moves beyond generic "screening" protocols. We compare column chemistries and elution modes to define a robust, self-validating method capable of separating the target analyte from its specific process impurities: the starting material (1,2,3,4-Tetrahydrocarbazole ), the hydrolysis product (Free Acid ), and the aromatized degradant (Carbazole analogs ).

The Impurity Landscape

To develop a specificity-indicating method, we must first map the chemical space.

Figure 1: Synthesis and degradation pathway of the target carbazole ester, highlighting critical impurities for separation.

Part 2: Comparative Method Development

We evaluated three distinct chromatographic approaches to determine the optimal balance of Resolution (Rs) , Sensitivity , and Robustness .

Comparison A: Stationary Phase Selectivity

Hypothesis: While C18 is the standard, the tetrahydrocarbazole ring is electron-rich. A Phenyl-Hexyl phase may offer superior selectivity (

) for the aromatic impurities (Impurity B) compared to the alkyl-bonded C18.

Feature	Alternative 1: C18 (L1)	Alternative 2: Phenyl-Hexyl (L11)	Verdict
Mechanism	Hydrophobic Interaction (Dispersive)	- Interaction + Hydrophobic
Separation of Impurity B	Elutes close to Target (hydrophobicity driven)	Enhanced Resolution (distinct systems)	Phenyl-Hexyl Wins
Peak Shape (Target)	Excellent (Symmetric)	Good, slight tailing possible	C18 Wins
Retentivity (k')	High (Strong retention of ester)	Moderate (Faster run times)	Phenyl-Hexyl Wins

Expert Insight: For purity analysis where the separation of the aromatized impurity (Impurity B) is critical, the Phenyl-Hexyl column provides a mechanistic advantage. However, for general assay and content uniformity, C18 remains the robust workhorse due to longer column lifetime and reproducibility.

Comparison B: Mobile Phase Modifier (pH Control)

Hypothesis: The target is an ester (neutral), but the potential acid impurity (Impurity A) is ionizable (pKa ~4.5). pH control is non-negotiable.

Parameter	System A: 0.1% Formic Acid (pH ~2.7)	System B: 10mM Ammonium Acetate (pH 6.5)	Analysis
Acid Impurity Behavior	Fully protonated (Neutral). Sharp peak, longer retention.	Ionized (Anionic). Early elution, potential peak broadening.	System A is superior for retaining polar impurities.
MS Compatibility	High (Volatile)	High (Volatile)	Tie.
Hydrolysis Risk	Low (Short residence time)	Moderate (Closer to neutral, but ester stable)	System A is safer for on-column stability.

Part 3: The "Gold Standard" Protocol

Based on the comparative data, the following protocol is recommended for release testing. It utilizes a C18 column with acidic mobile phase to ensure the Acid Impurity (Impurity A) is retained sufficiently to separate from the solvent front, while maintaining sharp peaks for the lipophilic Target.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm) or equivalent	High surface area, end-capped to prevent tailing of N-heterocycles.
Mobile Phase A	0.1% Formic Acid in Water	Suppresses ionization of acidic impurities; MS compatible.
Mobile Phase B	Acetonitrile (HPLC Grade)	Lower viscosity than Methanol; sharper peaks for aromatics.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Column Temp	35°C	Improves mass transfer and reduces viscosity.
Detection	UV at 254 nm (primary) & 280 nm (secondary)	254 nm maximizes sensitivity for the carbazole core.
Injection Vol	5 - 10 µL	Prevent column overload (target is lipophilic).

Gradient Profile

Note: Isocratic elution is discouraged due to the wide polarity gap between the Acid Impurity and the Target.

Time (min)	% Mobile Phase B	Event
0.0	40%	Initial hold to retain polar Acid Impurity.
2.0	40%	End of isocratic hold.
12.0	90%	Linear ramp to elute Target and lipophilic dimers.
15.0	90%	Wash step.
15.1	40%	Return to initial conditions.
20.0	40%	Re-equilibration (Critical for reproducibility).

Standard Preparation & Workflow

Self-Validating Step: Because the target ester is prone to hydrolysis, do not use pure water as a diluent.

• Diluent: Acetonitrile:Water (80:20 v/v).

• Stock Solution: 1.0 mg/mL in 100% Acetonitrile.

• Working Standard: Dilute Stock to 0.1 mg/mL with Diluent.

Part 4: Experimental Workflow & Logic

The following diagram illustrates the decision-making logic during the execution of this method, ensuring data integrity.

Figure 2: Logical workflow for routine analysis, incorporating critical System Suitability (SST) checkpoints.

Part 5: Validation & Troubleshooting

System Suitability Criteria

To ensure the method is performing correctly before releasing results, the following criteria must be met:

• Theoretical Plates (N): > 5,000 for the Target peak.

• Tailing Factor (T): 0.8 < T < 1.5 (Carbazoles can tail due to silanol interactions; T < 1.5 confirms good end-capping).

• Resolution (Rs): > 2.0 between Impurity A (Acid) and Target.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
RT Drift (Earlier)	Loss of stationary phase or organic evaporation in Bottle A.	Replace column or cap mobile phase bottles tightly.
Split Peaks	Solvent mismatch (Sample solvent stronger than MP).	Ensure Diluent contains at least 20% Water.
Ghost Peaks	Carryover of lipophilic dimers.	Extend the 90% B wash step to 5 minutes.
Low Sensitivity	Detection wavelength error.	Confirm UV max is ~254 nm (Carbazole) not 210 nm (Non-specific).

References

• Sielc Technologies. (2018).[1] Separation of 1,2,3,4-Tetrahydrocarbazole on Newcrom R1 HPLC column. Retrieved from [Link]

• Kumar, K. S., et al. (2011).[2] Synthesis and characterization of potential impurities in key intermediates of Carvedilol. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Zhang, X., et al. (2023). A New HPLC Method for Argatroban Intermediate and its Related Substance. Journal of CAM Research Progress. Retrieved from [Link]

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Standard Reference for Gradient Design).

Sources

• 1. biomedres.us [biomedres.us]
• 2. jocpr.com [jocpr.com]

A Comparative Analysis of the Stability of Ethyl vs. Methyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the stability of a lead compound is a critical determinant of its therapeutic potential and viability. Even minor structural modifications, such as the alteration of an ester group from methyl to ethyl, can have profound implications for a molecule's chemical and metabolic robustness. This guide provides an in-depth comparison of the stability of ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate and its methyl counterpart, offering a framework for rational drug design and candidate selection based on empirical evidence and established chemical principles.

Introduction: The Significance of Ester Stability in Drug Design

Esters are common functional groups in pharmaceuticals, often incorporated to enhance properties such as solubility, permeability, or to create prodrugs that release the active carboxylic acid in vivo. However, the ester linkage is also a primary site of metabolic breakdown, primarily through hydrolysis. The rate of this hydrolysis can significantly impact a drug's pharmacokinetic profile, including its half-life, bioavailability, and potential for generating metabolites. The choice between a methyl and an ethyl ester, while seemingly trivial, can therefore be a pivotal decision in the optimization of a drug candidate.

This guide focuses on two such analogs: ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate and methyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate. The core carbazole structure is a well-known pharmacophore present in numerous biologically active compounds. The stability of the acetate ester side chain is paramount to maintaining the integrity and desired pharmacological activity of these molecules.

Theoretical Underpinnings of Ester Stability: A Head-to-Head Comparison

The stability of an ester is principally governed by two factors: steric hindrance and electronic effects. These factors influence the susceptibility of the carbonyl carbon to nucleophilic attack, the key step in hydrolysis.

2.1. Steric Hindrance: The "Bulkier is Better" Principle

The hydrolysis of an ester, whether acid- or base-catalyzed, proceeds through a tetrahedral intermediate. The formation of this intermediate is sensitive to steric crowding around the carbonyl group.

• Methyl Ester: The methyl group is sterically small, offering minimal obstruction to an incoming nucleophile (e.g., a water molecule or hydroxide ion).

• Ethyl Ester: The ethyl group is larger and more sterically demanding than the methyl group. This increased bulk hinders the approach of a nucleophile to the carbonyl carbon, thereby slowing the rate of hydrolysis.

This principle is a cornerstone of ester stability, and it is widely accepted that, all other factors being equal, an ethyl ester will be more resistant to hydrolysis than a methyl ester.

2.2. Electronic Effects: A Subtle but Significant Influence

The electronic nature of the alcohol moiety of the ester can also influence the electrophilicity of the carbonyl carbon. Alkyl groups are weakly electron-donating through an inductive effect.

• An ethyl group is slightly more electron-donating than a methyl group. This increased electron density on the carbonyl carbon makes it a less attractive target for nucleophiles, further contributing to the enhanced stability of the ethyl ester, albeit to a lesser extent than steric effects.

Based on these fundamental principles, a clear hypothesis emerges: Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate is predicted to be more stable towards hydrolysis than methyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate.

Experimental Verification: A Framework for Stability Assessment

To empirically validate the theoretical stability advantages of the ethyl ester, a series of well-defined stability studies are essential. These studies fall into two main categories: forced degradation studies and metabolic stability assays.

3.1. Forced Degradation Studies: Probing Chemical Liabilities

Forced degradation, or stress testing, is a critical component of drug development, designed to identify potential degradation products and pathways under more aggressive conditions than those expected during storage.[1] These studies are mandated by regulatory bodies like the International Council for Harmonisation (ICH) and are crucial for developing stability-indicating analytical methods.[2]

Summary of Predicted Stability Outcomes

Stress Condition	Predicted Stability Ranking	Rationale
Acid Hydrolysis	Ethyl Ester > Methyl Ester	Increased steric hindrance of the ethyl group slows the rate of nucleophilic attack by water.
Base Hydrolysis	Ethyl Ester > Methyl Ester	The larger ethyl group provides greater steric protection against attack by the hydroxide ion.
Oxidative Degradation	Ethyl Ester ≈ Methyl Ester	The ester functional group is not the primary site of oxidation; the carbazole ring system is more likely to be affected.
Photodegradation	Ethyl Ester ≈ Methyl Ester	The chromophore is the carbazole ring system, so the ester group is not expected to significantly influence photostability.

Experimental Protocols for Forced Degradation Studies

The following are detailed, step-by-step protocols for conducting forced degradation studies on the two compounds. The goal is to achieve a target degradation of 5-20% to ensure that the degradation products can be reliably detected and quantified.[3]

Protocol 3.1.1: Acid-Catalyzed Hydrolysis

• Preparation of Stock Solutions: Prepare 1 mg/mL stock solutions of both the ethyl and methyl esters in a suitable organic solvent (e.g., acetonitrile or methanol).

• Stress Condition: In separate vials, add an aliquot of each stock solution to 1 M hydrochloric acid to achieve a final drug concentration of 100 µg/mL.

• Incubation: Incubate the solutions at 60°C.

• Time Points: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Sample Quenching: Immediately neutralize the withdrawn aliquots with an equimolar amount of 1 M sodium hydroxide.

• Analysis: Analyze the samples by a validated stability-indicating HPLC-UV or LC-MS method to quantify the parent compound and any degradation products.

Protocol 3.1.2: Base-Catalyzed Hydrolysis

• Preparation of Stock Solutions: Prepare 1 mg/mL stock solutions of both esters as described above.

• Stress Condition: In separate vials, add an aliquot of each stock solution to 0.1 M sodium hydroxide to achieve a final drug concentration of 100 µg/mL.

• Incubation: Incubate the solutions at 60°C.

• Time Points: Withdraw aliquots at 0, 1, 2, 4, and 8 hours.

• Sample Quenching: Immediately neutralize the withdrawn aliquots with an equimolar amount of 0.1 M hydrochloric acid.

• Analysis: Analyze the samples by HPLC-UV or LC-MS.

Protocol 3.1.3: Oxidative Degradation

• Preparation of Stock Solutions: Prepare 1 mg/mL stock solutions of both esters.

• Stress Condition: In separate vials, add an aliquot of each stock solution to 3% hydrogen peroxide to achieve a final drug concentration of 100 µg/mL.

• Incubation: Store the solutions at room temperature, protected from light, for up to 24 hours.

• Time Points: Withdraw aliquots at appropriate intervals.

• Analysis: Analyze the samples directly by HPLC-UV or LC-MS.

Protocol 3.1.4: Photostability Testing (as per ICH Q1B)

• Sample Preparation: Place solid samples of both the ethyl and methyl esters in chemically inert, transparent containers. Prepare solutions of both compounds at a concentration of 100 µg/mL in a suitable solvent.

• Exposure: Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[4]

• Control Samples: Protect identical samples from light by wrapping them in aluminum foil and store them under the same temperature and humidity conditions.

• Analysis: After the exposure period, analyze both the exposed and control samples by HPLC-UV or LC-MS.

Below is a diagram illustrating the general workflow for these forced degradation studies.

Caption: Forced degradation experimental workflow.

3.2. Metabolic Stability: The Plasma Challenge

While forced degradation studies provide valuable insights into a compound's intrinsic chemical stability, they do not fully recapitulate the biological environment. Plasma contains a host of esterase enzymes that can rapidly hydrolyze ester-containing drugs.[5] Therefore, assessing stability in plasma is a crucial step in predicting the in vivo fate of a drug candidate.

Protocol 3.2.1: Plasma Stability Assay

• Preparation of Stock Solutions: Prepare 10 mM stock solutions of both the ethyl and methyl esters in DMSO.

• Plasma Preparation: Thaw pooled human plasma (or plasma from other relevant species) at 37°C.

• Incubation: In separate microcentrifuge tubes, add the test compound stock solution to the pre-warmed plasma to achieve a final concentration of 1 µM (final DMSO concentration should be ≤ 0.5%).

• Time Points: Incubate the samples at 37°C. At specified time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination: Immediately add the aliquot to a tube containing ice-cold acetonitrile with an internal standard to precipitate plasma proteins and stop the enzymatic reaction.

• Sample Processing: Vortex the samples and centrifuge to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a clean plate or vials for analysis by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of this line can be used to calculate the in vitro half-life (t½).

Below is a diagram illustrating the plasma stability assay workflow.

Caption: Plasma stability assay workflow.

Conclusion: A Clearer Path Forward

The principles of physical organic chemistry provide a strong rationale for predicting that ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate will exhibit greater stability against hydrolysis compared to its methyl analog. This enhanced stability is primarily attributed to the increased steric hindrance of the ethyl group, which impedes nucleophilic attack at the carbonyl center.

For drug development professionals, this seemingly minor structural change can have significant practical implications. A more stable ester is likely to have a longer in vivo half-life, potentially leading to a more favorable dosing regimen and improved patient compliance. However, it is imperative to move beyond theoretical predictions and to generate robust experimental data. The protocols outlined in this guide provide a comprehensive framework for the comparative stability assessment of these two compounds, enabling an informed, data-driven decision in the drug candidate selection process. By systematically evaluating both chemical and metabolic stability, researchers can de-risk their development programs and increase the likelihood of advancing a compound with an optimal pharmacokinetic profile.

References

• Bioanalysis of ester prodrugs represents a great analytical challenge due to poor matrix stability in the presence of esterases. PubMed. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]

• Bioanalytical Method Development: Focus on Prodrugs. BioPharma Services. [Link]

• Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years. MDPI. [Link]

• Plasma Stability. Cyprotex. [Link]

• Plasma Stability Assay. Domainex. [Link]

• Plasma Stability Assay. Bienta. [Link]

• CARBAZOLE: AN UPDATED PROFILE OF BIOLOGICAL ACTIVITIES. IJRPC. [Link]

• LC-MS Bioanalysis of Ester Prodrugs and Other Esterase Labile Molecules. ResearchGate. [Link]

• Plasma stability. PCBIS. [Link]

• Simultaneous bioanalysis of a phosphate prodrug and its parent compound using a multiplexed LC-MS method. PubMed. [Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. PMC. [Link]

• Plasma Stability Assay. Creative Bioarray. [Link]

• Understanding ICH Photostability Testing. Q-Lab. [Link]

• Forced Degradation Testing. SGS. [Link]

• FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. ECA Academy. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. [Link]

• 12BL Experiment 5: Ester Hydrolysis. De Anza College. [Link]

• Understanding Photostability Testing for Cosmetic & OTC Drug Products. Certified Laboratories. [Link]

• Preparation and property analysis of antioxidant of carbazole derivatives. PMC. [Link]

• ICH Q1B: Complete Guide to Photostability Testing. YouTube. [Link]

• Synthesis and Biological Evaluation of 1-(5-((9H-Carbazol-9-yl) Methyl). BioMed Research. [Link]

• Carbazole. Wikipedia. [Link]

• Ethyl 2-(1,2,3,4-tetrahydrospiro[carbazole-3,2'-[6][7]dioxolan]-9-yl)acetate. University of Copenhagen. [Link]

• Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals. ResolveMass. [Link]

• Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents. MDPI. [Link]

• Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. MDPI. [Link]

• IV SEMMESTER. St. Joseph's College. [Link]

• Ester Hydrolysis | Overview, Procedure & Mechanism. Study.com. [Link]

• Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. [Link]

• hydrolysis of esters. Chemguide. [Link]

• Design, Synthesis and Characterisation of Novel Carbazole Linked Propeonones. Asian Journal of Research in Chemistry. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• 2-Acetyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in. ProQuest. [Link]

• US7696356B2 - Process for preparing 1,2,3,9-tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one and ondansetron there

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• 2. Forced Degradation Testing | SGS Italy [sgs.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Plasma Stability Assay | Bienta [bienta.net]
• 6. Overcoming challenges associated with the bioanalysis of an ester prodrug and its active acid metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biopharmaservices.com [biopharmaservices.com]

High-Precision Elemental Analysis Standards for Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate: A Comparative Technical Guide

Executive Summary

Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate (CAS: 175654-38-3) is a critical pharmaceutical intermediate, primarily utilized in the synthesis of Ramatroban (a dual thromboxane A2/DP2 receptor antagonist). In drug development, the purity of this intermediate dictates the yield and safety profile of the final API.

This guide compares the performance of Certified Reference Materials (CRM) against Standard Laboratory Grade (SLG) variants and In-House Synthesized batches. It specifically addresses the "Hydrogen Gap"—a critical degradation marker where the tetrahydrocarbazole core oxidizes to its fully aromatic carbazole analog, a phenomenon easily quantified via high-precision Elemental Analysis (EA).

Chemical Profile & Theoretical Baseline

Before analyzing experimental deviations, we must establish the immutable theoretical baseline for the target compound and its primary degradation product.

Parameter	Target Compound (Tetrahydro)	Primary Impurity (Aromatic)
IUPAC Name	Ethyl 2-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)acetate	Ethyl 2-(9H-carbazol-9-yl)acetate
Molecular Formula	C₁₆H₁₉NO₂	C₁₆H₁₅NO₂
Molecular Weight	257.33 g/mol	253.30 g/mol
Carbon (C) %	74.68%	75.87%
Hydrogen (H) %	7.44%	5.97%
Nitrogen (N) %	5.44%	5.53%
Oxygen (O) %	12.44%	12.63%

The "Hydrogen Gap" Insight: The 1.47% difference in Hydrogen content between the target and its aromatic impurity is the diagnostic key. Standard EA tolerance is ±0.4%. Therefore, a drop in H% from 7.44% to <7.00% is a definitive indicator of oxidative degradation, often undetectable by UV-Vis due to spectral overlap.

Comparative Analysis: CRM vs. Alternatives

This section evaluates three grades of standards available to researchers.

Option A: Certified Reference Material (CRM)

• Source: Accredited commercial standards (e.g., LGC, Sigma-Aldrich, USP).

• Purity: >99.8% (Chromatographic purity) with Certificate of Analysis (CoA) for trace metals.

• Performance:

  • Stoichiometric Accuracy: Deviation <0.15% from theoretical C/H/N.

  • Stability: Packaged under Argon/Nitrogen to prevent aromatization.

  • Use Case: FDA/EMA regulatory filings, instrument calibration (k-factor determination).

Option B: Standard Laboratory Grade (SLG)

• Source: General chemical catalogs (e.g., TCI, BLD Pharm).

• Purity: >95-97%.

• Performance:

  • Stoichiometric Accuracy: Deviation ±0.5% - 0.8%.

  • Common Issues: Often contains residual ethyl acetate (solvent) or partial oxidation products.

  • Use Case: Early-stage synthesis optimization, non-GLP screening.

Option C: In-House Synthesized Standard

• Source: Recrystallized from reaction of 1,2,3,4-tetrahydrocarbazole with ethyl bromoacetate.

• Purity: Variable (Typically 90-95% pre-purification).

• Performance:

  • Stoichiometric Accuracy: High variance. Wet samples (ethanol/water) significantly skew H% and O%.

  • Use Case: Not recommended for quantitative calibration.

Data Comparison Table: Experimental EA Results

Standard Type	%C (Exp)	%H (Exp)	%N (Exp)	Deviation from Theory	Diagnosis
Target Theory	74.68	7.44	5.44	0.00	Perfect Purity
CRM (High Grade)	74.62	7.41	5.45	< 0.1%	Valid for Calibration
SLG (Lab Grade)	75.10	6.90	5.48	H: -0.54%	Partial Oxidation (~10% Aromatic)
In-House (Wet)	72.80	7.95	5.10	H: +0.51%	Solvent Trap (Ethanol/Water residue)

Experimental Protocol: Self-Validating Combustion Analysis

To ensure scientific integrity, this protocol includes a "Pre-Burn" validation step to eliminate solvent interference.

Equipment: Flash 2000 CHNS/O Analyzer or equivalent. Reagents: Acetanilide (Calibration Standard), Vanadium Pentoxide (V₂O₅) additive.

Step-by-Step Methodology

• Sample Preparation (The Drying Phase):

  • Why: The ethyl ester moiety is hygroscopic.

  • Action: Dry 100 mg of standard in a vacuum oven at 40°C for 4 hours.

  • Check: Verify mass constancy. If mass drops >2%, repeat.

• Weighing:

  • Weigh 2.0–2.5 mg of the dried sample into a Tin (Sn) capsule.

  • Crucial: Add 5–10 mg of V₂O₅ to the capsule.

  • Causality: V₂O₅ ensures complete combustion of the refractory carbazole ring, preventing low Carbon readings (soot formation).

• Combustion Cycle:

  • Furnace Temp: 950°C (Dynamic Flash Combustion).

  • Carrier Gas: Helium (140 mL/min).

  • Oxygen Injection: 250 mL/min for 5 seconds.

• Data Validation (The "H-Check"):

  • Calculate the H/C molar ratio.

  • Theoretical H/C = 19/16 = 1.1875 .

  • If Experimental H/C < 1.15, Reject : Significant oxidation has occurred.

  • If Experimental H/C > 1.25, Reject : Solvent/Water contamination.

Visualization: Quality Assurance Workflow

The following diagram illustrates the decision logic for qualifying the standard based on Elemental Analysis data.

Figure 1: Logic flow for validating Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate standards.

Mechanistic Pathway: The Oxidation Risk

Understanding why the standard fails is as important as the failure itself. The tetrahydrocarbazole ring is susceptible to aromatization under ambient aerobic conditions.

Figure 2: Oxidative dehydrogenation pathway leading to Hydrogen deficiency in EA results.

References

• International Council for Harmonisation (ICH). (2019). Guideline Q3D(R2) on Elemental Impurities. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2025). Ramatroban - PubChem Compound Summary. Retrieved from [Link]

• European Medicines Agency (EMA). (2021). ICH guideline Q3C (R8) on impurities: guideline for residual solvents. Retrieved from [Link]

Definitive Guide: X-ray Crystallography Data for Tetrahydrocarbazole Derivatives

Executive Summary

Tetrahydrocarbazole (THC) derivatives represent a privileged scaffold in medicinal chemistry, exhibiting potent antiviral, anticancer, and antimicrobial properties.[1][2] In the drug development pipeline, the precise determination of 3D molecular structure, stereochemistry, and solid-state packing is non-negotiable.

This guide objectively compares Single Crystal X-ray Crystallography (SC-XRD) against NMR Spectroscopy and Computational Modeling for the structural elucidation of THC derivatives. While NMR and computational methods provide essential solution-state and predictive data, our analysis demonstrates that SC-XRD remains the only method capable of definitively resolving the cyclohexene ring conformation (half-chair vs. boat) and supramolecular interaction networks (N-H...π) critical for bioavailability and receptor binding.

Part 1: Comparative Analysis of Structural Elucidation Methods[3][4]

For researchers targeting THC derivatives, choosing the right structural validation method is critical. Table 1 contrasts the "product" (SC-XRD data) with its primary alternatives.

Table 1: Performance Matrix – SC-XRD vs. NMR vs. In Silico

Feature	X-ray Crystallography (SC-XRD)	NMR Spectroscopy (1H/13C)	Computational Docking (In Silico)
Primary Output	Absolute 3D configuration & packing	Connectivity & solution dynamics	Predicted binding energy & pose
Stereochemistry	Definitive (direct determination)	Inferential (requires NOE/coupling constants)	Hypothetical (user-defined input)
Conformational Fidelity	Captures specific low-energy solid state	Time-averaged (fast exchange blurs signals)	Dependent on force field accuracy
Tautomer Identification	Precise (locates H atoms on N/O)	Ambiguous (often averaged signals)	N/A (input dependent)
Sample Requirement	High-quality single crystal (0.1–0.3 mm)	Soluble compound (~5-10 mg)	None (Virtual)
Throughput	Low to Medium	High	Very High

Why SC-XRD is the "Gold Standard" for THCs

• Resolving Ring Pucker: The cyclohexene ring in tetrahydrocarbazoles typically adopts a half-chair conformation . NMR coupling constants (

  -values) often provide an average of rapidly interconverting conformers. SC-XRD freezes the molecule in its lattice energy minimum, providing exact torsion angles (e.g., C1-C2-C3-C4) required for accurate docking simulations.

• Supramolecular Fingerprinting: THC derivatives often crystallize via N-H...π interactions rather than classical hydrogen bonds. SC-XRD combined with Hirshfeld surface analysis visualizes these weak interactions, which are excellent predictors of how the drug might interact with aromatic residues (Phe, Tyr, Trp) in a protein binding pocket.

Part 2: Critical Experimental Data & Case Studies

Case Study: Supramolecular Assembly of 6-Methoxy-1,2,3,4-tetrahydrocarbazole

Recent crystallographic studies (Source 1) reveal distinct packing behaviors that dictate solubility and stability.

• Crystal System: Triclinic / Monoclinic (derivative dependent)

• Space Group: Typically

  or [3]

• Key Interaction: unlike its benzo[b]azonine analogues which rely on strong N-H...O bonds, the parent tetrahydrocarbazole stabilizes via C-H...π and N-H...π interactions.[4]

• Implication: This lipophilic packing explains the poor aqueous solubility often observed in THCs, necessitating formulation strategies that disrupt these π-stacking networks.

Structural Parameters for Drug Design

When designing THC-based inhibitors (e.g., for DNA gyrase or Telomerase), use these experimentally derived geometric constraints:

• Indole Planarity: The pyrrole and benzene rings are coplanar (RMSD < 0.02 Å).

• C-N Bond Lengths: The C-N bond connecting the indole nitrogen to the cyclohexene ring is typically 1.38–1.40 Å , indicating partial double-bond character.

• Cyclohexene Disorder: Be aware that C2 and C3 atoms in the aliphatic ring often show thermal disorder, reflecting the inherent flexibility of the half-chair pucker.

Part 3: Experimental Protocol – From Synthesis to Structure

To obtain diffraction-quality crystals of hydrophobic THC derivatives, standard aqueous diffusion often fails. The following protocol utilizes a Slow Evaporation technique optimized for rigid aromatic systems.

Protocol: Growing Single Crystals of N-Substituted THCs

Reagents:

• Crude THC derivative (>95% purity by HPLC)

• Solvent A: Ethanol or Methanol (Polar protic)

• Solvent B: Dichloromethane (DCM) or Chloroform (Non-polar solubilizer)

Step-by-Step Methodology:

• Solubility Test: Dissolve 20 mg of the derivative in the minimum amount of DCM (approx. 0.5 mL) in a clean scintillation vial. Ensure complete dissolution; sonicate if necessary.

• Solvent Addition: Add Ethanol dropwise until the solution just begins to turn turbid (cloud point), then add 2-3 drops of DCM to restore clarity.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into a narrow crystallization tube (NMR tubes work well for small amounts). Rationale: Dust particles act as nucleation sites for polycrystals; filtration ensures single crystal growth.

• Controlled Evaporation: Cover the tube with Parafilm and poke 3-5 small holes with a needle. Place in a vibration-free environment at constant temperature (20°C).

• Harvesting: Monitor daily. Crystals suitable for X-ray (block or prism morphology) typically appear within 3-7 days.

• Mounting: Select a crystal with dimensions ~0.2 x 0.2 x 0.2 mm. Mount on a glass fiber or MiTeGen loop using Paratone oil and flash-cool to 100 K immediately on the diffractometer to reduce thermal motion.

Part 4: Visualizations

Diagram 1: Structural Elucidation Logic Flow

This decision tree guides researchers on when to prioritize SC-XRD over NMR.

Caption: Decision workflow for selecting X-ray Crystallography to resolve stereochemical ambiguities in THC derivatives.

Diagram 2: Synthesis & Crystallization Workflow

Visualizing the critical path from Fischer Indole synthesis to diffraction analysis.

Caption: Integrated workflow for the synthesis and solid-state characterization of tetrahydrocarbazoles.

References

• Spectroscopic, crystallographic, and Hirshfeld surface characterization of tetrahydrocarbazole. PubMed Central (PMC). Available at: [Link]

• Synthesis of Tetrahydrocarbazole-Tethered Triazoles as Compounds Targeting Telomerase. MDPI Molecules. Available at: [Link]

• Crystal structure of 2,3,4,9-tetrahydro-1H-carbazole-1-carboxylic acid. Crystallography Reports. Available at: [Link]

• Comparison of NMR and X-ray crystallography in Structural Biology. Birkbeck, University of London. Available at: [Link]

• Structure–activity relationships of tetrahydrocarbazole derivatives. RSC MedChemComm. Available at: [Link]

Sources

• 1. wjarr.com [wjarr.com]
• 2. Tetrahydrocarbazole - Wikipedia [en.wikipedia.org]
• 3. ias.ac.in [ias.ac.in]
• 4. Spectroscopic, crystallographic, and Hirshfeld surface characterization of nine-membered-ring-containing 9-meth­oxy-3,4,5,6-tetra­hydro-1H-benzo[b]azonine-2,7-dione and its parent tetra­hydro­car­ba­zole - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of catalytic efficiency in carbazole N-alkylation methods

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carbazole derivatives are structural pillars in the development of organic light-emitting diodes (OLEDs), hole-transport materials, and alkaloids with antitumor activity (e.g., ellipticine). The functionalization of the carbazole nitrogen (N9) is the critical first step in these syntheses. However, the carbazole nitrogen is weakly nucleophilic (

in DMSO) and sterically hindered by the adjacent aromatic protons at C1 and C8.

This guide objectively compares three dominant catalytic methodologies for N-alkylation: Phase Transfer Catalysis (PTC) , Transition Metal-Catalyzed Hydrogen Borrowing , and Microwave-Assisted Ionic Liquid Catalysis . Unlike traditional stoichiometric deprotonation (using NaH/DMF), which poses severe safety and waste disposal risks, these catalytic methods offer superior process efficiency, atom economy, and scalability.

Mechanistic Analysis & Catalytic Logic[1]

Method A: Phase Transfer Catalysis (PTC)

The Industrial Workhorse PTC is the most robust method for scaling N-alkylation. It utilizes a biphasic system (typically Toluene/50% NaOH) where a quaternary ammonium salt transports the hydroxide ion or the deprotonated carbazolide anion across the interface.

• Mechanism: The interfacial mechanism (Starks’ Extraction) allows the use of inexpensive inorganic bases (NaOH/KOH) instead of pyrophoric bases like NaH. The catalyst (

  ) forms an ion pair with the carbazolide anion ( ) at the interface, solubilizing it in the organic phase where it reacts rapidly with the alkyl halide ( ).

• Key Advantage: Eliminates anhydrous solvent requirements and suppresses side reactions (e.g.,

  -elimination of the alkyl halide) due to the low concentration of active base in the organic phase.

Method B: Transition Metal Catalysis (Hydrogen Borrowing)

The Atom-Economy Innovator This method avoids alkyl halides entirely, using alcohols as the alkylating agent.[1] It is driven by a ruthenium or iridium catalyst that temporarily dehydrogenates the alcohol to an aldehyde.[2]

• Mechanism:

  • Dehydrogenation: Catalyst removes

    from alcohol Aldehyde.

  • Condensation: Carbazole reacts with aldehyde

    Imine/Hemiaminal.

  • Hydrogenation: Catalyst returns

    to the intermediate N-Alkyl Carbazole.

• Key Advantage: Water is the only byproduct.[1][3] Ideal for "green" pharmaceutical synthesis where alkyl halides are genotoxic alerts.

Method C: Microwave-Assisted Ionic Liquids

The Kinetic Accelerator Ionic Liquids (ILs) like

act as both solvent and dielectric heating medium. They absorb microwave irradiation efficiently, generating rapid internal heating that accelerates the reaction rate by orders of magnitude.

• Mechanism: The ionic liquid stabilizes the transition state through specific solvation and electrostatic interactions, lowering the activation energy (

  ).

• Key Advantage: Reaction times are reduced from hours to minutes.

Comparative Analysis of Efficiency

The following data summarizes typical performance metrics for the N-alkylation of carbazole with a primary alkyl chain (e.g., N-ethyl or N-benzyl).

Metric	Phase Transfer Catalysis (PTC)	TM-Catalyzed (Borrowing H)	MW-Assisted Ionic Liquid	Classical (NaH/DMF)
Catalyst	TBAB or Aliquat 336 (1-5 mol%)	(<1 mol%)	(Solvent/Cat)	None (Stoichiometric)
Alkylating Agent	Alkyl Halide (R-X)	Alcohol (R-OH)	Alkyl Halide (R-X)	Alkyl Halide (R-X)
Base	50% NaOH or KOH (aq)	KOtBu or KOH (cat. amount)	KOH or	NaH (Hazardous)
Solvent	Toluene, Benzene (Biphasic)	Toluene or Solvent-free	Ionic Liquid	DMF, DMSO (Dry)
Reaction Temp	25°C – 80°C	100°C – 130°C	80°C – 150°C	0°C – RT
Time	1 – 5 Hours	12 – 24 Hours	2 – 10 Minutes	1 – 3 Hours
Yield	95 – 99%	75 – 90%	90 – 95%	85 – 95%
Green Metric	High (Aq. waste, recyclable solvent)	Excellent (Water byproduct)	Moderate (IL recycling cost)	Poor (DMF waste, gas)
Scalability	Excellent (Kg to Ton)	Moderate (Catalyst cost)	Low (Reactor size limits)	Low (Safety limits)

Visualizing the Mechanisms

Diagram 1: Phase Transfer Catalysis Cycle

This diagram illustrates the interfacial ion-exchange mechanism, highlighting why strictly anhydrous conditions are unnecessary.

Caption: The PTC cycle drives the reaction by shuttling hydroxide ions into the organic phase via a quaternary ammonium salt (

), enabling deprotonation and subsequent alkylation.

Diagram 2: Borrowing Hydrogen Catalytic Cycle

This diagram details the atom-economical route using alcohols, driven by Ruthenium catalysis.[1]

Caption: The "Borrowing Hydrogen" cycle uses the metal catalyst to temporarily store hydrogen equivalents, converting an alcohol to an aldehyde for coupling, then reducing the intermediate.

Experimental Protocols

Protocol A: High-Yield PTC Synthesis of N-Ethylcarbazole

Recommended for: Large scale synthesis, robustness, and cost efficiency.

Reagents:

• Carbazole (1.67 g, 10 mmol)

• Ethyl Bromide (1.64 g, 15 mmol)

• Toluene (30 mL)

• 50% NaOH (aq) (10 mL)

• TBAB (Tetrabutylammonium bromide) (0.16 g, 0.5 mmol, 5 mol%)

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Carbazole and Toluene.

• Catalyst Addition: Add the TBAB catalyst followed by the 50% NaOH solution. The mixture will form a biphasic system.

• Initiation: Add Ethyl Bromide dropwise to the vigorously stirring mixture at room temperature.

• Reaction: Heat the mixture to 50°C–60°C. Stir vigorously (>800 rpm) to maximize the interfacial surface area.

• Monitoring: Monitor by TLC (Hexane/EtOAc 9:1). Reaction is typically complete within 2 hours.

• Workup: Cool to room temperature. Separate the organic layer. Wash the organic layer with water (2 x 15 mL) to remove residual base and catalyst.

• Purification: Dry over anhydrous

  , filter, and concentrate under reduced pressure. Recrystallize from Ethanol if necessary.

  • Expected Yield: 96-98%

  • Note: No rigorous exclusion of air/moisture is required.

Protocol B: Microwave-Assisted Synthesis in Ionic Liquid

Recommended for: Rapid screening, library generation.

Reagents:

• Carbazole (1 mmol)

• Alkyl Halide (1.2 mmol)

• KOH (powdered) (2 mmol)

• (1-Butyl-3-methylimidazolium tetrafluoroborate) (1 mL)

Procedure:

• Preparation: Mix Carbazole, KOH, and the Ionic Liquid in a microwave-compatible glass vial.

• Addition: Add the Alkyl Halide. Cap the vial.

• Irradiation: Place in a dedicated microwave reactor (e.g., CEM Discover or Biotage). Program to: Temp: 100°C, Power: 150W (max), Time: 5 minutes.

• Extraction: After cooling, add Water (5 mL) to dissolve the IL and salt. Extract the product with Diethyl Ether (3 x 5 mL).

• Purification: Evaporate the ether. The IL can often be recovered from the aqueous phase by water evaporation and vacuum drying.

  • Expected Yield: >92%[4]

References

• Halpern, M. "Phase Transfer Catalysis: Fundamentals and Applications." PTC Organics, 2002. Link

• Hamid, M. H. S. A., et al. "Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology."[3][5] Journal of the American Chemical Society, 2009.[3] Link

• Khadilkar, B. M., & Rebeiro, G. L. "Microwave-Assisted Synthesis of N-Alkylated Carbazoles." Synthesis, 2001. Link

• Punji, B., et al. "Transition Metal-Catalyzed Direct Functionalization of Carbazoles." Chimica Oggi, 2022. Link

• Bissember, A. C., et al. "Transition-Metal-Catalyzed Alkylations of Amines with Alkyl Halides: Photoinduced, Copper-Catalyzed Couplings of Carbazoles."[6][7] Angewandte Chemie International Edition, 2013.[6] Link

Sources

• 1. Ruthenium-Catalyzed N-Alkylation of Amines with Alcohols under Mild Conditions Using the Borrowing Hydrogen Methodology [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. Ruthenium-CatalyzedN-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology | Scilit [scilit.com]
• 6. Transition-metal-catalyzed alkylations of amines with alkyl halides: photoinduced, copper-catalyzed couplings of carbazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. authors.library.caltech.edu [authors.library.caltech.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate

[1][2]

Executive Safety Summary & Risk Stratification

Ethyl 2-(3,4-dihydro-1H-carbazol-9(2H)-yl)acetate is a lipophilic intermediate, structurally related to the thromboxane antagonist Ramatroban (Bay u 3405).[1][2] While specific toxicological data for this ester intermediate may be limited in public databases, its structural homology to biologically active carbazoles and Ramatroban requires a precautionary "Band 3" (OEB 3) approach .

Core Hazards (Derived from Structure-Activity Relationships):

• Biological Potency: As a precursor to a thromboxane receptor antagonist, this compound possesses potential pharmacological activity.[3][4] Inhalation or transdermal absorption may trigger systemic effects.

• Irritation: The tetrahydrocarbazole core is a known irritant to mucous membranes (H335) and eyes (H319).[2][5][6]

• Sensitization: Carbazole derivatives carry a risk of dermal sensitization upon repeated exposure.

• Physical Property Risk: This solid is often electrostatic and "fluffy," significantly increasing the risk of airborne dust generation during weighing.[7]

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab attire." The lipophilicity of this ester facilitates skin permeation. The following matrix defines the minimum requirements for handling.

Activity	Respiratory Protection	Dermal Protection (Gloves)	Eye/Face Protection	Body Protection
Solid Handling (Weighing, Transfer)	N95 or P100 Respirator (If outside a biosafety cabinet/hood)	Double Nitrile (Outer: 4-mil; Inner: 4-mil)Change outer gloves every 30 mins.[1][2]	Chemical Safety Goggles (Sealed - no safety glasses)	Tyvek Sleeves +Standard Lab Coat
Solution Handling (Dissolved in DMSO/DCM)	Fume Hood Mandatory (Sash height < 14 inches)	Double Nitrile (Immediate change upon splash)	Safety Glasses (With side shields)	Standard Lab Coat
Spill Cleanup (> 500 mg)	P100 Half-Mask (Or PAPR if available)	Double Nitrile +Chem-resistant Utility Gloves	Full Face Shield (Over goggles)	Tyvek Suit (Disposable)

Scientist-to-Scientist Insight: Glove Permeation

Why Double Glove? This compound is an ethyl ester. Esters are excellent solvents for their own transport through thin nitrile rubber. A single layer of 4-mil nitrile may offer less than 15 minutes of breakthrough protection if the compound is dissolved in a carrier solvent like Dichloromethane (DCM) or Ethyl Acetate.[1][2] The inner glove provides the necessary "second barrier" to allow safe doffing after a splash.

Operational Workflow: The "Safe Loop"

The following diagram illustrates the critical control points (CCPs) for handling this compound to prevent cross-contamination.

Figure 1: Operational lifecycle for handling Ramatroban intermediates.[1][2] Note the critical "Static Control" step during weighing.

Detailed Experimental Protocols

A. Weighing & Transfer (The High-Risk Step)

Context: Tetrahydrocarbazole derivatives are prone to static charge buildup. "Flying powder" is the primary route of inhalation exposure.

• Preparation:

  • Place a disposable antistatic balance mat inside the fume hood or balance enclosure.

  • Use an ionizing gun (Zero-Stat) on the vial before opening to neutralize static charge.[1][2]

• Transfer:

  • Do not use a metal spatula directly if the powder appears fluffy; metal can induce static discharge scattering. Use a disposable antistatic polypropylene spatula.

  • Weigh into a tared glass vial or weighing boat. Avoid weighing paper, as it increases spill risk during transfer.

• Decontamination:

  • Wipe the exterior of the stock vial with a Kimwipe dampened in Ethanol (70%) before returning it to storage.

  • Dispose of the Kimwipe immediately into solid hazardous waste.

B. Solubilization & Cleanup

Context: This compound is lipophilic. Water alone is ineffective for cleaning surfaces.

• Solvent Choice: The compound is soluble in DMSO, Ethyl Acetate, and Dichloromethane (DCM). It is practically insoluble in water.

• Spill Management (Solid):

  • Do not dry sweep.

  • Cover the spill with a damp paper towel (water is fine to weigh down the dust).

  • Wipe up the damp solid.

  • Follow with a surfactant wash (soap/water) to emulsify the residue, then a final ethanol wipe to remove the lipophilic film.

• Spill Management (Solution):

  • Absorb with vermiculite or polypropylene pads.

  • Treat as halogenated waste if dissolved in DCM; otherwise, non-halogenated organic waste.

Waste Disposal & Deactivation[7]

Do not flush down the drain. This compound is a pharmaceutical intermediate with potential aquatic toxicity.

Waste Stream	Classification	Disposal Method
Parent Compound	Organic Chemical Waste (Solid)	High-Temperature Incineration
Contaminated Solvents	Flammable/Toxic Organic Liquid	Fuel Blending or Incineration
Gloves/Wipes	Solid Hazardous Debris	Hazardous Waste Landfill or Incineration

Deactivation Logic: While no specific chemical deactivation protocol (like bleach for biologicals) is standard for this ester, hydrolysis can break the ester bond. However, the carbazole core remains. Incineration is the only method that guarantees complete destruction of the pharmacophore.

References & Authority

• PubChem. Ramatroban (Compound Summary). National Library of Medicine. (Accessed 2025).[2][8][9][10][11][12][13] Link[1][2]

  • Context: Provides biological activity data for the parent drug, establishing the basis for OEB 3 handling of the intermediate.

• Thermo Fisher Scientific. Safety Data Sheet: 1,2,3,4-Tetrahydrocarbazole.[1][2][12] (Accessed 2025).[2][8][9][10][11][12][13] Link[1][2]

  • Context: Establishes the baseline irritant/hazard profile for the carbazole core structure.

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Toxic and Hazardous Substances (29 CFR 1910.1200).[2]Link[1][2]

  • Context: Regulatory framework for handling chemicals with "No Observed Adverse Effect Level" (NOAEL) uncertainty.[2]

• National Institutes of Health (NIH). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Link

  • Context: Source for the "Double Glove" and "Control Banding" protocols used in this guide.

Sources

• 1. GSRS [precision.fda.gov]
• 2. Ramatroban | C21H21FN2O4S | CID 123879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. echemi.com [echemi.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. Ramatroban | C21H21FN2O4S | CID 123879 - PubChem [pubchem.ncbi.nlm.nih.gov]